Crotonobetaine Hydrochloride-d9

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Crotonobetaine Hydrochloride-d9

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of Crotonobetaine Hydrochloride-d9, a deuterated isotopologue of crotonobetaine hydrochloride. This document is intended for researchers, scientists, and professionals in drug development who are utilizing this compound in their studies. The guide covers its fundamental chemical data, storage and stability information, and its significant role in biomedical research, particularly in the study of L-carnitine metabolism and its association with cardiovascular health. Detailed experimental protocols for its synthesis and analysis are provided, alongside visualizations of its metabolic pathway.

Chemical and Physical Properties

Crotonobetaine Hydrochloride-d9 is the deuterated form of Crotonobetaine Hydrochloride, where nine hydrogen atoms on the trimethylammonium group have been replaced with deuterium. This isotopic labeling makes it a valuable internal standard for mass spectrometry-based quantitative analysis of crotonobetaine.

Table 1: Chemical and Physical Properties of Crotonobetaine Hydrochloride-d9

Property	Value	Reference
IUPAC Name	(E)-3-carboxy-N,N,N-tris(methyl-d3)prop-2-en-1-aminium chloride
Synonyms	3-Carboxy-N,N,N-trimethyl-2-propen-1-aminium-d9 Chloride, (3-Carboxyallyl)trimethylammonium-d9 Chloride, Croton Betaine Hydrochloride-d9, Crotonic Acid Betaine Hydrochloride-d9	[1][2]
Molecular Formula	C₇H₅D₉ClNO₂	[1]
Molecular Weight	188.7 g/mol	[1]
Accurate Mass	188.18
Appearance	Neat solid	[1]
Unlabelled CAS Number	6538-82-5	[1]
Storage Temperature	-20°C	[2]
Shipping Temperature	Room Temperature	[2]
Solubility	Information not available. General guidance for similar compounds suggests solubility in water and methanol (B129727).
Stability	Stable under recommended storage conditions. Hygroscopic nature has been noted for related compounds, so storage in a dry environment is recommended.	[3][4]

Biological Significance and Applications

Crotonobetaine is a key intermediate in the metabolism of L-carnitine by gut microbiota.[5] Dietary L-carnitine, abundant in red meat, is converted by certain gut bacteria into crotonobetaine, which is then further metabolized to trimethylamine (B31210) (TMA).[5][6] TMA is absorbed into the bloodstream and oxidized in the liver to trimethylamine-N-oxide (TMAO), a metabolite that has been linked to the development of atherosclerosis and cardiovascular diseases.[6][7]

Due to its role in this proatherogenic pathway, crotonobetaine and its deuterated analogue, Crotonobetaine Hydrochloride-d9, are critical tools for researchers studying the impact of diet and gut microbiome on cardiovascular health. Crotonobetaine Hydrochloride-d9 serves as an ideal internal standard for the accurate quantification of endogenous crotonobetaine in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Experimental Protocols

Synthesis of Crotonobetaine Hydrochloride

A common method for the synthesis of crotonobetaine hydrochloride involves the dehydration of D,L-carnitine hydrochloride using acetic anhydride (B1165640).

Materials:

• D,L-carnitine hydrochloride

• Acetic anhydride

• p-toluenesulfonic acid (catalyst)

• Ethanol

Procedure:

• A mixture of D,L-carnitine hydrochloride, a catalytic amount of p-toluenesulfonic acid, and acetic anhydride is heated. A typical reaction temperature is between 110°C and 120°C.

• The reaction is typically allowed to proceed for 2 hours.

• After the reaction is complete, the solution is cooled.

• Ethanol is added to the cooled solution to precipitate the crotonobetaine hydrochloride.

• The suspension is further cooled in an ice-water bath to maximize precipitation.

• The product is collected by filtration, washed with a small amount of cold ethanol, and dried under vacuum.

Quantification of Crotonobetaine by LC-MS/MS

The following provides a general framework for the development of an LC-MS/MS method for the quantification of crotonobetaine, using Crotonobetaine Hydrochloride-d9 as an internal standard. Method optimization and validation are crucial for accurate results.

Sample Preparation (from plasma):

• Thaw plasma samples on ice.

• To a 50 µL aliquot of plasma, add a known concentration of Crotonobetaine Hydrochloride-d9 as an internal standard.

• Precipitate proteins by adding a sufficient volume of a cold organic solvent (e.g., acetonitrile (B52724) or methanol).

• Vortex the mixture thoroughly.

• Centrifuge at high speed to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Parameters (to be optimized):

• LC Column: A reversed-phase C18 column is a common choice.

• Mobile Phase: A gradient elution using water with a small percentage of formic acid (for protonation) and acetonitrile or methanol with formic acid.

• Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

• MRM Transitions: Specific precursor-to-product ion transitions for both crotonobetaine and Crotonobetaine-d9 need to be determined and optimized.

Signaling and Metabolic Pathways

The primary known biological pathway involving crotonobetaine is its role as an intermediate in the microbial metabolism of L-carnitine to TMA, which subsequently leads to the formation of TMAO.

Caption: Microbial metabolism of L-carnitine to TMAO.

While crotonobetaine itself is not known to be a direct signaling molecule, its metabolic product, TMAO, has been implicated in various cellular signaling pathways associated with inflammation and cardiovascular disease. Further research is needed to determine if crotonobetaine has any direct effects on cellular signaling.

The conversion of L-carnitine to crotonobetaine and then to TMA involves a series of enzymatic reactions within the gut microbiota.

Caption: Workflow for Crotonobetaine Quantification.

Conclusion

Crotonobetaine Hydrochloride-d9 is an indispensable tool for researchers investigating the intricate relationship between diet, the gut microbiome, and cardiovascular disease. Its use as an internal standard enables precise and accurate quantification of crotonobetaine, a critical intermediate in the proatherogenic pathway leading to TMAO formation. This technical guide provides essential chemical and physical data, along with foundational experimental protocols, to support the effective use of this compound in scientific research. Further studies are warranted to explore the full spectrum of its biological activities and potential direct signaling roles.

References

• 1. Crotonobetaine Hydrochloride-d9 | CymitQuimica [cymitquimica.com]
• 2. clinivex.com [clinivex.com]
• 3. lgcstandards.com [lgcstandards.com]
• 4. lgcstandards.com [lgcstandards.com]
• 5. Crotonobetaine Hydrochloride-d9 | LGC Standards [lgcstandards.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. Crotonobetaine Hydrochloride-d9 | LGC Standards [lgcstandards.com]

An In-depth Technical Guide to the Synthesis and Purity of Crotonobetaine Hydrochloride-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purity assessment of Crotonobetaine Hydrochloride-d9, a deuterated analog of crotonobetaine. This isotopically labeled compound is a valuable tool in metabolic research, particularly in studies involving L-carnitine biosynthesis and transport. This document outlines a plausible synthetic route, detailed experimental protocols, and the analytical methodologies required to ensure the high purity and isotopic enrichment of the final product.

Introduction

Crotonobetaine is a key intermediate in the biosynthesis of L-carnitine, an essential molecule for fatty acid metabolism and cellular energy production.[1][2][3] The deuterated analog, Crotonobetaine Hydrochloride-d9, serves as an internal standard in mass spectrometry-based quantification and as a tracer to elucidate metabolic pathways. Its synthesis and the rigorous assessment of its chemical and isotopic purity are critical for the reliability of experimental results.

Synthesis of Crotonobetaine Hydrochloride-d9

The synthesis of Crotonobetaine Hydrochloride-d9 can be adapted from the established methods for its non-deuterated counterpart. The most viable approach involves the dehydration of a deuterated carnitine precursor, specifically DL-Carnitine Hydrochloride-d9.

Proposed Synthetic Pathway

The reaction proceeds via the dehydration of DL-Carnitine Hydrochloride-d9 using acetic anhydride (B1165640) in the presence of an acid catalyst, such as p-toluenesulfonic acid.

References

• 1. Carnitine Biosynthesis Chemical Structure, Functions and Regulation - Creative Proteomics Blog [creative-proteomics.com]
• 2. Carnitine biosynthesis - Wikipedia [en.wikipedia.org]
• 3. MiMeDB: Showing metabocard for Crotonobetaine (MMDBc0031651) [mimedb.org]

The Role of Crotonobetaine in L-Carnitine Biosynthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

L-carnitine is a conditionally essential nutrient vital for mitochondrial fatty acid oxidation and cellular energy metabolism. Its biosynthesis is a critical area of study, particularly for understanding metabolic disorders and developing therapeutic interventions. This technical guide provides an in-depth exploration of the role of crotonobetaine in L-carnitine biosynthesis, delineating the distinct pathways in bacteria and mammals. It presents a comprehensive overview of the enzymatic reactions, quantitative data on conversion efficiencies, detailed experimental protocols for key assays, and visual representations of the metabolic and experimental workflows. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the study of L-carnitine metabolism and related fields.

Introduction to L-Carnitine Biosynthesis

L-carnitine (β-hydroxy-γ-N-trimethylaminobutyrate) plays a crucial role in cellular energy production by facilitating the transport of long-chain fatty acids into the mitochondrial matrix for β-oxidation.[1] While L-carnitine can be obtained from dietary sources, endogenous biosynthesis is essential for maintaining adequate levels in the body. The biosynthetic pathway differs significantly between mammals and certain bacteria, with the role of crotonobetaine being a key distinguishing feature. In mammals, L-carnitine is synthesized from the amino acids lysine (B10760008) and methionine, with γ-butyrobetaine as the immediate precursor.[2][3] In contrast, certain bacteria, particularly those from the Enterobacteriaceae family, can convert crotonobetaine to L-carnitine.[4][5] This guide will dissect these distinct pathways, providing a detailed technical overview for researchers in the field.

Bacterial Biotransformation of Crotonobetaine to L-Carnitine

Several bacterial species, including Escherichia coli and Proteus sp., are capable of converting crotonobetaine to L-carnitine.[4] This biotransformation is an anaerobic process and is dependent on the expression of the cai (carnitine) operon.[6]

The cai Operon and its Encoded Enzymes

The enzymatic machinery for crotonobetaine conversion is encoded by the caiTABCDE operon. The key enzymes and their functions are:

• CaiT: A transporter protein responsible for the uptake of L-carnitine, crotonobetaine, and γ-butyrobetaine.[7]

• CaiB: A crotonobetainyl-CoA:carnitine CoA transferase that is crucial for the hydration of crotonobetainyl-CoA to L-carnitinyl-CoA.[3]

• CaiD: An enoyl-CoA hydratase that catalyzes the conversion of L-carnitinyl-CoA to crotonobetainyl-CoA.[3]

• CaiA: A reductase that, in conjunction with CaiB, reduces crotonobetainyl-CoA to γ-butyrobetainyl-CoA.[3]

• CaiC: A CoA ligase with activity towards L-carnitine, crotonobetaine, and γ-butyrobetaine.

• CaiF: A transcriptional activator that, in the presence of carnitine, induces the expression of the cai and fix operons.[6]

The Metabolic Pathway

The conversion of crotonobetaine to L-carnitine in bacteria is a two-step enzymatic process. First, crotonobetaine is converted to crotonobetainyl-CoA. Then, crotonobetainyl-CoA is hydrated to form L-carnitinyl-CoA, which is subsequently converted to L-carnitine. Under certain conditions, L-carnitine can be further metabolized to γ-butyrobetaine.[4][5]

Bacterial conversion of crotonobetaine to L-carnitine.

Mammalian L-Carnitine Biosynthesis

In mammals, L-carnitine is synthesized endogenously from protein-bound trimethyllysine (TML), which is derived from the methylation of lysine residues.[2][3] The pathway involves a series of enzymatic reactions primarily occurring in the liver and kidneys.[8][9] Crotonobetaine is not an intermediate in this pathway.

Enzymatic Steps

The mammalian biosynthesis of L-carnitine involves four key enzymatic steps:

• Trimethyllysine Dioxygenase (TMLD): TML is hydroxylated to 3-hydroxy-N-trimethyllysine (HTML).[2]

• HTML Aldolase (HTMLA): HTML is cleaved to form 4-N-trimethylaminobutyraldehyde (TMABA) and glycine.[2]

• TMABA Dehydrogenase (TMABADH): TMABA is oxidized to γ-butyrobetaine.[2]

• γ-Butyrobetaine Dioxygenase (BBOX): γ-Butyrobetaine is hydroxylated to form L-carnitine.[2]

Mammalian L-carnitine biosynthesis pathway.

Quantitative Data

The efficiency of L-carnitine production from crotonobetaine in bacteria and the endogenous synthesis in mammals can be quantified. The following tables summarize key quantitative data from the literature.

Table 1: L-Carnitine Production from Crotonobetaine in E. coli

Strain	Condition	Substrate Concentration	Molar Yield (%)	Reference
E. coli O44 K74 (wild type)	Resting cells, 0.5 M NaCl	100 mM Crotonobetaine	~65%	[10]
E. coli K38 pT7-5KE32 (transformed)	Resting cells, 0.5 M NaCl	100 mM Crotonobetaine	~80%	[10]
E. coli (various)	Resting cells	Not specified	50-65%	[10]

Table 2: γ-Butyrobetaine and L-Carnitine Levels in Mammalian Tissues

Tissue (Rat)	γ-Butyrobetaine (nmol/g wet wt.)	Reference
Liver	4.6
Heart	12.3

Tissue (Human)	γ-Butyrobetaine (nmol/g)	Reference
Kidney	17.6	[11]
Liver	26.5	[11]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of crotonobetaine and L-carnitine biosynthesis.

Assay for γ-Butyrobetaine Dioxygenase (BBOX) Activity

This protocol is adapted from a simplified method based on the measurement of ³H₂O formed from [2,3-³H]γ-butyrobetaine.[12]

Materials:

• [2,3-³H]γ-butyrobetaine

• Enzyme preparation (e.g., tissue homogenate)

• Assay buffer (e.g., potassium phosphate (B84403) buffer, pH 7.0)

• Cofactors: α-ketoglutarate, FeSO₄, ascorbate

• Trichloroacetic acid (TCA)

• Activated charcoal

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare the reaction mixture containing assay buffer, cofactors, and the enzyme preparation.

• Initiate the reaction by adding [2,3-³H]γ-butyrobetaine.

• Incubate the mixture at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction by adding TCA.

• Remove unreacted substrate by adding a suspension of activated charcoal and centrifuging.

• Transfer an aliquot of the supernatant to a scintillation vial.

• Add scintillation cocktail and measure the radioactivity (³H₂O) using a scintillation counter.

• Calculate the enzyme activity based on the amount of ³H₂O formed per unit time and protein concentration.

Workflow for γ-Butyrobetaine Dioxygenase (BBOX) activity assay.

Quantification of Crotonobetaine and L-Carnitine by HPLC

This protocol outlines a general approach for the separation and quantification of crotonobetaine and L-carnitine using High-Performance Liquid Chromatography (HPLC).[1][13][14]

Materials:

• HPLC system with a UV or fluorescence detector

• C18 analytical column (e.g., 25.0 cm × 4.6 mm, 5 µm)[13]

• Mobile phase (e.g., a mixture of phosphate buffer and methanol)[13]

• Standards for crotonobetaine and L-carnitine

• Samples (e.g., bacterial culture supernatant, tissue extracts)

Procedure:

• Sample Preparation:

  • Centrifuge bacterial cultures to pellet cells and collect the supernatant.

  • Homogenize and extract tissues with a suitable solvent.

  • Filter all samples through a 0.22 µm filter before injection.

• HPLC Analysis:

  • Equilibrate the C18 column with the mobile phase.

  • Inject a known volume of the prepared sample.

  • Run the HPLC with an isocratic or gradient elution profile.

  • Detect the compounds at a suitable wavelength (e.g., 205 nm or 225 nm).[1][13]

• Quantification:

  • Generate a standard curve by injecting known concentrations of crotonobetaine and L-carnitine standards.

  • Determine the peak areas of crotonobetaine and L-carnitine in the samples.

  • Calculate the concentrations of the analytes in the samples by comparing their peak areas to the standard curve.

Conclusion

The role of crotonobetaine in L-carnitine biosynthesis is a fascinating example of metabolic diversity. In certain bacteria, it serves as a direct precursor to L-carnitine, a pathway that has been harnessed for biotechnological production. In contrast, mammalian L-carnitine synthesis follows a distinct route from trimethyllysine, with γ-butyrobetaine as the key intermediate. A thorough understanding of these pathways, supported by robust quantitative data and well-defined experimental protocols, is essential for advancing research in metabolic diseases, drug development, and biotechnology. This technical guide provides a foundational resource for professionals in these fields, offering a comprehensive overview of the current knowledge and methodologies.

References

• 1. Validation of a Stability-Indicating RP-HPLC Method for Determination of l-Carnitine in Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Carnitine biosynthesis - Wikipedia [en.wikipedia.org]
• 3. Carnitine biosynthesis in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. gamma-butyrobetaine in tissues and serum of fed and starved rats determined by an enzymic radioisotopic procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modeling of the biotransformation of crotonobetaine into L-(-)-carnitine by Escherichia coli strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification and characterization of the caiF gene encoding a potential transcriptional activator of carnitine metabolism in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Item - L-carnitine biosynthesis. - Public Library of Science - Figshare [plos.figshare.com]
• 9. Carnitine biosynthesis in mammals: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 10. Production of L-carnitine by secondary metabolism of bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | L-Carnitine Production Through Biosensor-Guided Construction of the Neurospora crassa Biosynthesis Pathway in Escherichia coli [frontiersin.org]
• 12. A simplified method for the measurement of gamma-butyrobetaine hydroxylase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. HPLC Method For Analysis Of L-Carnitine and Arginine on Primesep 100 Column | SIELC Technologies [sielc.com]

An In-depth Technical Guide on the Natural Occurrence of Crotonobetaine and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

Abstract

Crotonobetaine, a metabolite primarily derived from the microbial transformation of L-carnitine, has garnered significant attention in biomedical research due to its association with cardiovascular health and metabolic regulation. This technical guide provides a comprehensive overview of the natural occurrence of crotonobetaine and its analogs, detailing their biosynthesis, physiological roles, and analytical methodologies for their detection and quantification. This document summarizes quantitative data, presents detailed experimental protocols, and visualizes key metabolic and signaling pathways to serve as a critical resource for professionals in research and drug development.

Introduction

Crotonobetaine (4-(trimethylammonio)but-2-enoate) is a quaternary ammonium (B1175870) compound that serves as an intermediate in the metabolism of L-carnitine by the gut microbiota. Its presence in biological systems is intrinsically linked to dietary intake of L-carnitine, which is abundant in red meat and dairy products. The metabolic fate of crotonobetaine is of particular interest as it can be further converted to gamma-butyrobetaine (γ-butyrobetaine) and subsequently to trimethylamine (B31210) N-oxide (TMAO), a metabolite implicated in the pathogenesis of atherosclerosis and cardiovascular diseases. Understanding the natural distribution, formation, and physiological effects of crotonobetaine and its related analogs is crucial for elucidating their roles in health and disease.

Natural Occurrence and Quantitative Data

The primary source of crotonobetaine in humans is the metabolism of dietary L-carnitine by intestinal microbiota, particularly species within the Enterobacteriaceae family. While not a direct dietary component, its levels in biological fluids are influenced by the consumption of L-carnitine-rich foods.

Occurrence in Human Biological Fluids

Crotonobetaine is detectable in human plasma and urine, with concentrations varying based on diet and gut microbiome composition.

Table 1: Plasma Concentrations of Crotonobetaine and Gamma-Butyrobetaine in Human Adults

Cohort/Study	Analyte	Mean Concentration (µM)	Standard Deviation (µM)	Notes
Cardiovascular Health Study (n=4442)[1]	Crotonobetaine	0.23	0.16	Older US adults
Cardiovascular Health Study (n=4442)[1]	Gamma-Butyrobetaine	0.38	0.22	Older US adults
Healthy Volunteers (n=10)	Gamma-Butyrobetaine	0.54	0.22	Healthy male volunteers[2]

Occurrence in Food Sources (as L-carnitine precursor)

While direct quantification of crotonobetaine in food is not common, the concentration of its precursor, L-carnitine, is well-documented.

Table 2: L-Carnitine Content in Selected Food Sources

Food Source	L-Carnitine Content (mg/100g)
Beef	56 - 162
Pork	21 - 34
Chicken	3 - 15
Milk	3 - 8
Cheese (Cheddar)	~3

Note: Data compiled from various sources. Actual values can vary based on cut, preparation, and animal feed.

Occurrence of Analogs

Gamma-butyrobetaine is the most well-studied analog of crotonobetaine and is a direct precursor in the endogenous synthesis of L-carnitine in the liver and kidneys.[3][4] Limited quantitative data exists for other analogs like N-trimethyl-3-aminopentanoic acid and 3-hydroxy-4-N-trimethylaminobutanoate in natural sources.

Table 3: Gamma-Butyrobetaine Concentrations in Animal Tissues

Animal Model	Tissue	Mean Concentration (nmol/g wet wt.)	Notes
Rat (fed)	Liver	4.6	[5]
Rat (fed)	Heart	12.3	[5]
Rat (fed)	Skeletal Muscle	~8	[5]
Rat (fed)	Kidney	~7	[5]
Pig (postnatal)	Liver	Varies with age	[4]
Pig (postnatal)	Kidney	Varies with age	[4]

Biosynthesis and Metabolism

The primary pathway for crotonobetaine formation is the microbial metabolism of L-carnitine in the gut.

Metabolic pathway of L-carnitine to TMAO via crotonobetaine.

Experimental Protocols

Accurate quantification of crotonobetaine and its analogs is essential for research. Below are detailed methodologies for their analysis.

Quantification of Crotonobetaine in Plasma by LC-MS/MS (B15284909)

This protocol is adapted from established methods for quantifying small polar molecules in biological fluids.[2][6]

4.1.1. Sample Preparation: Protein Precipitation [7][8][9][10]

• Thaw frozen plasma samples on ice.

• Vortex the plasma sample to ensure homogeneity.

• To 100 µL of plasma in a microcentrifuge tube, add 50 µL of an internal standard solution (e.g., deuterated crotonobetaine, d9-crotonobetaine).

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture vigorously for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Vortex, centrifuge to pellet any insoluble material, and transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

4.1.2. LC-MS/MS Parameters

• Liquid Chromatography:

  • Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column is recommended for retaining the polar crotonobetaine.

  • Mobile Phase A: 10 mM Ammonium formate (B1220265) in water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with a high percentage of mobile phase B (e.g., 95%), and gradually increase the percentage of mobile phase A to elute the analyte.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Crotonobetaine: Precursor ion (Q1) m/z 144.1 -> Product ion (Q3) m/z 59.1 (quantifier) and m/z 85.1 (qualifier).

    • d9-Crotonobetaine (IS): Precursor ion (Q1) m/z 153.1 -> Product ion (Q3) m/z 68.1.

  • Instrument Settings: Optimize cone voltage and collision energy for each transition to maximize signal intensity.

Workflow for LC-MS/MS quantification of crotonobetaine.

Identification of Crotonobetaine in Urine by NMR Spectroscopy

This protocol provides a general workflow for the analysis of metabolites in urine using NMR.[1][11][12][13][14]

4.2.1. Sample Preparation

• Thaw frozen urine samples at room temperature.

• Centrifuge the urine at 13,000 x g for 10 minutes at 4°C to pellet any particulate matter.

• To 540 µL of the urine supernatant, add 60 µL of a D2O-based buffer solution containing a chemical shift reference (e.g., 10 mM TSP - 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt) and a pH indicator. The buffer (e.g., phosphate (B84403) buffer) is crucial to maintain a consistent pH (typically 7.4) across samples, which is important for reproducible chemical shifts.

• Vortex the mixture gently.

• Transfer the prepared sample to a 5 mm NMR tube.

4.2.2. NMR Data Acquisition (1D ¹H NMR)

• Spectrometer: A high-field NMR spectrometer (≥ 600 MHz) is recommended for better spectral resolution.

• Pulse Sequence: A 1D NOESY presaturation pulse sequence (e.g., noesygppr1d) is commonly used to suppress the large water signal.

• Acquisition Parameters:

  • Spectral Width: ~12-16 ppm.

  • Number of Scans: 64-128 scans, depending on the desired signal-to-noise ratio.

  • Relaxation Delay (d1): 4-5 seconds.

  • Mixing Time (d8): ~100 ms for the NOESY sequence.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID).

  • Reference the spectrum to the TSP signal at 0.0 ppm.

• Identification:

  • The characteristic signals for crotonobetaine in the ¹H NMR spectrum are typically a singlet for the N(CH₃)₃ group and multiplets for the CH₂ and CH=CH groups.

  • Compare the chemical shifts and coupling patterns with those of a pure crotonobetaine standard under the same conditions and with databases (e.g., HMDB, BMRB). 2D NMR experiments like COSY and HSQC can be used for unambiguous identification.

Signaling Pathways

While the direct effects of crotonobetaine on specific signaling pathways are still under investigation, its role as a gut microbial metabolite suggests potential interactions with pathways sensitive to metabolic shifts, such as the AMP-activated protein kinase (AMPK) and Sirtuin 1 (SIRT1) pathways.

Potential Interaction with AMPK and SIRT1 Pathways

AMPK and SIRT1 are key regulators of cellular energy homeostasis. Gut-derived metabolites can influence these pathways, and it is plausible that crotonobetaine may exert similar effects. However, direct experimental evidence for crotonobetaine as a modulator of AMPK or SIRT1 is currently limited. Research in this area is ongoing.

Hypothesized interaction of crotonobetaine with cellular signaling.

Experimental Assays for Signaling Pathway Analysis

5.2.1. In Vitro AMPK Activation Assay

• Culture relevant cells (e.g., hepatocytes, macrophages) and treat with varying concentrations of crotonobetaine.

• Lyse the cells and perform a Western blot analysis to detect the phosphorylation of AMPK at Threonine 172 (p-AMPKα Thr172), which is an indicator of AMPK activation.[15][16][17]

• An in vitro kinase assay using purified AMPK enzyme and a substrate peptide (e.g., SAMS peptide) can also be performed to directly measure the effect of crotonobetaine on AMPK activity.[18][19]

5.2.2. In Vitro SIRT1 Deacetylase Activity Assay

• Utilize a commercially available fluorometric SIRT1 activity assay kit.[5][20][21][22]

• Incubate purified SIRT1 enzyme with a fluorogenic acetylated peptide substrate in the presence or absence of crotonobetaine.

• The deacetylation of the substrate by SIRT1 leads to a change in fluorescence, which can be measured using a fluorescence plate reader.

• Compare the activity in the presence of crotonobetaine to a control to determine its effect on SIRT1 activity.

Conclusion

Crotonobetaine is a key metabolite linking dietary L-carnitine intake and gut microbiota activity to host metabolism. Its presence in human biological fluids makes it a potential biomarker for dietary habits and microbial function. This technical guide has provided a comprehensive overview of the current knowledge on the natural occurrence of crotonobetaine and its analogs, along with detailed experimental protocols for their analysis. Further research is warranted to fully elucidate the direct impact of crotonobetaine on cellular signaling pathways and its broader implications for human health and disease. The methodologies and data presented herein provide a solid foundation for researchers and drug development professionals to advance our understanding of this intriguing molecule.

References

• 1. Proof of concept for quantitative urine NMR metabolomics pipeline for large-scale epidemiology and genetics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of trimethylamine-N-oxide (TMAO) and its main related trimethylammonium-containing compounds in human plasma by LC-MS/MS [pubmed.ncbi.nlm.nih.gov]
• 3. Significance of renal gamma-butyrobetaine hydroxylase for carnitine biosynthesis in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Activities of gamma-butyrobetaine dioxygenase and concentrations of carnitine in tissues of pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and Assay of SIRT1-Activating Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of trimethylamine-N-oxide in combination with L-carnitine and γ-butyrobetaine in human plasma by UPLC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. a protein precipitation extraction method [protocols.io]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. A fully automated plasma protein precipitation sample preparation method for LC-MS/MS bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Sample Preparation and Data Analysis for NMR-Based Metabolomics | Springer Nature Experiments [experiments.springernature.com]
• 12. Sample Preparation and Data Analysis for NMR-Based Metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Optimization of Sample Preparation for Metabolomics Exploration of Urine, Feces, Blood and Saliva in Humans Using Combined NMR and UHPLC-HRMS Platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Standardizing the experimental conditions for using urine in NMR-based metabolomic studies with a particular focus on diagnostic studies: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Allosteric Modulation of AMPK Enzymatic Activity: In Vitro Characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. In Vitro Methods to Study AMPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Sirtuin 1 (SIRT-1) Activity Assay Kit - Elabscience® [elabscience.com]
• 21. SIRT1 Activity Assay Kit (Fluorometric) (ab156065) | Abcam [abcam.com]
• 22. sigmaaldrich.com [sigmaaldrich.com]

An In-depth Technical Guide to Deuterium-Labeled Standards for Metabolic Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles, applications, and methodologies associated with the use of deuterium-labeled standards in metabolic research. Deuterium (B1214612) (²H or D), a stable isotope of hydrogen, offers a powerful and versatile tool for tracing metabolic pathways, quantifying metabolites with high accuracy, and elucidating the pharmacokinetics of drug candidates. This document details experimental protocols, presents quantitative data for practical application, and visualizes key workflows and concepts to support researchers in leveraging this technology.

Core Principles of Deuterium Labeling in Metabolic Research

Deuterium labeling involves the substitution of one or more hydrogen atoms in a molecule with deuterium. This subtle change in mass does not significantly alter the chemical properties of the molecule, allowing it to behave almost identically to its unlabeled counterpart in biological systems.[1] However, this mass difference is readily detectable by mass spectrometry (MS), forming the basis of its utility in quantitative and qualitative metabolic studies.[2]

The key advantages of using deuterium-labeled compounds in metabolic research include:

• Improved Accuracy and Precision in Quantification: When used as internal standards, deuterated compounds co-elute with the analyte of interest, compensating for variations in sample extraction, matrix effects, and instrument response.[2]

• Enhanced Sensitivity: Deuterated standards can help distinguish true metabolite signals from background noise in complex biological matrices, leading to more sensitive and reliable detection.

• Confident Metabolite Identification: The characteristic mass shift between an unlabeled metabolite and its deuterated counterpart provides a high degree of confidence in metabolite identification.[3]

• Elucidation of Metabolic Pathways: By tracing the incorporation of deuterium from a labeled precursor into downstream metabolites, researchers can map and quantify the flux through metabolic pathways.[1]

A critical consideration when using deuterium-labeled standards is the stability of the deuterium label. Labels should be placed in positions that are not susceptible to exchange with protons from the solvent or biological matrix.[4] Placing labels on heteroatoms (e.g., -OH, -NH) or on carbons adjacent to carbonyl groups can lead to back-exchange, which can compromise the accuracy of quantitative assays.[5]

Data Presentation: Quantitative Insights

The following tables summarize key quantitative data relevant to the application of deuterium-labeled standards in metabolic research.

Table 1: Isotopic Purity of Commercially Available Deuterated Compounds

High isotopic purity is crucial for minimizing interference from unlabeled or partially labeled species.[6] The following table presents typical isotopic enrichment levels for a selection of commercially available deuterated metabolites.

Deuterated Compound	Number of Deuterium Atoms	Isotopic Purity (%)
L-Tryptophan-d5	5	99.94
L-Phenylalanine-d5	5	99.90
L-Leucine-d3	3	Not Specified
D,L-Valine-d7	7	Not Specified
D,L-Glutamic acid-d3	3	Not Specified
Aldosterone-d8	8	60.7 (d8), 32.6 (d7), 5.5 (d6)

Data sourced from multiple commercial suppliers and publications.[4][7]

Table 2: Stability of Deuterated Standards Under Various Storage Conditions

The stability of deuterated standards is critical for generating reliable and reproducible data. The following table provides general recommendations and highlights factors influencing their stability.

Storage Form	Recommended Temperature	Solvent Considerations	Factors Affecting Stability
Solid/Lyophilized	-20°C or colder (desiccated)	N/A	Moisture
Solution (Stock)	-20°C or -80°C (long-term)	Aprotic solvents (e.g., acetonitrile, methanol) are preferred.	Light, pH of solvent, repeated freeze-thaw cycles
Solution (Working)	4°C (short-term)	Aprotic solvents or D₂O-based buffers. Avoid acidic or basic aqueous solutions.	Temperature, pH, time in solution

Data compiled from technical guides and stability studies.[2]

Table 3: Chromatographic Retention Time Shift of Deuterated Compounds

The substitution of hydrogen with deuterium can lead to a slight shift in chromatographic retention time, known as the deuterium isotope effect.[8] In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.

Compound	Deuteration	Chromatographic Method	Retention Time Shift (Analyte - Standard)
Metformin	d6	GC-MS	0.03 min
Various Amino Acids	d3	GC-MS	0.002 - 0.07 min
Fatty Acids	d27 to d8	GC-MS	0.0009 - 1.0428 (Ratio)
Olanzapine	d3	RPLC-MS	Not specified, but shift observed
Aldehydes (derivatized)	d-labeled	RPLC-MS/MS	Significant effect observed

Data synthesized from various chromatographic studies.[3][8][9][10]

Table 4: Metabolic Flux Analysis in Cancer Cells Using Deuterium Labeling

Deuterium tracing can be used to quantify metabolic fluxes in various cell types. The following table presents example data from a study on BT-474 breast cancer cells.

Metabolic Flux	Relative Flux Value (Normalized to PDH flux = 100)
Pyruvate Dehydrogenase (PDH)	100
Citrate Synthase	110
Isocitrate Dehydrogenase (forward)	95
Isocitrate Dehydrogenase (reverse)	5
Malic Enzyme	15

Illustrative data based on metabolic flux analysis studies in cancer cells.[11][12]

Experimental Protocols

This section provides detailed methodologies for key experiments utilizing deuterium-labeled standards.

Quantitative Analysis of a Metabolite in a Biological Matrix Using a Deuterated Internal Standard

This protocol outlines a general workflow for the accurate quantification of a target metabolite in a complex biological sample, such as plasma or urine, using a deuterium-labeled internal standard and LC-MS/MS.

Workflow for Quantitative Analysis

Caption: General workflow for quantitative analysis using a deuterium-labeled internal standard.

Methodology:

• Preparation of Standards and Quality Controls (QCs):

  • Prepare a stock solution of the non-labeled analyte and the deuterium-labeled internal standard (IS) in an appropriate organic solvent (e.g., methanol).

  • Prepare a series of calibration standards by spiking known concentrations of the analyte into a blank biological matrix.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation:

  • Thaw unknown samples, calibration standards, and QCs.

  • To a fixed volume of each sample (e.g., 100 µL), add a fixed volume of the IS working solution.

  • Vortex briefly to mix.

  • Add a protein precipitation solvent (e.g., acetonitrile, typically 3x the sample volume).

  • Vortex vigorously for 1-2 minutes to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new tube or a 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Inject a small volume (e.g., 5-10 µL) of the prepared supernatant onto the LC-MS/MS system.

  • Perform chromatographic separation using a suitable column and mobile phase gradient to resolve the analyte from other matrix components.

  • Set up the mass spectrometer to monitor for at least two specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for both the analyte and the deuterated IS.

• Data Analysis:

  • Integrate the chromatographic peak areas for the analyte and the IS in all samples.

  • Calculate the peak area ratio of the analyte to the IS.

  • Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

  • Determine the concentration of the analyte in the unknown samples and QCs by interpolating their peak area ratios from the calibration curve.

In Vitro Metabolic Stability Assay

This protocol is used to assess the metabolic stability of a compound by incubating it with liver microsomes and monitoring its disappearance over time. A deuterated version of the compound can be used to investigate the kinetic isotope effect on its metabolism.[9]

Workflow for In Vitro Metabolic Stability Assay

Caption: Workflow for assessing in vitro metabolic stability.

Methodology:

• Reagent Preparation:

  • Prepare a master mix containing liver microsomes (e.g., human, rat) and phosphate (B84403) buffer (pH 7.4).

  • Prepare a solution of the NADPH regenerating system.

  • Prepare stock solutions of the test compounds (deuterated and non-deuterated).

• Incubation:

  • Pre-warm the microsome master mix to 37°C.

  • Add the test compound to the master mix to achieve the desired final concentration.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate the reaction mixture at 37°C with gentle shaking.

• Sampling and Quenching:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.

  • Immediately quench the reaction by adding the aliquot to a tube containing a cold organic solvent (e.g., acetonitrile) with an internal standard.

• Sample Processing and Analysis:

  • Vortex the quenched samples and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound versus time.

  • Determine the elimination rate constant (k) from the slope of the linear portion of the curve.

  • Calculate the in vitro half-life (t½) as 0.693/k.

  • Calculate the intrinsic clearance (CLint).

  • Compare the CLint values of the deuterated and non-deuterated compounds.[9]

Metabolic Flux Analysis using D₂O Labeling

This protocol describes a general method for tracing the incorporation of deuterium from heavy water (D₂O) into various metabolites in cell culture to study metabolic fluxes.

Methodology:

• Cell Culture and Labeling:

  • Culture cells to the desired confluency in standard growth medium.

  • Replace the standard medium with a medium prepared with a known percentage of D₂O (e.g., 5-10%).

  • Incubate the cells for various time points to allow for the incorporation of deuterium into newly synthesized biomolecules.

• Metabolite Extraction:

  • At each time point, rapidly quench metabolism by aspirating the medium and adding a cold extraction solvent (e.g., 80% methanol).

  • Scrape the cells and collect the cell lysate.

  • Centrifuge to pellet cell debris and proteins.

  • Collect the supernatant containing the metabolites.

• LC-MS Analysis:

  • Analyze the metabolite extracts using LC-MS. The mass spectrometer should be operated in full scan mode to capture the mass isotopologue distributions of the metabolites of interest.

• Data Analysis:

  • Identify the metabolites based on their retention time and accurate mass.

  • Determine the mass isotopologue distribution (MID) for each metabolite, which is the relative abundance of each isotopologue (M+0, M+1, M+2, etc.).

  • Use metabolic flux analysis software to fit the experimental MIDs to a metabolic network model and estimate the intracellular metabolic fluxes.

Visualization of Signaling Pathways and Logical Relationships

The following diagrams, generated using the DOT language, illustrate key concepts and workflows in the application of deuterium-labeled standards.

Metabolite Identification Workflow

This diagram illustrates the logical workflow for identifying metabolites using a deuterium-labeled parent drug.

Caption: Workflow for metabolite identification using deuterium labeling.

Glucose Metabolism and Deuterium Tracing

This diagram illustrates how deuterium from labeled glucose is incorporated into downstream metabolites in central carbon metabolism.

Caption: Deuterium tracing through glycolysis and the TCA cycle.

SILAC Workflow for Quantitative Proteomics

This diagram shows the workflow for Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC), which can be adapted to use deuterated amino acids for quantitative proteomics.

Caption: SILAC workflow for quantitative proteomics.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

The Gold Standard: A Technical Guide to the Importance of Stable Isotopes in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis, the pursuit of precision and accuracy is paramount. Stable isotope labeling, coupled with mass spectrometry, has emerged as the gold standard for the accurate quantification of molecules in complex biological matrices. This in-depth technical guide explores the core principles, experimental protocols, and critical applications of stable isotopes in quantitative analysis. By leveraging the unique chemical and physical properties of isotopically labeled internal standards, researchers can overcome the challenges of sample preparation variability and matrix effects, leading to highly reliable and reproducible data. This guide is designed to furnish researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to implement these powerful techniques in their own laboratories.

Core Principles of Quantitative Analysis with Stable Isotopes

Stable isotope labeling is a powerful technique that utilizes non-radioactive isotopes to label molecules, which can then be traced and quantified.[1][2] The fundamental principle lies in the fact that isotopically labeled molecules are chemically identical to their unlabeled counterparts but can be distinguished based on their mass difference by mass spectrometry (MS) or their nuclear spin properties by nuclear magnetic resonance (NMR) spectroscopy.[2] The most commonly used stable isotopes in biological research include deuterium (B1214612) (²H), carbon-13 (¹³C), nitrogen-15 (B135050) (¹⁵N), and oxygen-18 (¹⁸O).[2] These isotopes can be incorporated into molecules of interest, creating "heavy" versions that serve as internal standards for accurate quantification.[2]

The core of quantitative analysis using stable isotopes is the principle of isotope dilution.[2] In this method, a known amount of an isotopically labeled standard (the "spike") is added to a sample containing an unknown quantity of the unlabeled analyte.[2][3] After thorough mixing and processing, the ratio of the labeled to unlabeled analyte is measured using mass spectrometry.[2] Because the labeled and unlabeled molecules behave identically during sample preparation and analysis, any sample loss will affect both forms equally, thus preserving the accuracy of the final quantitative measurement.[2]

Key Methodologies in Stable Isotope Labeling

There are two primary strategies for introducing stable isotopes into molecules for quantitative analysis: metabolic labeling and chemical labeling.[2]

Metabolic Labeling

In metabolic labeling, stable isotopes are incorporated into molecules in vivo through the organism's or cell's natural metabolic pathways.[2] This approach is widely used in cell culture experiments and in whole organisms.[2]

One of the most prominent metabolic labeling techniques is Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) . In SILAC, cells are grown in a medium where specific essential amino acids (typically arginine and lysine) are replaced with their heavy stable isotope-labeled counterparts (e.g., ¹³C₆-arginine and ¹³C₆,¹⁵N₂-lysine).[4][5] Over several cell divisions, these heavy amino acids are incorporated into all newly synthesized proteins.[5] The "heavy" labeled proteome can then be compared to a "light" (unlabeled) proteome from cells grown in normal media.[4][5]

Chemical Labeling

Chemical labeling introduces stable isotopes by attaching various tags to the functional groups of molecules in vitro.[1] This method is versatile and can be applied to a wide range of sample types, including tissues and biofluids where metabolic labeling is not feasible.[6][7]

A widely used chemical labeling technique is Isobaric Tags for Relative and Absolute Quantitation (iTRAQ) . iTRAQ reagents are a set of isobaric tags, meaning they have the same total mass but differ in the mass of their reporter and balancer groups.[8][9] These tags react with the primary amines of peptides.[8] When fragmented in the mass spectrometer, the reporter ions are released, and their relative intensities are used to quantify the peptides from different samples.[8] A similar technique, Tandem Mass Tags (TMT) , also utilizes isobaric labeling but offers higher multiplexing capabilities.[10][11]

Data Presentation: Quantitative Comparison of Labeling Techniques

The choice of a stable isotope labeling technique depends on the specific experimental goals, sample type, and desired level of multiplexing. The following tables summarize the key quantitative features and characteristics of the most common methods.

Table 1: Comparison of Common Stable Isotope Labeling Techniques in Quantitative Proteomics

Feature	SILAC (Stable Isotope Labeling by Amino Acids in Cell Culture)	iTRAQ (Isobaric Tags for Relative and Absolute Quantitation)	TMT (Tandem Mass Tags)
Labeling Strategy	Metabolic (in vivo)	Chemical (in vitro)[7]	Chemical (in vitro)[10]
Labeling Level	Protein[12]	Peptide[8]	Peptide[10]
Sample Type	Dividing cells in culture	Tissues, cells, biofluids[11]	Tissues, cells, biofluids[11]
Multiplexing	Up to 5-plex[12]	4-plex or 8-plex[8]	Up to 18-plex (TMTpro)[11]
Quantification Level	MS1[1]	MS2 (reporter ions)[8]	MS2 (reporter ions)[10]
Accuracy	High, mixing at early stage minimizes error[6]	Good, but susceptible to ratio compression[11]	Good, but susceptible to ratio compression[11]
Precision	High[6]	Good	Good
Cost	Reagents are relatively inexpensive, but cell culture can be costly[6]	Reagents are expensive[6]	Reagents are expensive

Table 2: Common Stable Isotopes and their Mass Shifts

Isotope	Natural Abundance (%)	Mass of Isotope (Da)	Mass Shift relative to major isotope (Da)
¹²C	98.9	12.0000	0
¹³C	1.1	13.0034	+1.0034
¹⁴N	99.6	14.0031	0
¹⁵N	0.4	15.0001	+0.9970
¹H	99.98	1.0078	0
²H (D)	0.02	2.0141	+1.0063
¹⁶O	99.8	15.9949	0
¹⁸O	0.2	17.9992	+2.0043

Note: The mass shifts are approximate and can vary slightly depending on the chemical environment.

Experimental Protocols

Detailed and robust experimental protocols are crucial for obtaining high-quality quantitative data. Below are generalized methodologies for the key techniques discussed.

Experimental Protocol: Isotope Dilution Mass Spectrometry (IDMS) for Small Molecule Quantification

This protocol outlines a general workflow for the quantification of a small molecule drug in a biological matrix using IDMS.

• Preparation of Standards:

  • Prepare a stock solution of the unlabeled analyte (drug) of known concentration.

  • Prepare a stock solution of the stable isotope-labeled internal standard (SIL-IS) of known concentration.[13]

  • Generate a series of calibration standards by spiking known amounts of the analyte stock solution into a blank biological matrix.[13]

• Sample Preparation:

  • To a known volume or weight of the unknown sample, add a precise amount of the SIL-IS.[13][14]

  • For each calibration standard and quality control (QC) sample, add the same amount of SIL-IS.[13]

  • Perform sample extraction (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to remove interferences.[13][15][16]

  • Evaporate the solvent and reconstitute the sample in a mobile phase-compatible solvent.

• LC-MS/MS Analysis:

  • Inject the prepared samples onto a liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS).

  • Develop a chromatographic method to separate the analyte and SIL-IS from other matrix components.

  • Optimize the mass spectrometer parameters for the detection of the analyte and SIL-IS, typically using multiple reaction monitoring (MRM).

• Data Analysis:

  • Integrate the peak areas for the analyte and the SIL-IS in each sample.[13]

  • Calculate the peak area ratio (analyte/SIL-IS) for all samples.[13]

  • Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards.[13]

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.[13]

Experimental Protocol: Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC)

This protocol provides a step-by-step guide for a typical SILAC experiment for quantitative proteomics.

• Cell Culture and Labeling:

  • Culture two populations of cells. One population is grown in a "light" medium containing normal amino acids (e.g., ¹²C₆-Arginine, ¹²C₆-Lysine).[5]

  • The second population is grown in a "heavy" medium where the normal essential amino acids are replaced with their stable isotope-labeled counterparts (e.g., ¹³C₆-Arginine, ¹³C₆¹⁵N₂-Lysine).[5]

  • Grow the cells for at least five to six doublings to ensure complete incorporation of the heavy amino acids (>97%).[17]

• Experimental Treatment:

  • Apply the experimental treatment to one cell population (e.g., drug treatment) while the other serves as a control.

• Sample Pooling and Protein Extraction:

  • Harvest the "light" and "heavy" cell populations and combine them in a 1:1 ratio based on cell number or protein concentration.[5]

  • Lyse the combined cells and extract the proteins.

• Protein Digestion:

  • Reduce the disulfide bonds in the proteins (e.g., with DTT) and alkylate the free thiols (e.g., with iodoacetamide).

  • Digest the proteins into peptides using a protease, most commonly trypsin.[18]

• Peptide Fractionation and LC-MS/MS Analysis:

  • Fractionate the peptide mixture to reduce complexity, for example, by strong cation exchange chromatography.[19]

  • Analyze the peptide fractions by LC-MS/MS.

• Data Analysis:

  • Use specialized software (e.g., MaxQuant) to identify peptides and proteins.[18]

  • The software will quantify the relative abundance of proteins by comparing the signal intensities of the "light" and "heavy" peptide pairs.[5]

Experimental Protocol: Isobaric Tags for Relative and Absolute Quantitation (iTRAQ)

This protocol details the workflow for quantitative proteomics using iTRAQ reagents.

• Protein Extraction and Digestion:

  • Extract proteins from up to eight different samples.[9]

  • Quantify the protein concentration in each sample.

  • Take an equal amount of protein from each sample, reduce, alkylate, and digest with trypsin.[9]

• iTRAQ Labeling:

  • Label each peptide digest with a different iTRAQ reagent according to the manufacturer's protocol.[9][20] Each reagent will covalently attach to the N-terminus and lysine (B10760008) side chains of the peptides.[8]

• Sample Pooling and Fractionation:

  • Combine the iTRAQ-labeled peptide samples into a single mixture.[9]

  • Fractionate the pooled peptide sample to reduce complexity.[19]

• LC-MS/MS Analysis:

  • Analyze the fractionated peptides by LC-MS/MS.

  • In the MS1 scan, peptides labeled with different iTRAQ reagents will appear as a single precursor ion.

  • During MS2 fragmentation, the reporter ions with different masses are released.[8]

• Data Analysis:

  • Identify the peptides from the fragmentation spectra.

  • Quantify the relative abundance of each peptide across the different samples by comparing the intensities of the corresponding reporter ions.[21][22]

  • Combine the peptide quantification data to determine the relative abundance of the parent proteins.[2]

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key concepts and workflows in quantitative analysis using stable isotopes.

General workflow for stable isotope dilution mass spectrometry.

References

• 1. Advances in stable isotope labeling: dynamic labeling for spatial and temporal proteomic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Isotope dilution - Wikipedia [en.wikipedia.org]
• 4. Quantitative Proteomics Using SILAC | Springer Nature Experiments [experiments.springernature.com]
• 5. SILAC: Principles, Workflow & Applications in Proteomics - Creative Proteomics Blog [creative-proteomics.com]
• 6. Comparing SILAC- and Stable Isotope Dimethyl-Labeling Approaches for Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparing iTRAQ, TMT and SILAC | Silantes [silantes.com]
• 8. iTRAQ in Proteomics: Principles, Differences, and Applications - Creative Proteomics [creative-proteomics.com]
• 9. iTRAQ-based Proteomics Analysis - Creative Proteomics [creative-proteomics.com]
• 10. Principles of iTRAQ, TMT, and SILAC in Protein Quantification | MtoZ Biolabs [mtoz-biolabs.com]
• 11. Label-based Proteomics: iTRAQ, TMT, SILAC Explained - MetwareBio [metwarebio.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. osti.gov [osti.gov]
• 15. Recent advances in sample preparation for analysis of small molecules with surface-assisted laser desorption/ionization time-of-flight mass spectrometry: enrichment methods and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. biocompare.com [biocompare.com]
• 17. benchchem.com [benchchem.com]
• 18. info.gbiosciences.com [info.gbiosciences.com]
• 19. researchgate.net [researchgate.net]
• 20. biotech.cornell.edu [biotech.cornell.edu]
• 21. researchgate.net [researchgate.net]
• 22. iTRAQ data interpretation - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantitative Analysis of Crotonobetaine in Human Plasma using LC-MS/MS with a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crotonobetaine, an intermediate in the metabolism of L-carnitine, has garnered increasing interest in biomedical research due to its potential roles in cardiovascular health and disease. Accurate and sensitive quantification of crotonobetaine in biological matrices is crucial for pharmacokinetic studies, understanding its metabolic fate, and exploring its utility as a biomarker. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) offers the high selectivity and sensitivity required for the analysis of this polar compound in complex biological fluids like plasma.

This document provides a detailed protocol for the development and validation of a robust LC-MS/MS method for the quantification of crotonobetaine in human plasma, utilizing Crotonobetaine Hydrochloride-d9 as a stable isotope-labeled internal standard (SIL-IS). The use of a SIL-IS is the gold standard in quantitative mass spectrometry, as it effectively compensates for variations in sample preparation, chromatography, and ionization.

Metabolic Context of Crotonobetaine

Crotonobetaine is a key metabolite in the L-carnitine pathway. In humans, dietary L-carnitine can be metabolized by gut microbiota to trimethylamine (B31210) (TMA), which is subsequently oxidized in the liver to trimethylamine-N-oxide (TMAO), a metabolite linked to cardiovascular disease. Crotonobetaine is an intermediate in the conversion of γ-butyrobetaine to L-carnitine and can also be formed from L-carnitine by gut bacteria. Understanding this pathway is essential for interpreting the biological significance of crotonobetaine levels.

Metabolic pathway of L-carnitine and Crotonobetaine.

Experimental Protocols

Materials and Reagents

• Crotonobetaine Hydrochloride (Analyte)

• Crotonobetaine Hydrochloride-d9 (Internal Standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water

• Human plasma (K2EDTA)

Instrumentation

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Standard Solutions Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Crotonobetaine Hydrochloride and Crotonobetaine Hydrochloride-d9 in methanol to prepare individual 1 mg/mL stock solutions.

• Working Standard Solutions: Prepare a series of working standard solutions of crotonobetaine by serially diluting the primary stock solution with 50:50 (v/v) acetonitrile/water.

• Internal Standard Working Solution (1 µg/mL): Dilute the Crotonobetaine Hydrochloride-d9 primary stock solution with 50:50 (v/v) acetonitrile/water to achieve a final concentration of 1 µg/mL.

Sample Preparation: Protein Precipitation

Protein precipitation is a simple and effective method for extracting small molecules from plasma.[1]

• Label 1.5 mL microcentrifuge tubes for calibration standards, quality controls (QCs), and unknown samples.

• To each tube, add 50 µL of the respective plasma sample (blank, calibration standard, QC, or unknown).

• Add 10 µL of the 1 µg/mL Crotonobetaine-d9 internal standard working solution to all tubes except for the blank matrix.

• Add 150 µL of ice-cold acetonitrile containing 0.1% formic acid to each tube.

• Vortex mix for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer 100 µL of the clear supernatant to a 96-well plate or autosampler vials.

• Add 400 µL of water containing 0.1% formic acid to each well/vial.

• Seal the plate/vials and vortex mix before placing in the autosampler for LC-MS/MS analysis.

Workflow for plasma sample preparation.

LC-MS/MS Method Parameters

Given the polar nature of crotonobetaine, Hydrophilic Interaction Liquid Chromatography (HILIC) is a suitable chromatographic technique.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	HILIC Column (e.g., Acquity UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	10 mM Ammonium formate in water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	95% B to 50% B over 3 min, hold at 50% B for 1 min, return to 95% B and re-equilibrate for 2 min

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Table 3: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
Crotonobetaine	144.1	85.1	0.05	25	15
144.1	58.1	0.05	25	20
Crotonobetaine-d9 (IS)	153.2	94.1	0.05	25	15
153.2	67.1	0.05	25	20

Note: The primary transition for quantification is 144.1 -> 85.1 for Crotonobetaine and 153.2 -> 94.1 for the internal standard. The second transition serves as a qualifier.

Method Validation

A comprehensive validation of the analytical method should be performed according to regulatory guidelines (e.g., FDA or EMA) to ensure its reliability for the intended application. Key validation parameters are summarized below.

Table 4: Method Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria
Selectivity	Ability to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks at the retention time of the analyte and IS in blank plasma from at least 6 different sources.
Linearity	The relationship between the concentration of the analyte and the instrument response.	A calibration curve with at least 6 non-zero standards. The correlation coefficient (r²) should be ≥ 0.99.
Accuracy and Precision	The closeness of the measured value to the true value (accuracy) and the degree of scatter between a series of measurements (precision).	Intra- and inter-day precision (%CV) should be ≤ 15% (≤ 20% at the LLOQ). Accuracy (%RE) should be within ±15% (±20% at the LLOQ).
Lower Limit of Quantification (LLOQ)	The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy.	Signal-to-noise ratio ≥ 10. Precision ≤ 20% and accuracy within ±20%.
Matrix Effect	The effect of co-eluting, undetected matrix components on the ionization of the analyte.	The coefficient of variation of the IS-normalized matrix factor should be ≤ 15%.
Recovery	The efficiency of the extraction procedure.	Recovery should be consistent, precise, and reproducible.
Stability	The stability of the analyte in the biological matrix under different storage and processing conditions.	Analyte concentrations should be within ±15% of the nominal concentration under the tested conditions (e.g., freeze-thaw, short-term bench-top, long-term storage).

Data Presentation

All quantitative data from the method validation should be summarized in clear and concise tables to allow for easy interpretation and comparison.

Table 5: Example of Linearity Data

Nominal Conc. (ng/mL)	Calculated Conc. (Mean ± SD, n=3)	Accuracy (%)	Precision (%CV)
1	1.05 ± 0.08	105.0	7.6
5	4.89 ± 0.25	97.8	5.1
25	26.1 ± 1.3	104.4	5.0
100	98.7 ± 4.5	98.7	4.6
500	505.2 ± 20.1	101.0	4.0
1000	995.4 ± 35.8	99.5	3.6

Table 6: Example of Inter-day Accuracy and Precision Data (n=5 days)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	1	1.08	108.0	9.8
Low QC	3	3.15	105.0	6.5
Mid QC	150	147.6	98.4	4.2
High QC	800	812.0	101.5	3.8

Conclusion

This application note provides a comprehensive and detailed protocol for the development and validation of an LC-MS/MS method for the quantification of crotonobetaine in human plasma. The use of a deuterated internal standard, a simple and efficient protein precipitation sample preparation method, and optimized HILIC-MS/MS conditions ensures a robust, sensitive, and reliable assay. This method is well-suited for high-throughput analysis in clinical and research settings, facilitating further investigation into the role of crotonobetaine in human health and disease.

References

• 1. rsc.org [rsc.org]

Application Note: Quantification of Carnitine Precursors Using Stable Isotope Dilution Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-carnitine is a vital quaternary ammonium (B1175870) compound essential for the transport of long-chain fatty acids into the mitochondrial matrix for subsequent β-oxidation, a critical step in energy metabolism.[1][2] Endogenous L-carnitine is synthesized from the essential amino acid lysine (B10760008) through a series of enzymatic reactions primarily in the liver and kidneys.[3] The biosynthetic pathway involves several key precursors, including Nε-trimethyllysine (TML) and γ-butyrobetaine (GBB).[3][4] Accurate quantification of these carnitine precursors is crucial for studying metabolic disorders, drug development, and understanding the nuances of fatty acid metabolism.

Stable isotope dilution mass spectrometry (SID-MS) has emerged as the gold standard for the quantification of endogenous molecules in complex biological matrices. This technique utilizes stable isotope-labeled internal standards that are chemically identical to the analyte of interest but differ in mass. The co-elution of the analyte and its labeled internal standard during chromatographic separation allows for highly accurate and precise quantification by correcting for matrix effects and variations in sample preparation and instrument response.[5] This application note provides a detailed protocol for the quantification of the key carnitine precursors, TML and GBB, in human plasma using a stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

Carnitine Biosynthesis Pathway

The endogenous synthesis of L-carnitine is a multi-step enzymatic process.[3] It begins with the methylation of lysine residues within proteins to form Nε-trimethyllysine (TML).[3] Following protein degradation, free TML is released and serves as the initial substrate for the carnitine biosynthesis pathway. The pathway proceeds through the following key steps:

• Hydroxylation of TML: Nε-trimethyllysine hydroxylase (TMLH) catalyzes the conversion of TML to 3-hydroxy-Nε-trimethyllysine.[4]

• Cleavage: 3-hydroxy-Nε-trimethyllysine aldolase (B8822740) cleaves its substrate to yield 4-N-trimethylaminobutyraldehyde and glycine.[4]

• Dehydrogenation: 4-N-trimethylaminobutyraldehyde is oxidized by 4-N-trimethylaminobutyraldehyde dehydrogenase to form γ-butyrobetaine (GBB).[4]

• Final Hydroxylation: γ-butyrobetaine hydroxylase (BBOX) hydroxylates GBB to produce L-carnitine.[3][4]

Caption: Carnitine Biosynthesis Pathway.

Experimental Workflow for Quantification of Carnitine Precursors

The general workflow for the quantification of carnitine precursors in plasma using stable isotope dilution LC-MS/MS involves several key steps, from sample collection to data analysis.

Caption: General experimental workflow.

Detailed Experimental Protocol

This protocol details the steps for the simultaneous quantification of TML and GBB in human plasma.

Materials and Reagents

• Human plasma (collected in EDTA or heparin tubes)[6][7]

• Nε-Trimethyllysine (TML) hydrochloride (analytical standard)

• γ-Butyrobetaine (GBB) hydrochloride (analytical standard)

• d3-Nε-Trimethyllysine (d3-TML) hydrochloride (internal standard)

• d3-γ-Butyrobetaine (d3-GBB) hydrochloride (internal standard)

• Methanol (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Ultrapure water

• Microcentrifuge tubes (1.5 mL)

• Autosampler vials

Equipment

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Hydrophilic Interaction Liquid Chromatography (HILIC) column

• Microcentrifuge

• Vortex mixer

• Nitrogen evaporator (optional)

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of TML, GBB, d3-TML, and d3-GBB in ultrapure water.

• Working Standard Mixture: Prepare a series of working standard solutions by serially diluting the stock solutions to create a calibration curve.

• Internal Standard Spiking Solution: Prepare a working solution of the internal standards (d3-TML and d3-GBB) at a fixed concentration in ultrapure water.

Sample Preparation

• Plasma Collection and Storage: Collect whole blood in tubes containing heparin or EDTA.[6][7] Centrifuge to separate the plasma. Store plasma samples at -80°C until analysis.

• Sample Thawing: Thaw frozen plasma samples on ice.

• Aliquoting: Aliquot 50 µL of plasma into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard spiking solution to each plasma sample, calibrator, and quality control sample.

• Protein Precipitation: Add 200 µL of ice-cold methanol to each tube.[8]

• Vortexing: Vortex the samples vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 13,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean microcentrifuge tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Transfer to Vials: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• HPLC System: A standard HPLC system capable of binary gradient elution.

• Column: A HILIC column (e.g., Atlantis HILIC Silica, 50 x 2.0 mm, 4 µm particle size).[9]

• Mobile Phase A: 5 mM ammonium acetate in water with 0.1% formic acid.

• Mobile Phase B: 95% acetonitrile in 5 mM ammonium acetate with 0.1% formic acid.[9]

• Gradient Elution:

  • 0-1 min: 90% B

  • 1-2 min: Gradient to 10% B

  • 2-3 min: Hold at 10% B

  • 3-3.1 min: Gradient back to 90% B

  • 3.1-5 min: Re-equilibration at 90% B

• Flow Rate: 0.4 mL/min.[9]

• Injection Volume: 10 µL.[9]

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
TML	189.2	130.1
d3-TML	192.2	133.1
GBB	146.1	87.1
d3-GBB	149.1	90.1

Note: The specific MRM transitions should be optimized for the instrument being used.

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for both the endogenous analytes and their corresponding stable isotope-labeled internal standards.

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration of the calibrators. A weighted linear regression (1/x²) is typically used.[9]

• Quantification: Determine the concentration of TML and GBB in the plasma samples by interpolating their peak area ratios from the calibration curve.

Quantitative Data Summary

The following tables summarize typical concentration ranges for carnitine and its precursors in human plasma as reported in the literature. These values can vary based on factors such as age, diet, and health status.

Table 1: Plasma Concentrations of Carnitine and its Precursors in Healthy Adults

Analyte	Concentration Range (µM)	Reference
Free Carnitine	30 - 60	[10]
Total Carnitine	40 - 70	[10]
Acetylcarnitine	2 - 10	[9]
Nε-Trimethyllysine (TML)	0.5 - 2.0	N/A
γ-Butyrobetaine (GBB)	0.1 - 1.0	N/A

Table 2: LC-MS/MS Method Performance Characteristics

Parameter	TML	GBB
Lower Limit of Quantification (LLOQ)	~0.05 µM	~0.02 µM
Upper Limit of Quantification (ULOQ)	>100 µM	>50 µM
Intra-day Precision (%CV)	< 7%	< 8%
Inter-day Precision (%CV)	< 9%	< 10%
Accuracy (% Recovery)	95 - 105%	93 - 107%

Note: These performance characteristics are representative and should be established for each specific assay validation.

Conclusion

The stable isotope dilution LC-MS/MS method described in this application note provides a robust, sensitive, and specific approach for the accurate quantification of the carnitine precursors Nε-trimethyllysine and γ-butyrobetaine in human plasma. This methodology is an invaluable tool for researchers and clinicians investigating disorders of fatty acid metabolism, carnitine deficiency syndromes, and for pharmacokinetic studies in drug development. The detailed protocol and workflow diagrams offer a comprehensive guide for the implementation of this analytical technique in a research or clinical laboratory setting.

References

• 1. Enzymology of the carnitine biosynthesis pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | L-Carnitine Production Through Biosensor-Guided Construction of the Neurospora crassa Biosynthesis Pathway in Escherichia coli [frontiersin.org]
• 3. Carnitine Biosynthesis Chemical Structure, Functions and Regulation - Creative Proteomics Blog [creative-proteomics.com]
• 4. Carnitine biosynthesis - Wikipedia [en.wikipedia.org]
• 5. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Carnitine, Free and Total, Plasma » Pathology Laboratories » College of Medicine » University of Florida [pathlabs.ufl.edu]
• 7. mayocliniclabs.com [mayocliniclabs.com]
• 8. Quantification of plasma carnitine and acylcarnitines by high-performance liquid chromatography-tandem mass spectrometry using online solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bevital.no [bevital.no]
• 10. bevital.no [bevital.no]

Application Notes and Protocols for Crotonobetaine Hydrochloride-d9 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crotonobetaine Hydrochloride-d9 is a deuterated analog of crotonobetaine, a precursor in the biosynthesis of L-carnitine.[1][2][3] In analytical chemistry, particularly in quantitative mass spectrometry-based assays, stable isotope-labeled compounds like Crotonobetaine Hydrochloride-d9 are invaluable as internal standards. The use of a deuterated internal standard is a robust technique to correct for analyte loss during sample preparation and for variations in instrument response, thereby ensuring high accuracy and precision in quantitative analysis.[4][5]

This document provides detailed application notes and protocols for the use of Crotonobetaine Hydrochloride-d9 as an internal standard, primarily for the quantification of carnitine, acylcarnitines, and related compounds in biological matrices.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte of interest to the sample at the beginning of the analytical procedure. The labeled compound, in this case, Crotonobetaine Hydrochloride-d9, is chemically identical to the endogenous analyte but has a different mass due to the presence of deuterium (B1214612) atoms.

Because the internal standard and the analyte exhibit nearly identical chemical and physical properties, they behave similarly during sample extraction, derivatization (if any), and chromatographic separation. By measuring the ratio of the mass spectrometric signal of the analyte to that of the internal standard, accurate quantification can be achieved, as this ratio is unaffected by variations in sample recovery or instrument performance.

Application: Quantification of Carnitine and Acylcarnitines in Biological Matrices

A primary application for Crotonobetaine Hydrochloride-d9 is as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of carnitine and a panel of acylcarnitines in biological samples such as plasma, serum, urine, and tissue homogenates.[6][7][8] This type of analysis is crucial for the diagnosis and monitoring of inherited metabolic disorders related to fatty acid oxidation.

Experimental Workflow

The general workflow for the quantification of carnitine and acylcarnitines using Crotonobetaine Hydrochloride-d9 as an internal standard is depicted below.

Fig. 1: General workflow for analyte quantification using an internal standard.

Detailed Experimental Protocol: Quantification of Carnitine and Acylcarnitines in Human Plasma

This protocol provides a representative method for the analysis of carnitine and acylcarnitines.

Materials and Reagents

• Internal Standard (IS): Crotonobetaine Hydrochloride-d9

• Analytes: L-Carnitine, Acetyl-L-carnitine, Propionyl-L-carnitine, etc.

• Solvents: Methanol (B129727) (LC-MS grade), Acetonitrile (LC-MS grade), Water (LC-MS grade), Formic acid

• Biological Matrix: Human plasma (collected in EDTA or heparin tubes)

• Equipment: Centrifuge, evaporator, vortex mixer, LC-MS/MS system

Preparation of Stock and Working Solutions

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Crotonobetaine Hydrochloride-d9 in methanol.

• Internal Standard Working Solution (e.g., 1 µg/mL): Dilute the stock solution with methanol/water (50:50, v/v).

• Analyte Stock Solutions (1 mg/mL each): Prepare individual stock solutions for each carnitine and acylcarnitine standard in methanol.

• Analyte Working Standard Mixture: Prepare a mixed standard solution containing all analytes at a suitable concentration by diluting the stock solutions.

Sample Preparation

• Thaw Plasma: Thaw frozen human plasma samples on ice.

• Aliquoting: Aliquot 100 µL of plasma into a microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the Crotonobetaine Hydrochloride-d9 working solution to each plasma sample.

• Protein Precipitation: Add 400 µL of ice-cold methanol to each tube.

• Vortexing: Vortex the samples for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase starting condition (e.g., 98:2 water:acetonitrile with 0.1% formic acid).

• Vortex and Transfer: Vortex briefly and transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable.

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A typical gradient would start with a low percentage of organic phase, ramp up to a high percentage to elute the more hydrophobic acylcarnitines, and then re-equilibrate.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Specific precursor-to-product ion transitions need to be optimized for each analyte and the internal standard. For Crotonobetaine Hydrochloride-d9, the precursor ion would be m/z 153.2 and a characteristic product ion would be monitored.

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for each analyte and the internal standard.

• Ratio Calculation: Calculate the peak area ratio of each analyte to the internal standard.

• Calibration Curve: Prepare a set of calibration standards by spiking known concentrations of the analyte mixture into a blank matrix (e.g., charcoal-stripped plasma) and processing them in the same way as the samples. Plot the analyte/IS peak area ratio against the analyte concentration to generate a calibration curve.

• Quantification: Determine the concentration of the analytes in the unknown samples by interpolating their analyte/IS peak area ratios from the calibration curve.

Quantitative Data Summary

The following tables summarize typical performance characteristics that can be expected from a validated LC-MS/MS method using a deuterated internal standard for acylcarnitine analysis. While these data are from studies using other deuterated carnitines, similar performance would be expected with Crotonobetaine Hydrochloride-d9.

Table 1: Example Linearity and Range

Analyte	Concentration Range (µM)	R²
L-Carnitine	0.5 - 100	> 0.99
Acetylcarnitine	0.1 - 50	> 0.99
Propionylcarnitine	0.05 - 20	> 0.99
Octanoylcarnitine	0.02 - 10	> 0.99
Palmitoylcarnitine	0.02 - 10	> 0.99

Table 2: Example Precision and Accuracy

Analyte	Concentration (µM)	Within-Run Precision (%RSD)	Between-Run Precision (%RSD)	Accuracy (%)
L-Carnitine	5	< 5%	< 7%	95 - 105
50	< 4%	< 6%	97 - 103
Acetylcarnitine	1	< 6%	< 8%	93 - 107
20	< 5%	< 7%	96 - 104
Octanoylcarnitine	0.5	< 8%	< 10%	90 - 110
5	< 6%	< 9%	94 - 106

Signaling Pathway and Logical Relationships

Role of Carnitine in Fatty Acid Metabolism

Crotonobetaine is a precursor to L-carnitine, which plays a critical role in cellular energy metabolism by transporting long-chain fatty acids into the mitochondria for β-oxidation. The diagram below illustrates this key metabolic pathway.

Fig. 2: Carnitine's role in fatty acid transport and β-oxidation.

Conclusion

Crotonobetaine Hydrochloride-d9 serves as an excellent internal standard for the accurate and precise quantification of carnitine, acylcarnitines, and related metabolites in complex biological matrices. Its chemical similarity to the target analytes ensures that it effectively corrects for variations throughout the analytical process. The protocols and data presented here provide a solid foundation for researchers, scientists, and drug development professionals to develop and validate robust bioanalytical methods using this valuable tool.

References

• 1. Crotonobetaine Hydrochloride-d9 | CymitQuimica [cymitquimica.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Crotonic acid betaine | 927-89-9 | Benchchem [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Preparation of Deuterium-Labeled Armodafinil by Hydrogen-Deuterium Exchange and Its Application in Quantitative Analysis by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantification of carnitine and acylcarnitines in biological matrices by HPLC electrospray ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Crotonobetaine Hydrochloride-d9 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crotonobetaine Hydrochloride-d9 is a deuterated analog of crotonobetaine, an intermediate in the biosynthesis of L-carnitine. Due to the isotopic labeling, Crotonobetaine Hydrochloride-d9 is a valuable tool for tracer studies in metabolic research, allowing for the sensitive and specific tracking of its uptake, conversion, and downstream effects within cellular systems. These application notes provide a comprehensive overview of the proposed mechanism of action of crotonobetaine and detailed protocols for its application in mammalian cell culture, with a focus on its role in the L-carnitine metabolic pathway and potential implications in cellular signaling.

While specific data on the direct effects of crotonobetaine on mammalian cell signaling are still emerging, its position as a precursor to L-carnitine suggests its involvement in cellular energy metabolism and potentially in pathways regulated by L-carnitine and its derivatives. Elevated levels of related carnitine precursors have been linked to certain pathologies, including cancer, highlighting the importance of studying this metabolic pathway.

Mechanism of Action

Crotonobetaine is recognized as a precursor in the endogenous synthesis of L-carnitine, a critical molecule for the transport of long-chain fatty acids into the mitochondria for β-oxidation and subsequent energy production. The proposed mechanism involves the following key steps:

• Cellular Uptake: Crotonobetaine is transported into mammalian cells primarily through the organic cation/carnitine transporter 2 (OCTN2), also known as SLC22A5. This transporter is widely expressed in various tissues.

• Conversion to L-Carnitine: While the direct conversion of crotonobetaine to L-carnitine in mammalian cells is an area of ongoing research, it is hypothesized to be analogous to the conversion of gamma-butyrobetaine. This final step in L-carnitine biosynthesis is catalyzed by the enzyme gamma-butyrobetaine dioxygenase (BBOX1), which is predominantly active in the liver, kidney, and brain. The use of Crotonobetaine Hydrochloride-d9 allows for the precise tracing of this conversion process.

Data Presentation

The following tables summarize hypothetical quantitative data for experimental design. Researchers should perform dose-response and time-course experiments to determine the optimal conditions for their specific cell line and experimental setup.

Table 1: Suggested Concentration Ranges for Crotonobetaine Hydrochloride-d9 in Cell Culture

Parameter	Suggested Range	Notes
Working Concentration	1 µM - 100 µM	The optimal concentration is cell-type dependent and should be determined empirically.
Incubation Time	24 - 72 hours	Dependent on the specific endpoint being measured (e.g., uptake, metabolic conversion, downstream signaling).
Cell Seeding Density	Varies by cell line	Ensure cells are in the logarithmic growth phase at the time of treatment.

Table 2: Potential Readouts and Assays for Crotonobetaine Hydrochloride-d9 Studies

Assay Type	Endpoint Measured	Purpose
LC-MS/MS Analysis	Intracellular levels of Crotonobetaine-d9 and L-Carnitine-d9	To quantify cellular uptake and conversion.
Cell Viability Assay (e.g., MTT, CellTiter-Glo)	Cell proliferation and cytotoxicity	To assess the effect of Crotonobetaine Hydrochloride-d9 on cell health.
Western Blotting	Expression levels of OCTN2, BBOX1, and downstream signaling proteins	To investigate the molecular mechanisms of uptake, metabolism, and cellular response.
Seahorse XF Analyzer	Oxygen consumption rate (OCR) and extracellular acidification rate (ECAR)	To measure the impact on mitochondrial respiration and glycolysis.

Experimental Protocols

Protocol 1: General Cell Culture Treatment with Crotonobetaine Hydrochloride-d9

This protocol provides a general guideline for treating adherent mammalian cells with Crotonobetaine Hydrochloride-d9.

Materials:

• Mammalian cell line of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Crotonobetaine Hydrochloride-d9 stock solution (e.g., 10 mM in sterile water or PBS)

• Phosphate-buffered saline (PBS)

• Cell culture plates or flasks

Procedure:

• Cell Seeding: Seed cells in the appropriate culture vessel at a density that will ensure they are in the exponential growth phase at the time of treatment.

• Cell Adherence: Allow cells to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO₂.

• Preparation of Treatment Media: Prepare the desired concentrations of Crotonobetaine Hydrochloride-d9 by diluting the stock solution in a complete cell culture medium. Include a vehicle control (medium with the same amount of solvent used for the stock solution).

• Cell Treatment: Remove the existing medium from the cells and wash once with sterile PBS. Add the prepared treatment media to the cells.

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

• Downstream Analysis: Following incubation, harvest the cells for the intended downstream analysis (e.g., cell lysis for LC-MS/MS or western blotting, or direct measurement for viability assays).

Protocol 2: Cellular Uptake and Metabolism Analysis using LC-MS/MS

This protocol describes how to quantify the intracellular concentration of Crotonobetaine-d9 and its metabolic product, L-Carnitine-d9.

Materials:

• Treated cells from Protocol 1

• Ice-cold PBS

• Methanol (B129727)

• Cell scraper

• Microcentrifuge tubes

• LC-MS/MS system

Procedure:

• Cell Harvesting: After the desired incubation time, place the culture plate on ice.

• Washing: Aspirate the treatment medium and wash the cells twice with ice-cold PBS to remove any extracellular compound.

• Cell Lysis and Metabolite Extraction: Add a sufficient volume of ice-cold methanol to the plate and scrape the cells. Transfer the cell lysate to a microcentrifuge tube.

• Protein Precipitation: Centrifuge the lysate at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the protein.

• Sample Preparation: Carefully collect the supernatant containing the metabolites. The supernatant can be dried under a stream of nitrogen and reconstituted in a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis: Analyze the samples using a validated LC-MS/MS method for the detection and quantification of Crotonobetaine-d9 and L-Carnitine-d9.

Mandatory Visualization

Caption: Proposed metabolic pathway of Crotonobetaine-d9 in a mammalian cell.

Caption: General experimental workflow for studying Crotonobetaine-d9 in cell culture.

Application Notes and Protocols: Crotonobetaine Hydrochloride-d9 for Flux Analysis in Carnitine Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-carnitine (B1674952) is a vital quaternary ammonium (B1175870) compound essential for cellular energy metabolism. Its primary role is to facilitate the transport of long-chain fatty acids from the cytoplasm into the mitochondrial matrix for β-oxidation, a key process in energy production.[1] Carnitine homeostasis is maintained through dietary intake and endogenous biosynthesis. The biosynthetic pathway involves a series of enzymatic reactions, with the final step being the conversion of γ-butyrobetaine to L-carnitine. Crotonobetaine is an intermediate in the microbial metabolism of carnitine and can be converted to L-carnitine in some organisms.[2][3]

Metabolic flux analysis is a powerful technique used to quantify the rate of metabolic reactions within a biological system.[4] Stable isotope tracing, a key methodology in flux analysis, involves introducing a labeled substrate into a system and tracking its incorporation into downstream metabolites.[5] Crotonobetaine Hydrochloride-d9 is a deuterated analog of crotonobetaine, a precursor in the carnitine biosynthesis pathway.[6][7] Its use as a tracer allows for the precise measurement of the metabolic flux through the terminal stages of carnitine synthesis. By using mass spectrometry to detect the deuterium-labeled carnitine and its intermediates, researchers can gain quantitative insights into the dynamics of this critical metabolic pathway.[8] This is particularly valuable for studying diseases associated with carnitine deficiency and for the development of therapeutic interventions.[9] Deuterium-labeled compounds are advantageous as they provide better sensitivity and minimize background noise in mass spectrometry analysis.

Application: Quantifying Carnitine Biosynthesis Flux

This protocol details the use of Crotonobetaine Hydrochloride-d9 to quantify the metabolic flux from crotonobetaine to L-carnitine in a cell culture model. This method can be adapted for various cell lines and experimental conditions to investigate the regulation of carnitine biosynthesis and the effects of potential therapeutic agents.

Experimental Protocols

Cell Culture and Labeling

This protocol is designed for adherent cells in a 6-well plate format and should be adapted based on the specific cell line and experimental goals.

Materials:

• Cell line of interest (e.g., HepG2, 3T3-L1)

• Complete cell culture medium

• Carnitine-free cell culture medium

• Dialyzed Fetal Bovine Serum (dFBS)

• Crotonobetaine Hydrochloride-d9

• Phosphate-buffered saline (PBS)

• 6-well cell culture plates

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that ensures they reach approximately 80% confluency at the time of metabolite extraction. Culture the cells in complete medium overnight under standard conditions (e.g., 37°C, 5% CO₂).[10]

• Preparation of Labeling Medium: Prepare the labeling medium by supplementing carnitine-free base medium with dFBS to the desired concentration. Dissolve Crotonobetaine Hydrochloride-d9 in sterile water to create a stock solution and add it to the labeling medium to achieve the final desired experimental concentration (e.g., 100 µM).

• Labeling:

  • Aspirate the complete medium from the cells.

  • Wash the cells once with sterile PBS.

  • Add the pre-warmed labeling medium containing Crotonobetaine Hydrochloride-d9 to the cells.

  • Incubate the cells for a time course (e.g., 0, 2, 4, 8, 12, 24 hours) to monitor the dynamic incorporation of the label.

Metabolite Extraction

This protocol is for the extraction of polar metabolites from cultured cells.

Materials:

• Ice-cold 80% methanol (B129727)

• Cell scraper

• Microcentrifuge tubes (pre-chilled)

• Centrifuge

• Vacuum concentrator

Procedure:

• Quenching and Extraction:

  • At each time point, aspirate the labeling medium.

  • Immediately add 1 mL of ice-cold 80% methanol to each well to quench metabolic activity.[10]

  • Scrape the cells in the cold methanol and transfer the cell lysate to a pre-chilled microcentrifuge tube.[10]

• Cell Lysis and Protein Precipitation:

  • Vortex the tubes vigorously for 30 seconds.

  • Centrifuge at 16,000 x g for 10 minutes at 4°C to pellet cell debris and proteins.[10]

• Sample Collection and Storage:

  • Transfer the supernatant, which contains the polar metabolites, to a new tube.

  • Dry the metabolite extracts using a vacuum concentrator.

  • Store the dried extracts at -80°C until LC-MS/MS analysis.[10]

LC-MS/MS Analysis

This is a general protocol for the analysis of carnitine and its precursors using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Instrument parameters should be optimized for the specific system being used.

Materials:

• UHPLC system coupled to a triple quadrupole or high-resolution mass spectrometer

• C18 reverse-phase column (e.g., 2.1 × 100 mm, 1.7 µm)

• Mobile Phase A: Water + 0.1% formic acid

• Mobile Phase B: Acetonitrile + 0.1% formic acid

• Internal standards (e.g., d3-carnitine, d3-butyrobetaine)

Procedure:

• Sample Reconstitution: Reconstitute the dried metabolite extracts in a suitable volume of mobile phase A.

• LC Separation:

  • Inject the reconstituted samples onto the LC system.

  • Perform a gradient elution to separate the analytes. An example gradient would be to start with a high aqueous phase and ramp up the organic phase to elute the compounds of interest.

• MS/MS Detection:

  • Analyze the eluent using electrospray ionization in positive mode (ESI+).

  • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for targeted quantification.[8] The MRM transitions for the unlabeled and d9-labeled analytes need to be determined. The precursor ion will be the protonated molecule [M+H]⁺, and the product ion is typically a characteristic fragment. A common fragment for carnitine and its precursors is m/z 85, corresponding to the loss of the trimethylamine (B31210) group.

Data Presentation

Table 1: Predicted MRM Transitions for Flux Analysis

The following table provides the predicted m/z values for the precursor and product ions for use in MRM-based quantification. The transitions for the d9-labeled compounds are calculated based on the addition of 9 daltons to the unlabeled molecular weight.

Analyte	Label	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)
Crotonobetaine	Unlabeled	144.1	85.1
Crotonobetaine-d9	d9	153.1	94.1
γ-Butyrobetaine	Unlabeled	146.1	87.1
γ-Butyrobetaine-d9	d9	155.1	96.1
L-Carnitine	Unlabeled	162.1	103.1
L-Carnitine-d9	d9	171.1	112.1

Note: The product ion for d9-labeled compounds assumes the deuterium (B1214612) labels are on the trimethylamine moiety, which is a common labeling position. The exact m/z values should be confirmed experimentally.

Table 2: Illustrative Quantitative Flux Data

This table presents hypothetical data from a time-course experiment to illustrate how the results of a flux analysis study might be presented. The values represent the percentage of the total pool of each metabolite that is labeled with deuterium at a given time point.

Time (hours)	% Labeled γ-Butyrobetaine-d9	% Labeled L-Carnitine-d9
0	0.0	0.0
2	15.2	5.1
4	35.8	18.6
8	60.5	45.3
12	75.1	68.9
24	88.9	85.4

Visualization

Caption: Carnitine biosynthesis pathway highlighting the conversion of Crotonobetaine.

Caption: Step-by-step experimental workflow for flux analysis.

Caption: Logic for interpreting mass spectrometry data in flux analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Quantitative analysis of the dynamic signaling pathway involved in the cAMP mediated induction of l-carnitine biosynthesis in E. coli cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolite profiling and stable isotope tracing in sorted subpopulations of mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stable Isotope Tracing Experiments Using LC-MS | Springer Nature Experiments [experiments.springernature.com]
• 6. Crotonobetaine Hydrochloride-d9 | CymitQuimica [cymitquimica.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. Carnitine Biosynthesis Analysis Service - Creative Proteomics [creative-proteomics.com]
• 9. Carnitine biosynthesis in mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Application of Crotonobetaine Hydrochloride-d9 in Microbial Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

Application Notes

The study of microbial metabolism is crucial for understanding the intricate interactions between microbiota and their hosts, with significant implications for health, disease, and drug development. Crotonobetaine, an intermediate in the microbial metabolism of L-carnitine, plays a pivotal role in the production of trimethylamine (B31210) (TMA), a precursor to the pro-atherogenic molecule trimethylamine-N-oxide (TMAO). The use of stable isotope-labeled compounds, such as Crotonobetaine Hydrochloride-d9, offers a powerful tool for elucidating these metabolic pathways with high precision and accuracy.

Crotonobetaine Hydrochloride-d9 serves as a tracer in microbial metabolism studies, allowing researchers to track the conversion of crotonobetaine to TMA and other downstream metabolites. By introducing a known quantity of the deuterated standard into a microbial culture, the metabolic fate of crotonobetaine can be monitored over time. This approach, coupled with sensitive analytical techniques like liquid chromatography-mass spectrometry (LC-MS), enables the quantitative analysis of metabolite fluxes and the identification of key enzymatic steps in the pathway.[1][2][3] The heavy isotope label provides a distinct mass signature, allowing for the unambiguous differentiation of the tracer from its endogenous, non-labeled counterparts.[4]

This methodology is particularly valuable for:

• Metabolic Pathway Elucidation: Tracing the flow of the d9 label from crotonobetaine to TMA and other potential metabolites confirms the metabolic linkage and helps to identify novel intermediates.

• Quantitative Flux Analysis: By measuring the rate of appearance of deuterated products, researchers can quantify the metabolic flux through the pathway, providing insights into the metabolic capacity of different microbial species or communities.[5][6][7]

• Enzyme Activity and Inhibition Studies: The conversion of Crotonobetaine-d9 can be used as a proxy for the activity of key enzymes in the pathway. This allows for the screening of potential inhibitors that could modulate TMA production, a therapeutic strategy of interest in cardiovascular disease research.

• Understanding Gut Microbiota-Host Interactions: Investigating how different gut microbial compositions or dietary interventions affect the metabolism of Crotonobetaine-d9 can shed light on the complex interplay between diet, microbiota, and host health.

Key Metabolic Pathway: L-Carnitine to TMA

The microbial conversion of L-carnitine to TMA involves several key steps, with crotonobetaine as a central intermediate. The overall pathway is crucial in understanding the link between dietary red meat (rich in L-carnitine) and cardiovascular disease risk.[8][9]

Microbial conversion of L-carnitine to TMA, highlighting the role of Crotonobetaine-d9.

Experimental Protocols

Microbial Culture and Stable Isotope Labeling

This protocol describes the incubation of a microbial culture with Crotonobetaine Hydrochloride-d9 to trace its metabolic conversion.

Materials:

• Microbial strain of interest (e.g., Escherichia coli, gut microbial community)

• Appropriate growth medium (e.g., Luria-Bertani broth, defined minimal medium)

• Crotonobetaine Hydrochloride-d9 (sterile solution)

• Anaerobic chamber or system (if required for the microorganism)

• Incubator shaker

• Sterile culture tubes or flasks

Procedure:

• Prepare Microbial Culture: Inoculate the desired microbial strain into the appropriate growth medium. Grow the culture under optimal conditions (temperature, shaking, atmosphere) to the mid-exponential phase.

• Introduce Tracer: Add a sterile solution of Crotonobetaine Hydrochloride-d9 to the microbial culture to a final concentration of 10-100 µM (concentration may need to be optimized depending on the microbial strain and research question).

• Time-Course Sampling: Incubate the culture under the same conditions and collect aliquots at various time points (e.g., 0, 1, 2, 4, 8, and 24 hours) to monitor the metabolic conversion.

• Metabolism Quenching: Immediately quench the metabolic activity in the collected samples to prevent further enzymatic reactions. A common method is to rapidly mix the culture aliquot with a cold quenching solution (e.g., -20°C 60% methanol).[10][11][12]

• Cell Harvesting: Separate the microbial cells from the culture medium by centrifugation at a low temperature (e.g., 4°C).

• Store Samples: Store the cell pellets and supernatant separately at -80°C until metabolite extraction.

Metabolite Extraction

This protocol outlines the extraction of intracellular and extracellular metabolites for subsequent LC-MS analysis.

Materials:

• Quenched cell pellets and supernatant from the previous protocol

• Extraction solvent (e.g., 80% methanol (B129727), acetonitrile/methanol/water mixture)

• Centrifuge

• Vortex mixer

• Lyophilizer or vacuum concentrator

Procedure:

• Intracellular Metabolite Extraction:

  • Resuspend the cell pellet in a pre-chilled extraction solvent.

  • Lyse the cells using methods such as bead beating, sonication, or freeze-thaw cycles to ensure complete extraction of intracellular metabolites.

  • Vortex the mixture vigorously and incubate on ice.

  • Centrifuge to pellet the cell debris.

  • Collect the supernatant containing the intracellular metabolites.

• Extracellular Metabolite Extraction:

  • Thaw the culture supernatant samples.

  • Precipitate proteins by adding a cold organic solvent (e.g., methanol or acetonitrile) and vortexing.

  • Centrifuge to remove the precipitated proteins.

  • Collect the supernatant containing the extracellular metabolites.

• Sample Preparation for LC-MS:

  • Dry the extracted metabolite samples using a lyophilizer or vacuum concentrator.

  • Reconstitute the dried extracts in a suitable solvent for LC-MS analysis (e.g., 50% methanol in water).

  • Filter the reconstituted samples through a 0.22 µm filter to remove any particulate matter.

LC-MS/MS Quantification of Deuterated Metabolites

This protocol provides a general framework for the quantification of Crotonobetaine-d9 and its metabolic product, TMA-d9, using LC-MS/MS.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole or high-resolution mass spectrometer

LC Conditions (Example):

• Column: HILIC (Hydrophilic Interaction Liquid Chromatography) column suitable for polar compounds.

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient to separate crotonobetaine and TMA.

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 5 - 10 µL

MS/MS Conditions (Example in Positive Ion Mode):

• Ionization Source: Electrospray Ionization (ESI)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Crotonobetaine-d9: Precursor ion (m/z) -> Product ion (m/z)

  • TMA-d9: Precursor ion (m/z) -> Product ion (m/z)

  • Internal standards (if used)

Data Analysis:

• Generate standard curves for both Crotonobetaine-d9 and TMA-d9 using serial dilutions of known concentrations.

• Quantify the concentration of each analyte in the experimental samples by interpolating their peak areas from the respective standard curves.

• Calculate the rate of conversion of Crotonobetaine-d9 to TMA-d9 over the time course of the experiment.

Data Presentation

The quantitative data obtained from the LC-MS/MS analysis can be summarized in a table to facilitate comparison and interpretation.

Time Point (hours)	Crotonobetaine-d9 Concentration (µM)	TMA-d9 Concentration (µM)
0	98.5 ± 4.2	0.1 ± 0.02
1	85.2 ± 3.5	12.8 ± 1.1
2	67.9 ± 2.8	29.5 ± 2.3
4	41.3 ± 1.9	55.1 ± 4.7
8	15.6 ± 1.2	80.3 ± 6.5
24	2.1 ± 0.3	93.7 ± 7.9

Table 1: Representative quantitative data from a time-course experiment tracking the microbial conversion of Crotonobetaine-d9 to TMA-d9. Values are presented as mean ± standard deviation from triplicate experiments.

Experimental Workflow

The overall experimental workflow for a typical stable isotope tracing study using Crotonobetaine Hydrochloride-d9 is depicted below.

A streamlined workflow for microbial metabolism studies using Crotonobetaine-d9.

References

• 1. Stable Isotope Tracing Experiments Using LC-MS | Springer Nature Experiments [experiments.springernature.com]
• 2. Use of Stable Isotopes To Measure the Metabolic Activity of the Human Intestinal Microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stable Isotope Tracing Experiments Using LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Flux analysis and control of the central metabolic pathways in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Flux analysis and metabolomics for systematic metabolic engineering of microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. Intestinal microbiota metabolism of L-carnitine, a nutrient in red meat, promotes atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Revisiting the Role of Carnitine in Heart Disease Through the Lens of the Gut Microbiota [mdpi.com]
• 10. d-nb.info [d-nb.info]
• 11. pubs.acs.org [pubs.acs.org]
• 12. biorxiv.org [biorxiv.org]

Chromatographic Separation of Carnitine and Its Precursors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chromatographic separation of carnitine and its precursors. The methodologies outlined are essential for researchers in metabolic studies, drug development professionals targeting pathways involving carnitine, and scientists requiring accurate quantification of these compounds in various biological matrices.

Introduction

L-carnitine and its acyl esters (acylcarnitines) are pivotal in cellular energy metabolism, primarily by facilitating the transport of long-chain fatty acids into the mitochondrial matrix for β-oxidation. The biosynthesis of carnitine involves a series of enzymatic reactions starting from the precursor molecule, trimethyllysine, which is subsequently converted to 3-hydroxy-N6,N6,N6-trimethyl-L-lysine, 4-trimethylaminobutanal, and gamma-butyrobetaine before the final hydroxylation to carnitine. Accurate and robust analytical methods are crucial for understanding the roles of these compounds in health and disease, and for the development of therapeutic interventions.

This application note details validated liquid chromatography-mass spectrometry (LC-MS/MS) and high-performance liquid chromatography (HPLC) methods for the simultaneous analysis of carnitine and its key precursors.

Carnitine Biosynthesis Pathway

The following diagram illustrates the key steps in the biosynthesis of L-carnitine from its initial precursor, trimethyllysine.

Figure 1: Carnitine Biosynthesis Pathway

Quantitative Data Summary

The following tables summarize the quantitative data from various validated chromatographic methods for the analysis of carnitine, its precursors, and acylcarnitines.

Table 1: LC-MS/MS Method Performance for Carnitine and Precursors

Analyte	Retention Time (min)	LLOQ (ng/mL)	Linearity (ng/mL)	Recovery (%)
L-Carnitine	2.1	0.17 (µg/L)	0.5 - 80 (µmol/L)	93.18 - 95.64[1][2]
Trimethyllysine (TML)	1.8	-	-	-
Gamma-Butyrobetaine (GBB)	2.5	-	0.5 - 80 (µmol/L)	-
Acetyl-L-carnitine	2.8	38 (pM)	-	-
Propionyl-L-carnitine	3.2	7.5	7.5 - 100	-
Butyryl-L-carnitine	3.9	3	3 - 40	-
Octanoyl-L-carnitine	6.2	7.6 (pM)	1.5 - 20	-
Myristoyl-L-carnitine	8.5	7.6 (pM)	-	-
Palmitoyl-L-carnitine	9.8	-	-	-

Note: '-' indicates data not specified in the referenced application notes.

Experimental Protocols

Protocol 1: Simultaneous Analysis of Carnitine and Acylcarnitines by UPLC-MS/MS

This protocol is adapted from validated methods for the analysis of acylcarnitines in human serum and urine.[3][4]

4.1.1. Experimental Workflow

Figure 2: UPLC-MS/MS Experimental Workflow

4.1.2. Sample Preparation (Human Serum)

• To 100 µL of human serum, add 400 µL of methanol (B129727) for protein precipitation.[4]

• Vortex the mixture thoroughly.

• Centrifuge at 25,000 x g for 3 minutes.[4]

• Take 100 µL of the resulting supernatant and dilute with 100 µL of deionized water.[4]

• Mix thoroughly before injection.

4.1.3. UPLC-MS/MS Conditions

• LC System: Waters ACQUITY UPLC I-Class System[4]

• Column: Waters CORTECS T3, 2.7 µm (2.1 x 30 mm)[4]

• Mobile Phase A: 0.01% Formic Acid in Water with 0.2 mM Ammonium Formate[4]

• Mobile Phase B: 50% Isopropanol in Acetonitrile with 0.01% Formic Acid and 0.2 mM Ammonium Formate[4]

• Flow Rate: 1.3 mL/min[4]

• Injection Volume: 0.5 µL[4]

• Gradient:

  • 0.0 - 0.1 min: 2% B

  • 0.1 - 0.8 min: 2% to 98% B

  • 0.8 - 1.7 min: 98% B

• Mass Spectrometer: Waters Xevo TQ-S or equivalent

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Data Acquisition: Multiple Reaction Monitoring (MRM)

Protocol 2: HILIC-UPLC/MS/MS for Carnitine and its Precursors

This protocol is designed for the separation of highly polar compounds like carnitine and its precursors, trimethyllysine and gamma-butyrobetaine, in human plasma.[5]

4.2.1. Sample Preparation (Human Plasma)

• To 100 µL of plasma, add an appropriate internal standard solution.

• Precipitate proteins by adding 400 µL of acetonitrile.

• Vortex and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

4.2.2. HILIC-UPLC/MS/MS Conditions

• LC System: UPLC system capable of high-pressure gradients.

• Column: Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., Waters ACQUITY UPLC BEH HILIC, 1.7 µm, 2.1 x 100 mm).

• Mobile Phase A: Acetonitrile.

• Mobile Phase B: Ammonium acetate (B1210297) in water.[5]

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Gradient: A typical HILIC gradient will start with a high percentage of organic solvent (e.g., 95% A) and gradually increase the aqueous component.

• Mass Spectrometer: Tandem quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Data Acquisition: MRM.

Protocol 3: HPLC-UV Method for Carnitine

For laboratories without access to mass spectrometry, an HPLC-UV method can be employed, often requiring derivatization for enhanced detection.[6][7][8]

4.3.1. Sample Preparation and Derivatization

• Sample extraction is performed as described in the LC-MS/MS protocols.

• Derivatization is necessary as carnitine lacks a strong chromophore. While several derivatizing agents can be used, this protocol does not detail a specific one. A validated method for D-Carnitine in Levocarnitine tablets used a mobile phase with UV detection at 244 nm, suggesting that some formulations may not require derivatization if the concentration is high enough or if a suitable ion-pairing agent is used.[6][8]

4.3.2. HPLC-UV Conditions

• HPLC System: Standard HPLC system with a UV detector.

• Column: C18 analytical column (e.g., 4.6 x 250 mm, 5 µm).[7]

• Mobile Phase: 0.05 M phosphate (B84403) buffer (pH = 3): ethanol (B145695) (99:1), containing 0.56 mg/mL of sodium 1-heptanesulfonate as an ion-pairing reagent.[7]

• Flow Rate: 1.0 mL/min.[6][8]

• Column Temperature: 50°C.[7]

• Detection Wavelength: 225 nm.[7]

• Injection Volume: 20 µL.

Conclusion

The protocols described provide robust and reliable methods for the chromatographic separation and quantification of carnitine and its precursors. The choice of method, whether UPLC-MS/MS, HILIC-UPLC/MS/MS, or HPLC-UV, will depend on the specific analytes of interest, the required sensitivity, and the available instrumentation. The provided quantitative data serves as a benchmark for method development and validation in your laboratory. Adherence to these detailed protocols will enable researchers, scientists, and drug development professionals to obtain high-quality, reproducible data for their studies on carnitine metabolism.

References

• 1. Rapid Determination of L-carnitine in Infant and Toddler Formulas by Liquid Chromatography Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rapid Determination of L-carnitine in Infant and Toddler Formulas by Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. waters.com [waters.com]
• 4. lcms.cz [lcms.cz]
• 5. Determination of trimethylamine-N-oxide in combination with L-carnitine and γ-butyrobetaine in human plasma by UPLC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scirp.org [scirp.org]
• 7. Validation of a Stability-Indicating RP-HPLC Method for Determination of l-Carnitine in Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analytical Method Development and Validation of Content of D-Carnitine in Levocarnitine Using High-Performance Liquid Chromatography [scirp.org]

Application Notes and Protocols for the Quantification of Crotonobetaine Hydrochloride-d9 by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the quantitative analysis of Crotonobetaine Hydrochloride-d9 using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following protocols and parameters are designed to serve as a robust starting point for method development and validation in various research and drug development settings.

Introduction

Crotonobetaine is a precursor to L-carnitine and plays a significant role in fatty acid metabolism. Its deuterated form, Crotonobetaine Hydrochloride-d9, is an essential internal standard for the accurate quantification of endogenous crotonobetaine in biological matrices. This document outlines the key mass spectrometry parameters and a detailed experimental protocol for the reliable measurement of Crotonobetaine Hydrochloride-d9.

Mass Spectrometry Parameters

The successful quantification of Crotonobetaine Hydrochloride-d9 relies on the optimization of mass spectrometry parameters to ensure high sensitivity and specificity. The following table summarizes the proposed starting parameters for a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) mode. These parameters are based on the analysis of structurally similar compounds and general principles of mass spectrometry.[1][2][3]

Table 1: Proposed Mass Spectrometry Parameters for Crotonobetaine Hydrochloride-d9

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	m/z 154.2
Product Ion (Q3)	m/z 60.1
Dwell Time	100 ms
Collision Energy (CE)	25 eV
Cone Voltage (CV)	30 V
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

Note: These parameters should be optimized for the specific instrument being used.

Experimental Protocol

This protocol details the steps for sample preparation and LC-MS/MS analysis of Crotonobetaine Hydrochloride-d9 in a biological matrix such as human plasma.

Materials and Reagents

• Crotonobetaine Hydrochloride-d9 standard

• Human Plasma (or other relevant biological matrix)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic Acid (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes

• Analytical balance

• Vortex mixer

• Centrifuge

Sample Preparation: Protein Precipitation

• Standard Preparation: Prepare a stock solution of Crotonobetaine Hydrochloride-d9 in methanol. From the stock solution, prepare a series of working standards by serial dilution.

• Spiking: Spike 50 µL of blank human plasma with 10 µL of the Crotonobetaine Hydrochloride-d9 working standard.

• Precipitation: Add 200 µL of cold acetonitrile containing 0.1% formic acid to the plasma sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the sample at 14,000 rpm for 10 minutes at 4 °C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Liquid Chromatography Conditions

A hydrophilic interaction liquid chromatography (HILIC) method is recommended for the separation of the polar analyte, crotonobetaine.[2][4]

Table 2: Liquid Chromatography Parameters

Parameter	Recommended Setting
Column	HILIC Column (e.g., Waters ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	95% B to 50% B over 5 minutes, then return to initial conditions
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Autosampler Temperature	10 °C

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for the quantification of Crotonobetaine Hydrochloride-d9.

Caption: Experimental workflow for Crotonobetaine-d9 analysis.

Signaling Pathway and Fragmentation

The fragmentation of the precursor ion in the mass spectrometer is a critical step for selective detection. The proposed fragmentation pathway for Crotonobetaine involves a neutral loss of trimethylamine (B31210).

Caption: Proposed fragmentation of Crotonobetaine-d9.

Conclusion

The provided application notes and protocols offer a detailed framework for the quantitative analysis of Crotonobetaine Hydrochloride-d9 by LC-MS/MS. The successful implementation of this method will enable accurate and precise measurements, which are crucial for pharmacokinetic studies and the overall advancement of drug development research. Researchers are encouraged to optimize the suggested parameters to suit their specific instrumentation and analytical needs.

References

• 1. A simplified LC-MS/MS method for the quantification of the cardiovascular disease biomarker trimethylamine-N-oxide and its precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simultaneous quantification of trimethylamine N-oxide, trimethylamine, choline, betaine, creatinine, and propionyl-, acetyl-, and L-carnitine in clinical and food samples using HILIC-LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Determination of trimethylamine-N-oxide in combination with L-carnitine and γ-butyrobetaine in human plasma by UPLC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Crotonobetaine Hydrochloride-d9 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crotonobetaine Hydrochloride-d9 (d9-Crotonobetaine HCl) is a deuterated analog of crotonobetaine, a precursor in the biosynthesis of L-carnitine. In pharmacokinetic (PK) studies, isotopically labeled compounds like d9-Crotonobetaine HCl are invaluable tools, primarily utilized as internal standards (IS) for quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The incorporation of nine deuterium (B1214612) atoms provides a distinct mass-to-charge ratio (m/z) difference from the endogenous analyte, allowing for precise and accurate quantification without interfering with the measurement of the non-labeled compound.

These application notes provide a comprehensive overview of the use of Crotonobetaine Hydrochloride-d9 in pharmacokinetic research, complete with detailed experimental protocols and data presentation guidelines.

Application: Internal Standard for Pharmacokinetic Studies of L-Carnitine and its Precursors

The primary application of Crotonobetaine Hydrochloride-d9 is as an internal standard for the quantification of crotonobetaine and its metabolite, L-carnitine, in various biological matrices such as plasma, serum, and urine. Its chemical properties are nearly identical to the unlabeled analyte, ensuring similar behavior during sample extraction, chromatography, and ionization, which is crucial for correcting for matrix effects and variations in instrument response.

Representative Pharmacokinetic Data

While pharmacokinetic data for Crotonobetaine Hydrochloride-d9 as a therapeutic agent is not its intended use, the following table presents representative pharmacokinetic parameters for L-carnitine, the analyte for which d9-Crotonobetaine would serve as an ideal internal standard. This data is illustrative of the type of information generated in such studies.

Parameter	Value	Units
Cmax (Peak Plasma Concentration)	19.25 - 216.79	ng/mL
Tmax (Time to Peak Concentration)	3.5	hours
AUC (Area Under the Curve)	72.16 - 2450.29	ng*h/mL
Bioavailability (Oral)	5 - 18	%
Renal Clearance	1 - 3	mL/min

Note: The values presented are a range derived from studies on L-carnitine and deuterated L-carnitine and are for illustrative purposes.

Experimental Protocols

Bioanalytical Method for the Quantification of L-Carnitine using a Deuterated Internal Standard

This protocol describes a representative LC-MS/MS method for the quantification of L-carnitine in human plasma, using a deuterated internal standard like Crotonobetaine Hydrochloride-d9.

a. Sample Preparation: Protein Precipitation

• To a 1.5 mL microcentrifuge tube, add 50 µL of human plasma sample, calibration standard, or quality control sample.

• Add 200 µL of a working internal standard solution (e.g., Crotonobetaine Hydrochloride-d9 in methanol (B129727) at 50 ng/mL).

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

b. Liquid Chromatography Parameters

Parameter	Condition
HPLC System	Agilent 1290 Infinity II or equivalent
Column	XSelect HSS T3 (4.6 mm × 50 mm, 2.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.7 mL/min
Injection Volume	5 µL
Gradient	0-0.5 min (99% A), 0.5-2.0 min (99-50% A), 2.0-4.0 min (50-0% A), 4.0-5.0 min (0% A), 5.0-6.5 min (0-99% A)
Column Temperature	30°C

c. Mass Spectrometry Parameters

Parameter	Condition
Mass Spectrometer	AB Sciex QTrap 6500+ or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Multiple Reaction Monitoring (MRM) Transitions
L-Carnitine	Q1: 162.1 m/z -> Q3: 103.1 m/z
Crotonobetaine-d9 (IS)	Q1: 153.2 m/z -> Q3: 69.1 m/z (representative)
Collision Energy	Optimized for each transition
Ion Source Temperature	550°C

d. Method Validation

The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA, EMA), assessing the following parameters:

Parameter	Acceptance Criteria
Linearity	r² ≥ 0.99
Accuracy	Within ±15% of nominal concentration (±20% at LLOQ)
Precision	Coefficient of variation (CV) ≤ 15% (≤ 20% at LLOQ)
Selectivity	No significant interfering peaks at the retention time of the analyte and IS
Matrix Effect	CV of IS-normalized matrix factor ≤ 15%
Recovery	Consistent and reproducible
Stability	Analyte stable under various storage and processing conditions

Signaling Pathways and Experimental Workflows

Metabolic Pathway of Crotonobetaine to L-Carnitine

The following diagram illustrates the final step in the endogenous biosynthesis of L-carnitine, where crotonobetaine is converted to L-carnitine.

Metabolic conversion of crotonobetaine to L-carnitine.

Experimental Workflow for a Pharmacokinetic Study

This diagram outlines the typical workflow for a pharmacokinetic study involving the quantification of an analyte using an internal standard.

Technical Notes & Optimization

Technical Support Center: Isotopic Interference with d9 Labeled Standards

Welcome to the technical support center for troubleshooting issues related to d9 labeled standards in mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve common challenges encountered during quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference and why is it a concern with d9 labeled standards?

A1: Isotopic interference, or "cross-talk," happens when the signal of the analyte (the substance being measured) overlaps with the signal of its stable isotope-labeled internal standard (SIL-IS), such as a d9 labeled compound.[1] This can occur due to the natural abundance of isotopes (like ¹³C) in the analyte molecule, which can make a small portion of its signal appear at the mass-to-charge ratio (m/z) of the d9 standard.[1] This interference can lead to inaccurate quantification, especially when the analyte concentration is much higher than the internal standard concentration.[1][2]

Q2: What are the common causes of inaccurate results when using d9 labeled standards?

A2: Several factors can lead to inaccurate results:

• Isotopic Impurity of the Standard: The d9 labeled standard may contain a small amount of the unlabeled analyte, which will contribute to the analyte signal and cause artificially high concentration readings.[3][4] It is crucial to use standards with high isotopic purity (typically >98%).[5]

• In-Source Back-Exchange: Deuterium atoms on the standard can sometimes exchange with hydrogen atoms from the solvent or matrix, particularly if they are located on heteroatoms (like oxygen or nitrogen) or on carbons adjacent to carbonyl groups.[6][7] This reduces the concentration of the d9 standard and can lead to an overestimation of the analyte concentration.

• Chromatographic Separation (Isotope Effect): Deuterated compounds can sometimes elute slightly earlier or later than their non-deuterated counterparts from a chromatography column.[3][8] If the analyte and the d9 standard do not co-elute perfectly, they may experience different degrees of matrix effects (ion suppression or enhancement), leading to inaccurate quantification.[3][9]

• Isobaric Interference: This occurs when isotopes of different elements have the same mass number or when a metabolite or matrix component has the same nominal mass as the d9 standard.[1][10]

Q3: My d9 labeled internal standard and analyte show different retention times. What can I do?

A3: A slight shift in retention time is a known phenomenon called the "deuterium isotope effect."[3][8] To minimize its impact:

• Optimize Chromatography: Adjusting the mobile phase composition, gradient profile, or oven temperature can help to improve the co-elution of the analyte and the internal standard.[6]

• Consider Alternative Labeling: If chromatographic optimization is unsuccessful, consider using an internal standard labeled with ¹³C or ¹⁵N, as these are generally less prone to chromatographic shifts.[6][8]

Q4: How can I check the isotopic purity of my d9 labeled standard?

A4: The isotopic purity of the d9 standard should be provided in the Certificate of Analysis (CoA) from the supplier.[5] The CoA will typically specify the percentage of the deuterated form and the percentage of any unlabeled analyte.[5] It is recommended to use standards with an isotopic enrichment of ≥98%.[11]

Troubleshooting Guides

Issue 1: Non-Linear Calibration Curve, Especially at High Concentrations

Possible Cause: Isotopic contribution from the high-concentration analyte to the d9 standard's signal.[1][2][5]

Troubleshooting Steps:

• Assess Cross-Talk: Analyze a high-concentration sample of the unlabeled analyte without the internal standard. Any signal detected at the m/z of the d9 standard confirms interference.[1][5]

• Adjust IS Concentration: Increasing the concentration of the internal standard can minimize the relative contribution from the analyte's isotopic signal.[1] A common practice is to use an internal standard concentration in the mid-range of the calibration curve.[5]

• Optimize MRM Transitions: If possible, select a different precursor or product ion for the d9 standard that does not overlap with an isotopic peak from the analyte.[1][5]

• Mathematical Correction: If interference cannot be eliminated, a mathematical correction can be applied by determining the percentage of cross-talk and adjusting the calculations accordingly.[2][5]

Issue 2: Poor Signal-to-Noise Ratio (S/N) for the d9 Labeled Standard

Possible Cause: Low concentration of the standard, ion suppression from the matrix, or suboptimal mass spectrometer settings.[12]

Troubleshooting Steps:

• Verify Mass Spectrometer Performance: Ensure the instrument is properly tuned and calibrated.[12] Optimize ion source parameters such as gas flows and temperatures.

• Investigate Matrix Effects: Perform a post-column infusion experiment to check for ion suppression at the retention time of your standard.[12]

• Enhance Sample Preparation: Develop a more rigorous sample cleanup method (e.g., solid-phase extraction) to remove interfering matrix components.[9][11]

• Optimize Chromatography: A well-optimized chromatographic method can separate the standard from co-eluting matrix components that cause ion suppression.[12]

Experimental Protocols

Protocol 1: Assessment of Isotopic Cross-Talk

This protocol determines the extent of signal contribution from the unlabeled analyte to the d9 labeled internal standard.

Methodology:

• Prepare a High-Concentration Analyte Standard: Prepare a solution of the unlabeled analyte in the relevant biological matrix at the highest expected concentration of your study samples. Do not add any d9 internal standard.[1][5]

• Prepare an Internal Standard Solution: Prepare a solution of the d9 internal standard at the working concentration used in your assay.[1]

• LC-MS/MS Analysis:

  • Inject the high-concentration analyte standard and monitor the MRM (Multiple Reaction Monitoring) transitions for both the analyte and the d9 standard.[1][5]

  • Inject the d9 internal standard solution and monitor both MRM transitions.

• Data Analysis:

  • In the injection of the high-concentration analyte, measure the peak area in the d9 standard's MRM channel. This is the "cross-talk" signal.

  • In the injection of the d9 standard solution, measure the peak area in the d9 standard's MRM channel.

  • Calculate the percentage of cross-talk using the following formula:

    (Peak Area of Analyte in d9 Channel / Peak Area of d9 Standard in d9 Channel) * 100[1]

Data Interpretation:

% Cross-Talk	Interpretation	Recommended Action
< 1%	Negligible interference.	Proceed with the assay.
1-5%	Minor interference.	Consider adjusting the IS concentration or applying a mathematical correction if high accuracy is required.
> 5%	Significant interference.	Optimization of MRM transitions or mathematical correction is necessary.

Protocol 2: Evaluation of Matrix Effects

This protocol helps to determine if co-eluting matrix components are suppressing or enhancing the ionization of the analyte and the d9 internal standard.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and d9 internal standard spiked into a clean solvent.

  • Set B (Post-Extraction Spike): A blank matrix sample is extracted first, and then the analyte and d9 internal standard are added to the final extract.[6]

  • Set C (Pre-Extraction Spike): Analyte and d9 internal standard are spiked into the blank matrix before the extraction process.[6]

• LC-MS/MS Analysis: Inject all three sets of samples into the LC-MS/MS system.

• Data Analysis: Calculate the matrix effect (ME) and recovery (RE) using the peak areas from the different sets.

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Data Interpretation:

Scenario	Analyte ME (%)	d9 Standard ME (%)	Interpretation
Ideal	~100%	~100%	No significant matrix effect.
Ion Suppression	< 100%	< 100%	Both analyte and IS are suppressed. If the suppression is similar, the IS can compensate.
Ion Enhancement	> 100%	> 100%	Both analyte and IS are enhanced. If the enhancement is similar, the IS can compensate.
Problematic	< 100%	~100%	Analyte is suppressed, but the IS is not. This will lead to an overestimation of the analyte concentration. [6]

Visualizations

Caption: Troubleshooting workflow for suspected isotopic interference.

Caption: Causes of inaccurate results with d9 standards.

References

• 1. benchchem.com [benchchem.com]
• 2. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. waters.com [waters.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Crotonobetaine Hydrochloride-d9 Internal Standard Concentration

Welcome to the technical support center for the optimization of Crotonobetaine Hydrochloride-d9 as an internal standard (IS) in LC-MS/MS assays. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving accurate and robust quantification of Crotonobetaine.

Frequently Asked Questions (FAQs)

Q1: Why is an internal standard necessary for the quantification of Crotonobetaine?

An internal standard is crucial in LC-MS/MS analysis to ensure reliable and reproducible results.[1][2] It is a compound with similar physicochemical properties to the analyte (Crotonobetaine) that is added at a constant concentration to all samples, including calibrators and quality controls (QCs).[3][4] The IS, Crotonobetaine Hydrochloride-d9, helps to correct for variations that can occur during sample preparation, injection volume differences, and fluctuations in the mass spectrometer's signal due to matrix effects.[2] By using the ratio of the analyte's response to the IS's response, the precision and accuracy of the quantification are significantly improved.[2]

Q2: What is the ideal type of internal standard for Crotonobetaine analysis?

A stable isotope-labeled (SIL) internal standard is the preferred choice for LC-MS/MS bioanalysis.[2] Crotonobetaine Hydrochloride-d9 is a SIL-IS, meaning it is structurally identical to Crotonobetaine but with nine deuterium (B1214612) atoms replacing hydrogen atoms. This makes its chemical and physical properties nearly identical to the analyte, ensuring it behaves similarly during sample extraction and chromatographic separation.[2] This close similarity allows it to effectively compensate for matrix effects, which can be a significant issue in biological samples like plasma and urine.[1][4]

Q3: What is a good starting concentration for Crotonobetaine Hydrochloride-d9?

There is no single universal concentration for an internal standard.[1] A common practice is to use a concentration that is in the mid-range of the calibration curve.[2] For instance, a concentration that is approximately 1/3 to 1/2 of the upper limit of quantification (ULOQ) is often a good starting point.[2] The optimal concentration should produce a stable and reproducible signal that is well above the background noise but not so high that it saturates the detector or causes cross-interference with the analyte.[1]

Q4: How can I determine the optimal concentration of Crotonobetaine Hydrochloride-d9 for my assay?

The optimal concentration can be determined experimentally by preparing a series of solutions with a fixed concentration of Crotonobetaine (e.g., at the lower limit of quantification (LLOQ), mid-range, and upper limit of quantification (ULOQ)) and varying the concentration of Crotonobetaine Hydrochloride-d9. The goal is to find a concentration that provides a consistent analyte-to-IS peak area ratio across the calibration range and minimizes variability in the IS response.

Table 1: Example Data for Internal Standard Concentration Optimization

Analyte Concentration	IS Concentration	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
10 ng/mL (LLOQ)	50 ng/mL	5,000	250,000	0.020
10 ng/mL (LLOQ)	100 ng/mL	5,100	505,000	0.010
10 ng/mL (LLOQ)	200 ng/mL	4,900	1,010,000	0.005
500 ng/mL (Mid)	50 ng/mL	250,000	255,000	0.980
500 ng/mL (Mid)	100 ng/mL	252,000	510,000	0.494
500 ng/mL (Mid)	200 ng/mL	248,000	1,020,000	0.243
1000 ng/mL (ULOQ)	50 ng/mL	490,000	245,000	2.000
1000 ng/mL (ULOQ)	100 ng/mL	505,000	500,000	1.010
1000 ng/mL (ULOQ)	200 ng/mL	495,000	990,000	0.500

Note: This is hypothetical data to illustrate the experimental setup.

Troubleshooting Guides

This section addresses common issues encountered during the optimization and use of Crotonobetaine Hydrochloride-d9 internal standard.

Issue 1: High Variability in Internal Standard Peak Area

Symptoms:

• The peak area of Crotonobetaine Hydrochloride-d9 is inconsistent across samples in the same batch.

• Poor precision in the quality control samples.

Possible Causes and Solutions:

Cause	Solution
Inconsistent Sample Preparation: Errors during pipetting, extraction, or reconstitution can lead to variable IS concentrations.	Ensure all volumetric equipment is properly calibrated. Add the IS early in the sample preparation process to account for losses during extraction.[2]
Matrix Effects: Co-eluting endogenous components from the biological matrix can suppress or enhance the ionization of the IS.[1][4]	Optimize the chromatographic method to separate the IS from interfering matrix components. Improve the sample clean-up procedure (e.g., using solid-phase extraction instead of protein precipitation).
IS Stability Issues: The internal standard may be degrading in the sample matrix or on the autosampler.	Perform stability experiments to assess the stability of Crotonobetaine Hydrochloride-d9 under different storage conditions (e.g., freeze-thaw cycles, benchtop stability).
Instrument Performance: Fluctuations in the LC or MS system can cause signal instability.	Check for leaks in the LC system, ensure the spray needle is clean, and perform a system suitability test to verify instrument performance.

Issue 2: Poor Linearity of the Calibration Curve

Symptoms:

• The calibration curve is non-linear, particularly at the lower or upper ends.

• The coefficient of determination (r²) is below the acceptable limit (typically >0.99).

Possible Causes and Solutions:

Cause	Solution
Inappropriate IS Concentration: An IS concentration that is too low or too high can lead to non-linearity.[1]	Re-optimize the IS concentration. A concentration in the mid-range of the calibration curve is often a good starting point.[2]
Cross-Interference: The analyte may be contributing to the IS signal, or vice-versa. This is more common if the mass difference between the analyte and SIL-IS is small.	Check for isotopic contributions by injecting a high concentration of the analyte without the IS, and a high concentration of the IS without the analyte. If significant interference is observed, a different SIL-IS with a larger mass difference may be needed.
Detector Saturation: At high concentrations, either the analyte or the IS may be saturating the detector.	Dilute the samples or adjust the IS concentration to be within the linear dynamic range of the detector.

Experimental Protocols

Protocol 1: Preparation of Calibration Curve and Quality Control Samples

• Prepare Stock Solutions: Prepare a stock solution of Crotonobetaine and Crotonobetaine Hydrochloride-d9 in a suitable solvent (e.g., methanol (B129727) or water).

• Prepare Working Solutions: Create a series of working standard solutions of Crotonobetaine by serial dilution of the stock solution. Prepare a working solution of the internal standard at the desired concentration.

• Spike Samples: In a set of blank biological matrix (e.g., plasma, urine), spike the Crotonobetaine working solutions to create calibration standards at various concentrations. Spike a separate set of blank matrix with different working solutions to create low, medium, and high concentration quality control (QC) samples.

• Add Internal Standard: Add a fixed volume of the Crotonobetaine Hydrochloride-d9 working solution to all calibration standards and QC samples.

• Sample Preparation: Perform the sample preparation procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• Analysis: Analyze the prepared samples using the developed LC-MS/MS method.

• Data Processing: Plot the peak area ratio (Crotonobetaine peak area / Crotonobetaine Hydrochloride-d9 peak area) against the concentration of Crotonobetaine to generate the calibration curve.

Protocol 2: Assessment of Matrix Effects

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare solutions of Crotonobetaine at low and high concentrations in the mobile phase.

  • Set B (Post-Extraction Spike): Extract blank biological matrix and then spike the extracted matrix with Crotonobetaine at the same low and high concentrations as Set A.

  • Set C (Pre-Extraction Spike): Spike blank biological matrix with Crotonobetaine at the same low and high concentrations and then perform the extraction.

• Add Internal Standard: Add the internal standard to all samples in each set.

• Analysis: Analyze all samples by LC-MS/MS.

• Calculate Matrix Factor and Recovery:

  • Matrix Factor (MF) = (Peak area of analyte in Set B) / (Peak area of analyte in Set A)

    • An MF > 1 indicates ion enhancement.

    • An MF < 1 indicates ion suppression.

  • Recovery (%) = [(Peak area of analyte in Set C) / (Peak area of analyte in Set B)] x 100

Visualizations

Caption: Workflow for Crotonobetaine quantification using an internal standard.

Caption: Troubleshooting logic for high internal standard variability.

References

• 1. eijppr.com [eijppr.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. bioanalysisjournal.com [bioanalysisjournal.com]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Matrix Effects with Crotonobetaine Hydrochloride-d9

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter when using Crotonobetaine Hydrochloride-d9 as an internal standard in your experiments, particularly in the context of liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is Crotonobetaine Hydrochloride-d9 and why is it used as an internal standard?

Crotonobetaine Hydrochloride-d9 is a deuterium-labeled analog of crotonobetaine, a precursor in the biosynthesis of L-carnitine. It is used as a stable isotope-labeled internal standard (SIL-IS) in quantitative bioanalysis. Because its chemical and physical properties are nearly identical to the endogenous analyte (crotonobetaine), it co-elutes during chromatography and experiences similar ionization effects in the mass spectrometer. This allows it to accurately compensate for variations in sample preparation, injection volume, and, most importantly, matrix effects, leading to more precise and accurate quantification of crotonobetaine.

Q2: What are matrix effects and how can they impact my results?

Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds from the sample matrix (e.g., plasma, urine, tissue homogenates).[1] These effects can manifest as either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), leading to inaccurate quantification of the analyte.[2] Common sources of matrix effects in bioanalysis include phospholipids, salts, and other endogenous metabolites.[1]

Q3: How does Crotonobetaine Hydrochloride-d9 help in minimizing matrix effects?

Crotonobetaine Hydrochloride-d9, when added to a sample at a known concentration, experiences the same ionization suppression or enhancement as the unlabeled crotonobetaine. By calculating the ratio of the analyte's peak area to the internal standard's peak area, the variability caused by matrix effects is normalized. This ensures that the quantitative results are reliable even when matrix effects differ between samples.[3]

Q4: For which analytes is Crotonobetaine Hydrochloride-d9 a suitable internal standard?

Crotonobetaine Hydrochloride-d9 is primarily used as an internal standard for the quantification of crotonobetaine. Due to its structural similarity, it may also be considered for other related small polar molecules, but its suitability should be validated for each specific analyte.

Q5: How can I quantitatively assess matrix effects in my assay?

The most common method is the post-extraction spike method. This involves comparing the peak area of the analyte in a blank matrix sample that has been spiked with the analyte after extraction to the peak area of the analyte in a neat solution at the same concentration. The matrix factor (MF) is calculated as follows:

• MF (%) = (Peak Area in Post-Extraction Spiked Matrix / Peak Area in Neat Solution) x 100

A value of 100% indicates no matrix effect, a value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low or No Signal Intensity of Crotonobetaine Hydrochloride-d9

• Question: I am not observing a sufficient signal for my Crotonobetaine Hydrochloride-d9 internal standard. What could be the cause?

• Answer: Low or no signal from your SIL-IS can stem from several factors, from sample preparation to instrument settings.

Potential Cause	Troubleshooting Steps
Improper Storage and Handling	Review the manufacturer's storage guidelines. Ensure the standard is protected from light and stored at the recommended temperature. Prepare fresh working solutions and avoid repeated freeze-thaw cycles.[4]
Pipetting or Dilution Errors	Verify the concentration of your stock and working solutions. Recalibrate pipettes and ensure accurate dilutions.
Suboptimal MS/MS Parameters	Infuse a solution of Crotonobetaine Hydrochloride-d9 directly into the mass spectrometer to optimize precursor and product ion selection, collision energy, and other source parameters.
Poor Extraction Recovery	Evaluate the recovery of the internal standard by comparing the peak area of a pre-extraction spiked sample to a post-extraction spiked sample. Optimize the extraction procedure (e.g., solvent choice, pH) to ensure consistent and high recovery.

Issue 2: High Variability in the Internal Standard Signal Across Samples

• Question: The peak area of my Crotonobetaine Hydrochloride-d9 varies significantly between my samples. What does this indicate?

• Answer: High variability in the IS signal often points to inconsistent matrix effects or issues with sample preparation.

Potential Cause	Troubleshooting Steps
Differential Matrix Effects	This is the issue the internal standard is meant to correct. However, if the variability is extreme, consider improving the sample clean-up. Implement a more rigorous sample preparation technique like solid-phase extraction (SPE) instead of a simple protein precipitation to remove more interfering matrix components.[1]
Inconsistent Extraction Recovery	Ensure the extraction procedure is robust and reproducible. Automating the extraction process can help minimize variability.
Sample Dilution	If matrix effects are severe, diluting the sample with the initial mobile phase can reduce the concentration of interfering components. The appropriate dilution factor should be determined experimentally.

Issue 3: Isotopic Contribution or "Crosstalk"

• Question: I am observing a signal for my analyte in my blank samples, or a signal for the internal standard in my non-spiked analyte samples. What is causing this?

• Answer: This phenomenon, often called "crosstalk," can be due to isotopic impurities in the analyte or the internal standard.

Potential Cause	Troubleshooting Steps
Isotopic Impurity of the Internal Standard	Analyze a high-concentration solution of the Crotonobetaine Hydrochloride-d9 to check for the presence of unlabeled crotonobetaine. The contribution of the unlabeled analyte from the IS should be less than 5% of the analyte response at the Lower Limit of Quantification (LLOQ).
Isotopic Contribution from the Analyte	At high concentrations, the natural isotopic abundance of the analyte can contribute to the signal of the internal standard. Analyze an Upper Limit of Quantification (ULOQ) sample without the internal standard to assess this.
In-Source Fragmentation or Back-Exchange	For deuterated standards, there is a small risk of the deuterium (B1214612) labels being lost and replaced by hydrogen. This is less common for labels on carbon atoms but should be considered if other causes are ruled out. Using an internal standard with ¹³C or ¹⁵N labels can mitigate this.[5]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

This protocol describes the post-extraction spike method to quantify the extent of matrix effects.

• Prepare Blank Matrix Extract: Process a blank matrix sample (e.g., plasma from an un-dosed subject) through your entire sample preparation procedure (e.g., protein precipitation).

• Prepare Neat Standard Solution: Prepare a solution of your analyte (crotonobetaine) in a clean solvent (e.g., mobile phase) at a known concentration (e.g., mid-range of your calibration curve).

• Prepare Post-Extraction Spiked Sample: Spike a known amount of the analyte into the blank matrix extract to achieve the same final concentration as the neat standard solution.

• LC-MS/MS Analysis: Inject both the neat standard solution and the post-extraction spiked sample into the LC-MS/MS system and record the peak areas.

• Calculate Matrix Effect: Use the formula provided in FAQ #5.

Protocol 2: Sample Preparation using Protein Precipitation

This is a general protocol for the extraction of crotonobetaine from plasma using protein precipitation. It should be optimized for your specific application.

• To 50 µL of plasma sample, add 10 µL of Crotonobetaine Hydrochloride-d9 internal standard working solution.

• Add 200 µL of ice-cold acetonitrile (B52724) to precipitate the proteins.

• Vortex for 1 minute.

• Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

Data Presentation

Table 1: Illustrative Matrix Effect Assessment Data

Sample Type	Analyte Concentration (ng/mL)	Mean Peak Area (n=3)	Matrix Factor (%)
Neat Solution	50	1,250,000	-
Post-Extraction Spiked Plasma	50	875,000	70%
Post-Extraction Spiked Urine	50	1,437,500	115%
This table illustrates a 30% ion suppression in plasma and a 15% ion enhancement in urine.

Table 2: Illustrative Calibration Curve Data with Internal Standard

Analyte Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	25,000	980,000	0.0255
5	128,000	1,010,000	0.1267
20	505,000	995,000	0.5075
50	1,260,000	1,005,000	1.2537
100	2,510,000	985,000	2.5482
This table demonstrates the use of the peak area ratio to construct the calibration curve, which compensates for variations in the absolute peak areas.

Visualizations

Caption: Workflow for quantitative analysis using an internal standard.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. hilarispublisher.com [hilarispublisher.com]

Technical Support Center: Crotonobetaine Hydrochloride-d9 Analysis

Welcome to the technical support center for the LC-MS analysis of Crotonobetaine Hydrochloride-d9. This resource provides troubleshooting guidance and answers to frequently asked questions to help you optimize your analytical method and achieve excellent peak shape.

Troubleshooting Guide

Poor peak shape for Crotonobetaine Hydrochloride-d9 is a common challenge due to its zwitterionic and quaternary ammonium (B1175870) structure. This guide addresses specific issues you may encounter.

Problem 1: Peak Tailing

Peak tailing is the most frequent issue, often appearing as an asymmetrical peak with a drawn-out trailing edge.

• Possible Cause 1: Secondary Interactions with Residual Silanols

  • Solution: Residual silanol (B1196071) groups on the surface of silica-based columns can interact with the quaternary amine of Crotonobetaine, causing tailing.

    • Increase Mobile Phase Ionic Strength: Adding a buffer salt like ammonium formate (B1220265) or ammonium acetate (B1210297) to the mobile phase can help to shield the silanol groups and improve peak shape.[1][2] A concentration of 10 mM is a good starting point.

    • Adjust Mobile Phase pH: Controlling the pH of the mobile phase can influence the ionization state of both the analyte and the stationary phase, which can mitigate unwanted interactions.

    • Use a HILIC Column: Hydrophilic Interaction Liquid Chromatography (HILIC) is well-suited for polar, zwitterionic compounds and can provide better peak shape than traditional reversed-phase columns.[1][3] Zwitterionic or amide-based HILIC phases are often effective.[3][4]

• Possible Cause 2: Metal Chelation

  • Solution: The carboxyl group of Crotonobetaine can interact with trace metals in the LC system (e.g., from stainless steel components), leading to peak tailing.

    • Use PEEK-lined Columns and Tubing: Switching to hardware made from polyether ether ketone (PEEK) can significantly reduce metal-analyte interactions.[3]

    • Incorporate a Chelating Agent (with caution): While effective, strong chelators like EDTA can cause ion suppression in the mass spectrometer. Consider using a weaker, MS-friendly chelator if metal chelation is suspected.

Problem 2: Peak Fronting

Peak fronting, where the peak is asymmetrical with a leading edge, is less common but can occur.

• Possible Cause 1: Sample Overload

  • Solution: Injecting too much analyte can saturate the stationary phase, leading to fronting.

    • Reduce Injection Volume/Concentration: Dilute your sample or reduce the injection volume. For a typical 50 mm x 2.1 mm HILIC column, an injection volume of 1-2 µL is a good starting point.[1]

• Possible Cause 2: Incompatible Sample Solvent

  • Solution: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause the analyte to travel through the column too quickly at the beginning, resulting in a fronting peak.

    • Match Sample Solvent to Initial Mobile Phase: Whenever possible, dissolve your sample in the initial mobile phase of your gradient.

Problem 3: Split Peaks or Broad Peaks

Split or excessively broad peaks can indicate a few potential problems.

• Possible Cause 1: Column In-equilibration

  • Solution: HILIC columns, in particular, require a longer equilibration time than reversed-phase columns to establish the aqueous layer on the stationary phase.

    • Increase Equilibration Time: Ensure the column is equilibrated with at least 10-15 column volumes of the initial mobile phase before each injection.[5]

• Possible Cause 2: Contamination

  • Solution: A contaminated guard column, column, or MS ion source can lead to distorted peak shapes.

    • Systematic Cleaning: Follow a systematic cleaning procedure, starting with replacing the guard column, then flushing the analytical column, and finally cleaning the ion source.

Frequently Asked Questions (FAQs)

Q1: What is the best type of column for Crotonobetaine Hydrochloride-d9 analysis?

A1: Due to its high polarity and zwitterionic nature, a Hydrophilic Interaction Liquid Chromatography (HILIC) column is generally recommended over a traditional C18 reversed-phase column.[1][3] Zwitterionic HILIC phases, such as those with sulfobetaine (B10348) functional groups, often provide excellent retention and peak shape for compounds like Crotonobetaine.[3][4][6]

Q2: What mobile phase additives should I use to improve peak shape?

A2: Ammonium formate and ammonium acetate are excellent choices for mobile phase additives when using HILIC.[1] They help to control the pH and ionic strength, which minimizes secondary interactions and improves peak symmetry. A typical starting concentration is 10 mM in the aqueous portion of the mobile phase.

Q3: How does mobile phase pH affect the analysis?

A3: The pH of the mobile phase can significantly impact the retention and selectivity of zwitterionic compounds on HILIC columns.[4] For Crotonobetaine, which has a permanent positive charge and a carboxyl group, adjusting the pH will alter the charge state of the carboxyl group and can influence its interaction with the stationary phase. Experimenting with a pH range of 3 to 6 is a good starting point.

Q4: My peak shape is still poor even after trying the suggestions above. What else can I do?

A4: If you continue to experience poor peak shape, consider the following:

• Sample Preparation: Ensure your sample preparation method is not introducing interfering substances. A simple protein precipitation followed by dilution is often sufficient.

• System Contamination: Contamination can be a significant source of peak shape issues. Thoroughly clean your LC system and mass spectrometer.

• Hardware Interactions: As mentioned in the troubleshooting guide, interactions with stainless steel components can be a problem. Consider using a PEEK-lined column and tubing if you suspect metal chelation.[3]

Data Presentation

Table 1: Effect of Mobile Phase Additive on Peak Asymmetry

Mobile Phase Additive (10 mM)	Typical Peak Asymmetry Factor
None	2.1
Formic Acid (0.1%)	1.8
Ammonium Formate	1.2
Ammonium Acetate	1.3

Note: Data is illustrative and will vary depending on the specific column and conditions used.

Experimental Protocols

Protocol 1: HILIC-MS Method for Crotonobetaine Hydrochloride-d9

• LC System: A UHPLC system with a binary pump and a temperature-controlled column compartment.

• Column: Zwitterionic HILIC column (e.g., 100 mm x 2.1 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-1 min: 95% B

  • 1-5 min: 95% to 50% B

  • 5-6 min: 50% B

  • 6-6.1 min: 50% to 95% B

  • 6.1-9 min: 95% B (Equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

• Sample Diluent: Acetonitrile/Water (90:10, v/v).

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive.

• MRM Transition: To be determined by infusion of a standard solution of Crotonobetaine Hydrochloride-d9.

Visualizations

Caption: Troubleshooting logic for addressing peak tailing.

Caption: A typical experimental workflow for Crotonobetaine analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. bevital.no [bevital.no]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Addressing ion suppression in Crotonobetaine Hydrochloride-d9 analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address ion suppression in the LC-MS/MS analysis of Crotonobetaine Hydrochloride-d9.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in the analysis of Crotonobetaine Hydrochloride-d9?

A1: Ion suppression is a type of matrix effect where the ionization efficiency of the target analyte, in this case, Crotonobetaine Hydrochloride-d9, is reduced by co-eluting components from the sample matrix.[1] This phenomenon can lead to decreased signal intensity, which negatively impacts the sensitivity, accuracy, and precision of the analytical method.[1] Given that Crotonobetaine Hydrochloride-d9 is often analyzed in complex biological matrices like plasma or urine, understanding and mitigating ion suppression is critical for reliable quantification.

Q2: What are the primary causes of ion suppression in this type of analysis?

A2: The main causes of ion suppression are endogenous and exogenous substances that compete with the analyte for ionization in the mass spectrometer's source.[1] For the analysis of a polar quaternary ammonium (B1175870) compound like crotonobetaine in biological samples, common culprits include:

• Phospholipids (B1166683): Abundant in plasma and serum, these can co-elute with the analyte and significantly suppress the signal.[2]

• Salts and Buffers: High concentrations of non-volatile salts from buffers or the sample itself can accumulate in the ion source and interfere with the ionization process.

• Proteins: Although large proteins are often removed during sample preparation, residual proteins or peptides can still cause ion suppression.[3]

• Co-administered Drugs and Metabolites: Other compounds present in the sample can co-elute and interfere with the ionization of Crotonobetaine Hydrochloride-d9.

Q3: How can I determine if my Crotonobetaine Hydrochloride-d9 analysis is affected by ion suppression?

A3: A post-column infusion experiment is a widely used method to identify the regions in your chromatogram where ion suppression occurs.[3][4] This technique involves infusing a constant flow of a standard solution of your analyte directly into the mass spectrometer while injecting a blank matrix extract. A drop in the constant baseline signal indicates that components eluting from the column at that specific time are causing ion suppression.[4]

Q4: Can using a stable isotope-labeled internal standard like Crotonobetaine Hydrochloride-d9 completely eliminate the problem of ion suppression?

A4: While a stable isotope-labeled internal standard (SIL-IS) like Crotonobetaine Hydrochloride-d9 is the gold standard for compensating for matrix effects, it may not completely eliminate the problem. The SIL-IS co-elutes with the analyte and experiences similar ion suppression, allowing for accurate quantification based on the analyte-to-IS ratio.[5] However, if the ion suppression is severe, the signal for both the analyte and the internal standard can be drastically reduced, leading to poor sensitivity and potentially falling below the lower limit of quantitation (LLOQ).[5] Therefore, it is still crucial to minimize ion suppression through effective sample preparation and chromatography.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the analysis of Crotonobetaine Hydrochloride-d9.

Problem	Possible Cause	Recommended Solution
Low signal intensity or poor sensitivity for Crotonobetaine-d9	Significant ion suppression from matrix components.	1. Optimize Sample Preparation: Switch to a more rigorous sample cleanup method. Solid-Phase Extraction (SPE) is generally more effective at removing interfering phospholipids and other matrix components compared to Protein Precipitation (PPT).[6] 2. Chromatographic Separation: Modify the LC gradient to better separate Crotonobetaine-d9 from the ion-suppressing regions of the chromatogram, which are often at the beginning and end of the run.[3] 3. Sample Dilution: Dilute the sample extract to reduce the concentration of interfering matrix components.
High variability in results between samples (poor precision)	Inconsistent ion suppression across different sample matrices.	1. Use a Stable Isotope-Labeled Internal Standard: Crotonobetaine Hydrochloride-d9 should be used to normalize the response and compensate for variations in ion suppression between samples.[5] 2. Matrix-Matched Calibrators: Prepare calibration standards in the same biological matrix as the samples to account for consistent matrix effects.[7]
Gradual decrease in signal intensity over an analytical run	Buildup of non-volatile matrix components in the ion source or on the column.	1. Improve Sample Cleanup: Implement a more thorough sample preparation method like SPE to remove non-volatile components.[6] 2. Divert Flow: Use a divert valve to direct the initial, unretained, and highly salt-containing portion of the eluent to waste, preventing it from entering the mass spectrometer. 3. Regular Instrument Maintenance: Clean the ion source regularly according to the manufacturer's recommendations.
Peak shape is poor (e.g., tailing or fronting)	Co-eluting interferences or issues with the analytical column.	1. Optimize Chromatography: Adjust the mobile phase composition, pH, or gradient profile. For a polar compound like crotonobetaine, a HILIC column might provide better retention and separation from early-eluting interferences. 2. Check Column Integrity: Ensure the column has not been compromised by matrix buildup. A guard column can help protect the analytical column.

Data Presentation: Sample Preparation Method Comparison

Sample Preparation Method	Typical Analyte Recovery (%)	Typical Matrix Effect (Signal Suppression %)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	80 - 105%[8]	20 - 50%	Fast, simple, and inexpensive.	Limited cleanup, significant ion suppression from phospholipids and salts often remains.[6]
Liquid-Liquid Extraction (LLE)	60 - 90%	10 - 30%	Can provide cleaner extracts than PPT.	Can be labor-intensive, may have lower recovery for highly polar compounds.
Solid-Phase Extraction (SPE)	85 - 110%[8]	< 15%	Highly effective at removing a wide range of interferences, leading to minimal ion suppression.[6]	Requires method development, can be more time-consuming and expensive than PPT.

Note: Values are illustrative and can vary depending on the specific analyte, matrix, and protocol used.

Experimental Protocols

Post-Column Infusion Experiment to Identify Ion Suppression Zones

This protocol helps visualize at which retention times matrix components cause ion suppression.

Materials:

• Standard solution of Crotonobetaine Hydrochloride-d9 (e.g., 100 ng/mL in mobile phase).

• Syringe pump.

• Tee-piece for mixing.

• LC-MS/MS system.

• Blank, extracted biological matrix (e.g., plasma extract prepared by your current method).

Procedure:

• Set up the LC-MS/MS system with the analytical column and mobile phase conditions used for your assay.

• Infuse the Crotonobetaine Hydrochloride-d9 standard solution at a constant, low flow rate (e.g., 10 µL/min) into the LC eluent flow path after the column and before the MS source using a tee-piece.

• Begin data acquisition on the mass spectrometer, monitoring the MRM transition for Crotonobetaine Hydrochloride-d9. You should observe a stable, elevated baseline signal.

• Inject a blank solvent (e.g., mobile phase). The baseline should remain stable.

• Inject the blank, extracted matrix sample onto the LC column.

• Monitor the baseline of the infused analyte. Any significant drop in the signal intensity indicates a region of ion suppression.

Workflow for a post-column infusion experiment.

Protein Precipitation (PPT) Protocol for Plasma Samples

A quick and simple method for removing the majority of proteins.

Materials:

• Plasma sample containing Crotonobetaine Hydrochloride-d9.

• Ice-cold acetonitrile (B52724) (ACN).

• Vortex mixer.

• Centrifuge capable of >10,000 x g.

• 96-well collection plate or microcentrifuge tubes.

Procedure:

• Pipette 100 µL of plasma into a microcentrifuge tube or a well of a 96-well plate.

• Add 300 µL of ice-cold acetonitrile (a 3:1 ratio of ACN to plasma).

• Vortex vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Centrifuge at 4°C for 10 minutes at >10,000 x g to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or well.

• The supernatant can be evaporated and reconstituted in mobile phase or injected directly, depending on the sensitivity requirements.

Solid-Phase Extraction (SPE) Protocol for Quaternary Ammonium Compounds

A more selective method for cleaner sample extracts, suitable for polar compounds like crotonobetaine. A mixed-mode cation exchange SPE sorbent is often effective.

Materials:

• Mixed-mode cation exchange SPE cartridge (e.g., Oasis MCX).

• SPE vacuum manifold.

• Plasma sample.

• Methanol (B129727) (MeOH).

• Deionized water.

• Acidic solution (e.g., 2% formic acid in water).

• Basic elution solvent (e.g., 5% ammonium hydroxide (B78521) in methanol).

Procedure:

• Condition: Pass 1 mL of MeOH through the SPE cartridge, followed by 1 mL of deionized water. Do not let the sorbent go dry.

• Equilibrate: Pass 1 mL of 2% formic acid in water through the cartridge.

• Load: Load the pre-treated plasma sample (e.g., 100 µL of plasma diluted with 100 µL of 4% phosphoric acid) onto the cartridge at a slow flow rate.

• Wash 1: Pass 1 mL of 2% formic acid in water to remove salts and polar interferences.

• Wash 2: Pass 1 mL of MeOH to remove non-polar interferences like phospholipids.

• Elute: Elute the Crotonobetaine Hydrochloride-d9 with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

• Dry and Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a suitable volume of mobile phase for LC-MS/MS analysis.

Comparison of sample preparation workflows.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. reddit.com [reddit.com]
• 6. Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation of the impact of matrix effect on quantification of pesticides in foods by gas chromatography-mass spectrometry using isotope-labeled internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantification of carnitine and acylcarnitines in biological matrices by HPLC electrospray ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability of Crotonobetaine Hydrochloride-d9 in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the stability of Crotonobetaine Hydrochloride-d9 (Cro-d9) in various biological matrices. Ensuring the integrity of your deuterated internal standard is paramount for accurate and reproducible results in pharmacokinetic and metabolomic studies.

Frequently Asked Questions (FAQs)

Q1: What is Crotonobetaine and why is its deuterated form used in research?

Crotonobetaine is a metabolite involved in the conversion of L-carnitine to trimethylamine (B31210) N-oxide (TMAO) by gut microbiota. Elevated TMAO levels have been associated with an increased risk of cardiovascular disease. Crotonobetaine Hydrochloride-d9 serves as an ideal internal standard for the quantification of its non-deuterated counterpart in biological samples using mass spectrometry-based methods. Its near-identical chemical and physical properties to the endogenous analyte allow for correction of variability during sample preparation and analysis.

Q2: What are the primary factors that can affect the stability of Crotonobetaine Hydrochloride-d9 in biological samples?

The stability of Cro-d9 in biological samples can be influenced by several factors, including:

• Temperature: Elevated temperatures can accelerate the degradation of metabolites.[1][2] Long-term storage at ultra-low temperatures (-80°C) is generally recommended.[3]

• pH: Changes in the pH of the sample matrix can potentially lead to the degradation of certain analytes.

• Enzymatic Activity: Biological samples contain various enzymes that can metabolize or degrade foreign compounds. Proper and prompt processing of samples is crucial to minimize enzymatic activity.

• Freeze-Thaw Cycles: Repeated freezing and thawing of samples can lead to the degradation of sensitive analytes.[4][5][6][7] It is advisable to aliquot samples into single-use volumes to avoid multiple freeze-thaw cycles.

• Isotopic Exchange (Back-Exchange): Although the deuterium (B1214612) labels on Cro-d9 are generally stable, there is a theoretical possibility of hydrogen-deuterium exchange under certain conditions, which could affect quantification. This is a general concern for all deuterated standards.

Q3: What are the recommended storage conditions for biological samples containing Crotonobetaine Hydrochloride-d9?

For optimal stability, biological samples (plasma, urine, tissue homogenates) should be processed promptly after collection and stored at -80°C for long-term storage.[3] For short-term storage during sample processing, keeping samples on ice or at 4°C is recommended.[1][2] Storing urine samples at room temperature for more than two hours is not recommended due to potential bacterial growth and degradation of analytes.[8][9]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
High variability in Cro-d9 signal between samples	Inconsistent sample collection, processing, or storage. Differential matrix effects.	Review and standardize all pre-analytical procedures. Perform a matrix effect evaluation (see Experimental Protocols).
Apparent degradation of Cro-d9 over time	Improper storage temperature. Multiple freeze-thaw cycles. Enzymatic degradation.	Ensure samples are consistently stored at -80°C. Aliquot samples to avoid repeated freeze-thaw cycles. Process samples quickly to minimize enzymatic activity.
Presence of unlabeled crotonobetaine in Cro-d9 standard	Isotopic impurity of the standard. Back-exchange of deuterium.	Verify the isotopic purity of the Cro-d9 standard with the supplier. Perform a back-exchange experiment (see Experimental Protocols).
Poor recovery of Cro-d9 during sample extraction	Suboptimal extraction method. Adsorption to container surfaces.	Optimize the protein precipitation and/or solid-phase extraction protocol. Use low-binding tubes and pipette tips.

Experimental Protocols

Protocol 1: Assessment of Short-Term Stability (Bench-Top Stability)

Objective: To evaluate the stability of Crotonobetaine Hydrochloride-d9 in a biological matrix at room temperature over a typical sample processing time.

Methodology:

• Sample Preparation: Spike a known concentration of Cro-d9 into at least three replicates of the biological matrix (e.g., human plasma).

• Incubation: Leave the spiked samples at room temperature (approximately 20-25°C) for various time points (e.g., 0, 2, 4, 8, and 24 hours).

• Sample Processing: At each time point, process the samples using your established analytical method (e.g., protein precipitation followed by LC-MS/MS analysis).

• Data Analysis: Quantify the concentration of Cro-d9 at each time point. The analyte is considered stable if the mean concentration at each time point is within ±15% of the initial (time 0) concentration.

Protocol 2: Assessment of Freeze-Thaw Stability

Objective: To determine the effect of repeated freeze-thaw cycles on the stability of Crotonobetaine Hydrochloride-d9.

Methodology:

• Sample Preparation: Spike a known concentration of Cro-d9 into at least three replicates of the biological matrix.

• Freeze-Thaw Cycles:

  • Freeze the samples completely at -80°C.

  • Thaw the samples completely at room temperature. This constitutes one freeze-thaw cycle.

  • Repeat for a specified number of cycles (e.g., 1, 3, and 5 cycles).

• Sample Processing: After the final thaw, process the samples using your analytical method.

• Data Analysis: Compare the mean concentration of Cro-d9 after the freeze-thaw cycles to the concentration of a control sample that has not undergone any freeze-thaw cycles. Stability is acceptable if the mean concentration is within ±15% of the control.

Protocol 3: Assessment of Long-Term Stability

Objective: To evaluate the stability of Crotonobetaine Hydrochloride-d9 under proposed long-term storage conditions.

Methodology:

• Sample Preparation: Spike a known concentration of Cro-d9 into a sufficient number of aliquots of the biological matrix.

• Storage: Store the aliquots at the intended long-term storage temperature (e.g., -80°C).

• Analysis: At specified time intervals (e.g., 0, 1, 3, 6, and 12 months), retrieve a set of aliquots and analyze them for the concentration of Cro-d9.

• Data Analysis: The analyte is considered stable if the mean concentration at each time point is within ±15% of the initial (time 0) concentration.

Data Presentation

Table 1: Hypothetical Short-Term Stability of Crotonobetaine Hydrochloride-d9 in Human Plasma at Room Temperature

Time (hours)	Mean Concentration (ng/mL)	% of Initial Concentration
0	100.5	100.0%
2	98.7	98.2%
4	99.1	98.6%
8	97.5	97.0%
24	95.8	95.3%

Table 2: Hypothetical Freeze-Thaw Stability of Crotonobetaine Hydrochloride-d9 in Human Plasma (-80°C to Room Temperature)

Freeze-Thaw Cycles	Mean Concentration (ng/mL)	% of Control
0 (Control)	101.2	100.0%
1	100.8	99.6%
3	98.9	97.7%
5	97.4	96.2%

Visualizations

Caption: Gut microbiota metabolism of L-Carnitine to TMAO.

Caption: Workflow for assessing Cro-d9 stability.

References

• 1. mdpi.com [mdpi.com]
• 2. Stability of targeted metabolite profiles of urine samples under different storage conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. The effect of storage time and freeze-thaw cycles on the stability of serum samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biochemia-medica.com [biochemia-medica.com]
• 8. sipmel.it [sipmel.it]
• 9. 92 - Stability of common analytes and urine particles stored at room temperature before automated analysis - SIPMeL [sipmel.it]

Preventing in-source fragmentation of deuterated standards

Technical Support Center: Deuterated Standards

Welcome to the technical support center for the use of deuterated standards in mass spectrometry. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address challenges related to in-source fragmentation and ensure the accuracy of your quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation (ISF) of a deuterated standard and why is it a problem?

A1: In-source fragmentation (ISF) is a phenomenon where a deuterated internal standard (IS) breaks apart in the ion source of the mass spectrometer before it reaches the mass analyzer.[1][2] This process is driven by the energy applied to ionize molecules, which can be high enough to break chemical bonds.[1]

This is problematic because if the deuterated standard fragments and loses its deuterium (B1214612) labels, it can generate an ion with the same mass-to-charge ratio (m/z) as the non-deuterated analyte you are trying to measure. This interference, often called "crosstalk," leads to an overestimation of the analyte's concentration and compromises the accuracy and reliability of the quantitative results.[1][3]

Caption: Logical flow showing how ISF leads to analytical error.

Q2: How can I determine if in-source fragmentation is affecting my experiment?

A2: You can systematically check for ISF by performing a simple experiment. The goal is to see if the deuterated standard is generating a signal in the mass channel of the non-deuterated analyte.

• Prepare a Blank Sample: Prepare a sample containing your mobile phase and matrix (if applicable) but without the analyte or the deuterated standard. This will establish your baseline background noise.

• Prepare an IS-Only Sample: Prepare a sample containing only the deuterated internal standard at the concentration used in your assay. Ensure the analyte is absent.

• Set Up Mass Spectrometer: Configure your instrument to monitor the Multiple Reaction Monitoring (MRM) transitions for both your analyte and your deuterated standard.

• Inject and Analyze:

  • First, inject the blank sample to ensure there is no contamination.

  • Next, inject the IS-Only sample.

• Evaluate Data: Carefully examine the chromatogram for the analyte's MRM transition after injecting the IS-Only sample. If you observe a peak at the retention time of your standard, it is a strong indication that your deuterated standard is undergoing in-source fragmentation and causing crosstalk.

Caption: Experimental workflow for identifying ISF.

Q3: What are the primary factors that cause in-source fragmentation?

A3: Several factors related to both the instrument and the molecule itself can contribute to ISF. Understanding these can help you pinpoint the source of the problem.

Factor	Description	Effect on Fragmentation
Source/Ionization Energy	Parameters like cone voltage (or fragmentor/declustering potential) and source temperature directly control the energy applied to the molecules.[1][4]	Higher voltages and temperatures increase the internal energy of the ions, making fragmentation more likely.[1][5][6]
Ionization Technique	Different ionization methods impart different amounts of energy.	Atmospheric Pressure Chemical Ionization (APCI) is generally more energetic ("harder") than Electrospray Ionization (ESI) and can lead to more fragmentation.
Position of Deuterium Label	The stability of the C-D bond is highly dependent on its location within the molecule.	Labels on chemically unstable positions or on heteroatoms (like -OH or -NH) are prone to exchange or fragmentation.[7] Labels on stable parts of the molecule, such as an aromatic ring, are preferred.
Molecular Structure	The inherent stability of the analyte and its deuterated standard.	Molecules that are thermally labile or have fragile functional groups are more susceptible to fragmentation regardless of deuteration.[6]
Mobile Phase Composition	The pH and solvent choice can influence the stability of the protonated molecule.	Certain additives or solvents can promote or prevent fragmentation. For example, switching from acetonitrile (B52724) to methanol (B129727) has been shown to reduce ISF in some cases.[2]

Q4: How can I optimize my mass spectrometer settings to reduce ISF?

A4: Optimizing ion source parameters is the first and most effective strategy to mitigate ISF. The goal is to find the "softest" ionization conditions possible that still provide adequate signal intensity for your analyte.

• Reduce Cone/Fragmentor Voltage: This is the most critical parameter.[1][4] Systematically lower the voltage in small increments (e.g., 5-10 V) and monitor the signal intensity of both the intact deuterated standard and the unwanted fragment ion.

• Lower Source Temperature: High temperatures can cause thermal degradation.[1][5] Reduce the source temperature in steps (e.g., 10-20 °C) to see if it reduces fragmentation without significantly impacting ionization efficiency.

• Adjust Gas Flows: While less common, optimizing nebulizer or drying gas flows can sometimes influence the ionization process and reduce fragmentation.

• Check for Source Contamination: A dirty ion source can lead to unstable ionization conditions and promote fragmentation.[2] If optimization fails, consider cleaning the ion source according to the manufacturer's protocol.[2]

Parameter	Typical Starting Point	Adjustment to Reduce ISF	Rationale
Cone/Fragmentor Voltage	Manufacturer's default or analyte-tuned value	Decrease by 10-50%	Reduces the kinetic energy ions gain, leading to softer collisions and less fragmentation.[1][8]
Source Temperature	120 - 500 °C (instrument dependent)	Decrease by 20-100 °C	Minimizes thermal decomposition of labile compounds before or during ionization.[1][6]
Spray Voltage	3 - 5 kV	Decrease slightly	Can sometimes create a softer ionization spray, although its effect is often less pronounced than cone voltage.[6]

Q5: What should I do if optimizing instrument settings is not sufficient?

A5: If ISF persists after thorough optimization of the ion source, you may need to consider alternative strategies focusing on the chromatography or the standard itself.

• Improve Chromatographic Separation: While deuterated standards are designed to co-elute with the analyte, poor chromatography can expose the standard to matrix effects that might enhance fragmentation. Improving peak shape and resolution can sometimes help.

• Evaluate the Internal Standard:

  • Label Position: Ensure the deuterium labels are on a stable part of the molecule, not on exchangeable sites like hydroxyl or amine groups.[7] A standard with labels on an aromatic ring or a stable alkyl chain is less likely to fragment.

  • Number of Labels: Using a standard with more deuterium atoms (e.g., d5 or d7) provides a greater mass difference. Even if one deuterium is lost, the resulting fragment is less likely to interfere with the analyte.

• Consider a Different Internal Standard: If the deuterated standard proves too unstable, the ultimate solution is to use an alternative.

  • ¹³C or ¹⁵N Labeled Standard: These heavy isotopes are incorporated into the molecular backbone and are not susceptible to fragmentation or back-exchange in the same way as deuterium.[7]

  • Structural Analog: A non-isotopically labeled molecule that is structurally similar to the analyte can be used, but it will not co-elute and cannot correct for matrix effects as effectively.

Caption: Decision tree for a systematic approach to troubleshooting ISF.

References

• 1. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. ESI ionization: How to avoid in-source fragmentation - Chromatography Forum [chromforum.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 8. In-source fragmentation [jeolusa.com]

Dealing with co-eluting interferences in carnitine analysis

Welcome to the Technical Support Center for carnitine analysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to co-eluting interferences in carnitine and acylcarnitine analysis.

Troubleshooting Guides

This section provides detailed answers to specific problems you may encounter during your experiments.

Question 1: I'm observing a peak that has the same mass-to-charge ratio (m/z) as my target acylcarnitine, but I suspect it's an interfering compound. How can I confirm this and resolve the co-elution?

Answer:

This is a common issue in acylcarnitine analysis, often caused by isobaric or isomeric compounds. Direct infusion tandem mass spectrometry (MS/MS) alone cannot distinguish between these, making chromatographic separation crucial.[1][2][3] Here’s a step-by-step troubleshooting guide:

Step 1: Peak Purity Analysis

If you are using a High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD), you can assess peak purity.[4] A pure peak will have identical UV spectra across its entire width. If the spectra differ, it indicates the presence of a co-eluting compound.[4] For those using mass spectrometry, you can compare mass spectra across the peak; a shift in the spectral profile suggests co-elution.[4]

Step 2: Chromatographic Optimization

If co-elution is confirmed, you will need to optimize your chromatographic method. The goal is to alter the selectivity of your separation.

• Gradient Modification: Adjusting the mobile phase gradient is often the first step. Try decreasing the ramp rate (i.e., making the gradient shallower) around the elution time of the peak of interest.[5] This can often be enough to separate closely eluting compounds.

• Mobile Phase Composition:

  • Solvent Change: If you are using acetonitrile (B52724) as the organic solvent, try substituting it with methanol (B129727). The difference in solvent properties can alter the elution order and resolve co-eluting peaks.[5]

  • pH Adjustment: Modifying the pH of the aqueous mobile phase can change the ionization state of the analytes and interferents, thus altering their retention.

  • Ion-Pairing Agents: The addition of an ion-pairing agent, such as heptafluorobutyric acid (HFBA), to the mobile phase can improve peak shape and enhance the separation of carnitines and their isomers.[1]

• Column Chemistry: If modifying the mobile phase is insufficient, changing the stationary phase is the next logical step. Different column chemistries offer different selectivities.[4] Consider switching from a standard C18 column to one with a different stationary phase, such as biphenyl (B1667301) or an amide-based column for polar compounds.[4]

Step 3: Sample Preparation

Interferences can often originate from the sample matrix. A more rigorous sample preparation method can help eliminate these before they reach the analytical column. Techniques like solid-phase extraction (SPE), particularly ion-exchange SPE, are effective at isolating carnitines and removing interfering substances.[6][7][8]

The following diagram illustrates a logical workflow for addressing suspected co-elution:

Caption: Troubleshooting workflow for suspected co-eluting interferences.

Question 2: My analysis of short-chain acylcarnitines is showing poor accuracy and precision. Could this be due to interferences, and what specific steps can I take?

Answer:

Poor accuracy and precision in short-chain acylcarnitine analysis can indeed be due to interferences, particularly from constitutional isomers which are difficult to separate.[2] For example, isobutyrylcarnitine (B1203888) and butyrylcarnitine (B1668139) are common isomers that require specific analytical methods for differentiation.[3] Additionally, sample preparation can be a source of error.

Recommended Actions:

• Derivatization: Derivatizing the carnitines to their butyl esters can improve chromatographic separation and ionization efficiency.[1] However, be aware that this process can sometimes lead to the partial hydrolysis of acylcarnitines, which could impact the accurate quantification of free carnitine.[6][7] An alternative is derivatization with pentafluorophenacyl trifluoromethanesulfonate, which is rapid and less prone to causing hydrolysis.[7][8]

• Optimized Chromatography: A robust chromatographic method is essential. For short-chain acylcarnitines, a reversed-phase column (e.g., C18) with a methanol/water gradient is often effective.[3] The use of UPLC (Ultra-Performance Liquid Chromatography) systems can provide higher resolution and faster analysis times.[3]

• Sample Preparation: Inadequate removal of matrix components can lead to ion suppression and inaccurate results. For plasma samples, a protein precipitation step followed by solid-phase extraction (SPE) is a reliable method.[9][10] It's crucial to wash the protein pellet effectively to remove trapped free carnitine and short-chain acylcarnitines.[9][10]

Experimental Protocol: Separation of C4-Acylcarnitine Isomers

This protocol is adapted from a UPLC-MS/MS method for the simultaneous quantification of isobutyrylcarnitine and butyrylcarnitine.[3]

• Sample Preparation:

  • Extract plasma or dried blood spots with methanol containing deuterium-labeled internal standards.

  • Derivatize the extracted analytes with butanolic HCl.

• Chromatography:

  • Column: C18 BEH, 1x100mm, 1.7µm UPLC column.

  • Mobile Phase: Methanol/water gradient.

  • Column Temperature: 60°C.

  • Run Time: < 10 minutes.

• Detection:

  • System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive ion mode.

This method has been shown to provide good precision (intra-day precision from 1.4% to 14%) and accuracy (88% to 114%) for these isomers in plasma and dried blood spots.[3]

The following table summarizes the performance of this method:

Analyte	Matrix	Intra-day Precision (%RSD)	Accuracy (%)
Butyrylcarnitine	Plasma	1.4 - 14	88 - 114
Isobutyrylcarnitine	Plasma	1.4 - 14	88 - 114
Butyrylcarnitine	Dried Blood Spots	1.4 - 14	88 - 114
Isobutyrylcarnitine	Dried Blood Spots	1.4 - 14	88 - 114

Data adapted from a UPLC-MS/MS method for C4-acylcarnitine isomer separation.[3]

Frequently Asked Questions (FAQs)

Q1: What are the most common types of co-eluting interferences in carnitine analysis?

A1: The most common interferences are:

• Isomeric Acylcarnitines: These are molecules with the same chemical formula but different structures. They can be constitutional isomers or stereoisomers.[11][12] Since they have identical masses, they cannot be distinguished by mass spectrometry alone and require chromatographic separation.[13][14]

• Isobaric Compounds: These are different molecules that have the same nominal mass. Isobaric matrix interferences can lead to an overestimation of metabolite concentrations, producing false-positive results.[1]

• Phase II Metabolites: In drug development studies, phase II metabolites (e.g., glucuronides) can sometimes be unstable in the ion source of the mass spectrometer and fragment back to the parent drug, causing interference.[15][16]

Q2: Can sample preparation help in dealing with co-eluting interferences?

A2: Yes, a thorough sample preparation is a critical first step.

• Protein Precipitation: This is a common first step for biological samples like plasma to remove the bulk of proteins.[9][10]

• Liquid-Liquid Extraction (LLE): LLE can provide cleaner sample extracts compared to protein precipitation alone.[17]

• Solid-Phase Extraction (SPE): SPE, particularly using a strong cation-exchange mechanism, is highly effective for isolating the positively charged carnitine and acylcarnitines from the sample matrix, thereby removing many potential interferences.[18]

Q3: What role does derivatization play in resolving interferences?

A3: Derivatization can be a powerful tool for several reasons:

• Improved Chromatography: By modifying the chemical structure of the analytes, their chromatographic behavior can be altered, which may help to separate them from co-eluting compounds.[17]

• Increased Sensitivity: Derivatization can improve the ionization efficiency of carnitines, leading to better sensitivity. Butylation of acylcarnitines, especially dicarboxylic species, has been shown to increase ionization efficiency.[1]

• Distinguishing Isobars: Derivatization can help distinguish between certain isobaric compounds. For instance, dicarboxylic acylcarnitines can be derivatized at both carboxyl groups, leading to a different mass shift compared to a monocarboxylic acylcarnitine with the same initial mass.[1]

Q4: I have tried optimizing my LC method, but two peaks are still not fully resolved. What else can I do?

A4: If you have exhausted mobile phase and gradient optimization, consider these options:

• Change the Column: The most significant changes in selectivity are often achieved by changing the stationary phase chemistry.[4][19]

• Adjust Temperature: Changing the column temperature can alter the selectivity of the separation. Sometimes, a small change in temperature is enough to resolve a critical pair of peaks.[5][20]

• Lower the Flow Rate: A lower flow rate generally leads to better resolution, although it will increase the analysis time.[5]

• Two-Dimensional LC (2D-LC): For very complex samples, a 2D-LC setup can provide a significant increase in resolving power. This involves using two columns with different selectivities.

The decision-making process for method optimization is outlined in the diagram below:

Caption: Decision tree for optimizing chromatographic separation.

References

• 1. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative Acylcarnitine Determination by UHPLC-MS/MS – Going Beyond Tandem MS Acylcarnitine “Profiles” - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rapid determination of C4-acylcarnitine and C5-acylcarnitine isomers in plasma and dried blood spots by UPLC-MS/MS as a second tier test following flow-injection MS/MS acylcarnitine profile analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 5. benchchem.com [benchchem.com]
• 6. Quantification of carnitine and acylcarnitines in biological matrices by HPLC electrospray ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Strategy for the isolation, derivatization, chromatographic separation, and detection of carnitine and acylcarnitines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sources of error in determinations of carnitine and acylcarnitine in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Differentiation of isomeric acylcarnitines using tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Separation of carnitine and acylcarnitines in biological samples: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Separation of carnitine and acylcarnitines in biological samples: a review. | Sigma-Aldrich [sigmaaldrich.com]
• 15. Strategies for ascertaining the interference of phase II metabolites co-eluting with parent compounds using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Validated method for the quantification of free and total carnitine, butyrobetaine, and acylcarnitines in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. Methods to separate co-eluting peaks - Chromatography Forum [chromforum.org]

Enhancing sensitivity for low levels of Crotonobetaine Hydrochloride-d9

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with Crotonobetaine Hydrochloride-d9. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the sensitive detection of low levels of this compound.

Frequently Asked Questions (FAQs)

Q1: What is Crotonobetaine Hydrochloride-d9 and why is it used?

Crotonobetaine Hydrochloride-d9 is the deuterated form of Crotonobetaine Hydrochloride. The nine deuterium (B1214612) atoms make it heavier than the endogenous (naturally occurring) crotonobetaine. This mass difference allows it to be used as an internal standard in mass spectrometry-based analytical methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Using a deuterated internal standard is a common practice to improve the accuracy and precision of quantification, especially at low concentration levels.

Q2: I am not seeing any signal for my Crotonobetaine Hydrochloride-d9 standard. What are the common causes?

Several factors could lead to a lack of signal. These can be broadly categorized as issues with the instrument, the method, or the sample itself. Start by checking basic instrument parameters like spray stability and detector voltage. If the instrument appears to be functioning correctly, the issue may lie within your LC-MS/MS method parameters, such as incorrect mass transitions, or with the integrity of your standard solution.

Q3: What are the optimal mass-to-charge ratios (m/z) for the precursor and product ions of Crotonobetaine and its d9-labeled internal standard?

The optimal Multiple Reaction Monitoring (MRM) transitions should be determined empirically by infusing a standard solution of both the analyte and the internal standard into the mass spectrometer. However, based on the chemical structure and predictable fragmentation patterns, the following transitions are recommended as a starting point for method development.

Data Presentation: Predicted MRM Transitions

Compound	Precursor Ion (Q1) [M+H]⁺ (m/z)	Product Ion (Q3) (m/z)	Notes
Crotonobetaine	144.1	85.1	The product ion corresponds to the neutral loss of the trimethylamine (B31210) group.
Crotonobetaine	144.1	58.1	A common fragment for compounds containing a trimethylamine moiety.
Crotonobetaine Hydrochloride-d9	153.2	94.1	The product ion reflects the deuterated trimethylamine group.
Crotonobetaine Hydrochloride-d9	153.2	66.1	A common fragment for compounds containing a deuterated trimethylamine moiety.

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues encountered when analyzing low levels of Crotonobetaine Hydrochloride-d9.

Issue 1: Low or No Signal Intensity

Possible Causes & Solutions:

• Incorrect Mass Spectrometer Settings:

  • Verify MRM Transitions: Ensure the correct precursor and product ions for both crotonobetaine and its d9-labeled internal standard are entered into the acquisition method. Use the values in the table above as a starting point.

  • Optimize Ion Source Parameters: The efficiency of ionization is critical for sensitivity. Systematically optimize parameters such as capillary voltage, source temperature, and gas flows (nebulizing and drying gas).

  • Tune Compound-Specific Parameters: Optimize the collision energy (CE) and cell exit potential (CXP) for each MRM transition to maximize the signal of the product ions.

• Suboptimal Chromatographic Conditions:

  • Poor Peak Shape: Crotonobetaine is a polar compound. For improved retention and peak shape, consider using a Hydrophilic Interaction Liquid Chromatography (HILIC) column.

  • Inappropriate Mobile Phase: For HILIC, a mobile phase consisting of a high percentage of organic solvent (e.g., acetonitrile) with a small amount of aqueous buffer (e.g., ammonium (B1175870) formate (B1220265) or ammonium acetate) is typically used. Optimize the gradient and buffer concentration.

• Sample Preparation Issues:

  • Degradation of Standard: Ensure that the Crotonobetaine Hydrochloride-d9 standard is stored correctly, typically at 2-8°C, and has not degraded.

  • Inefficient Extraction: A simple protein precipitation with a cold organic solvent like acetonitrile (B52724) or methanol (B129727) is often sufficient for plasma or serum samples. Ensure complete protein removal to avoid clogging the LC system.

Issue 2: High Background Noise or Interferences

Possible Causes & Solutions:

• Matrix Effects:

  • Ion Suppression or Enhancement: The presence of other compounds in the sample matrix can affect the ionization of the analyte. A deuterated internal standard helps to compensate for these effects. If significant suppression is observed, consider further sample cleanup steps like solid-phase extraction (SPE).

  • Optimize Chromatography: Improve the chromatographic separation to resolve crotonobetaine from interfering matrix components.

• Contamination:

  • Solvent and Glassware Contamination: Use high-purity LC-MS grade solvents and thoroughly clean all glassware.

  • Carryover: Inject a blank solvent after a high-concentration sample to check for carryover. If observed, optimize the needle wash procedure of the autosampler.

Experimental Protocols

Protocol 1: Sample Preparation from Plasma/Serum

• Thaw Samples: Thaw plasma or serum samples on ice.

• Spike Internal Standard: To 100 µL of plasma/serum, add a known amount of Crotonobetaine Hydrochloride-d9 working solution.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (or methanol).

• Vortex: Vortex the mixture vigorously for 30 seconds.

• Centrifuge: Centrifuge at >10,000 x g for 10 minutes at 4°C.

• Transfer Supernatant: Carefully transfer the supernatant to a clean tube.

• Evaporate and Reconstitute (Optional): For increased concentration, the supernatant can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a smaller volume of the initial mobile phase.

• Inject: Transfer the final sample to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Method Optimization

• Compound Tuning (MS Optimization):

  • Prepare a solution of Crotonobetaine and Crotonobetaine Hydrochloride-d9 in the initial mobile phase.

  • Infuse the solution directly into the mass spectrometer.

  • Perform a precursor ion scan to confirm the m/z of the protonated molecules ([M+H]⁺).

  • Perform a product ion scan for each precursor to identify the most abundant and stable fragment ions.

  • For each selected MRM transition, optimize the collision energy to maximize the product ion signal.

• Chromatography (LC Method Development):

  • Column Selection: Start with a HILIC column (e.g., amide or silica-based).

  • Mobile Phase Selection:

    • Mobile Phase A: Water with a buffer (e.g., 10 mM Ammonium Formate, pH adjusted to ~3 with formic acid).

    • Mobile Phase B: Acetonitrile with the same buffer concentration.

  • Gradient Optimization: Start with a high percentage of Mobile Phase B (e.g., 95%) and gradually increase the percentage of Mobile Phase A to elute the analyte. Optimize the gradient to achieve good peak shape and separation from other components.

  • Flow Rate and Column Temperature: Optimize these parameters to improve peak resolution and analysis time.

Visualizations

Technical Support Center: Troubleshooting Calibration Curve Issues with Stable Isotope Labeled Standards

This technical support center is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered with calibration curves when using stable isotope labeled (SIL) internal standards in mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Calibration Curve Linearity & Accuracy

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Internal Standard Response & Variability

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Interferences & Advanced Issues

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Troubleshooting Guides

Issue 1: Why is my calibration curve non-linear even with a SIL internal standard?

Non-linearity can occur for several reasons, even when using a "gold standard" SIL internal standard.[1][2]

• Potential Causes:

  • Detector Saturation: At high concentrations, the mass spectrometer detector can become saturated, leading to a non-linear response.[3]

  • Isotopic Contribution/Cross-Talk: The analyte's naturally occurring isotopes may contribute to the signal of the SIL internal standard, or vice-versa. This is more pronounced when the mass difference is small.[4][5][6][7]

  • In-source Fragmentation: The SIL internal standard might undergo fragmentation in the ion source, leading to a signal at the analyte's mass transition.

  • Formation of Dimers or Multimers: At higher concentrations, the analyte may form dimers or other multimers, which are not tracked by the internal standard.[3]

  • Incorrect Internal Standard Concentration: If the internal standard concentration is too low, its signal may not be sufficient to provide a consistent ratio at the upper end of the curve.

• Troubleshooting Steps:

  • Adjust Concentration Range: Dilute the higher concentration standards to avoid detector saturation.[1]

  • Evaluate Cross-Talk:

    • Inject a high concentration solution of the analyte without the internal standard and monitor the internal standard's mass transition.

    • Inject a solution of the internal standard without the analyte and monitor the analyte's mass transition.

  • Select a Better SIL-IS: If significant cross-talk is observed, consider an internal standard with a larger mass difference (ideally >3 Da).[4]

  • Optimize MS Conditions: Modify source conditions (e.g., cone voltage) to minimize in-source fragmentation.

  • Consider a Different Regression Model: If non-linearity persists and is predictable, a quadratic (second-order polynomial) regression model might be more appropriate.[1][3]

Issue 2: My calibration curve has a high R² (>0.99), but the accuracy for my low-concentration standards is poor. What's the cause?

A high coefficient of determination (R²) indicates a good fit to the regression line overall but doesn't guarantee accuracy at every point, especially at the lower limit of quantitation (LLOQ).[1]

• Potential Cause:

  • Heteroscedasticity: This statistical term means the variance of the error is not constant across the concentration range.[1] Typically, the absolute error is larger for higher concentration standards, which can disproportionately influence the regression line. This leads to significant bias at the lower end of the curve.[1]

• Troubleshooting Steps:

  • Use Weighted Linear Regression: Apply a weighting factor (e.g., 1/x or 1/x²) to give the lower concentration standards more influence on the regression fit.[8] This is the most common solution.

  • Evaluate Residuals: Plot the percent relative error (%RE) for each standard against its concentration. A "funnel" or cone shape in the residuals plot, where the error increases with concentration, is a clear indicator of heteroscedasticity.[1]

  • Narrow the Calibration Range: If weighting is not effective, reducing the dynamic range of the calibration curve may improve accuracy at the low end.

Issue 3: When is it appropriate to use a weighted linear regression for my calibration curve?

Weighted linear regression is recommended when there is evidence of heteroscedasticity in the data.

• Indicators for Using Weighted Regression:

  • Poor Accuracy at Low Concentrations: Quality control (QC) samples at the LLOQ consistently fail acceptance criteria, despite a high R² value.[1]

  • "Funnel" Shape in Residuals Plot: A plot of residuals versus concentration shows the magnitude of the residuals increasing with concentration.[1]

Regression Type	Best For	Weighting Factor
Unweighted Linear	Homoscedastic data (error is constant across the range)	None
Weighted Linear (1/x)	Heteroscedastic data (error increases with concentration)	1 / concentration
Weighted Linear (1/x²)	More pronounced heteroscedasticity	1 / (concentration)²

Issue 4: My calibration curves are not reproducible between different analytical batches. What should I investigate?

Poor reproducibility points to variability in one or more aspects of your experimental workflow or instrument performance.[9]

• Potential Causes & Solutions:

  • Standard and Stock Solution Instability: Verify the stability of your stock and working standard solutions. Prepare fresh standards regularly and store them under appropriate conditions.[1]

  • Inconsistent Sample Preparation: Ensure uniform timing and execution of each step in your sample preparation workflow.

  • Instrument Performance Fluctuations: Run system suitability tests before each batch to monitor the mass spectrometer's sensitivity, peak shape, and retention time.[1] Check for air bubbles in the LC lines and ensure solvent filters are clean.[10]

  • Variable Matrix Effects: If using different lots of biological matrix for your calibration standards, lot-to-lot variability in matrix components could be the cause.

Issue 5: The peak area of my SIL internal standard is highly variable across my sample batch. Why is this happening?

High variability in the internal standard response can compromise the accuracy and precision of your results.[4]

• Potential Causes & Solutions:

  • Inconsistent Sample Preparation: Review your sample preparation workflow for any inconsistencies. Ensure uniform timing and execution of each step, from protein precipitation to solvent evaporation.[4]

  • Matrix Effects: Significant and variable ion suppression or enhancement between samples can affect the IS response.[11] This indicates the SIL-IS is not fully compensating for the matrix effect.

  • Pipetting Errors: Inconsistent addition of the internal standard is a major source of variability.[1] Ensure pipettes are calibrated and use proper pipetting techniques.

  • Injector Issues: Carryover from a previous high-concentration sample can artificially increase the IS response in a subsequent blank or low-concentration sample.[12] Ensure the injector and sample loop are being adequately flushed between runs.[12]

Issue 6: Why am I seeing low or no signal intensity for my SIL internal standard?

This issue can halt an entire analysis and points to a fundamental problem with the standard itself or the instrument setup.

• Potential Causes & Solutions:

  • Incorrect Standard Concentration: Double-check all dilution calculations and ensure the correct stock solution was used.

  • Standard Degradation: The SIL-IS may have degraded during storage. Prepare a fresh dilution from the primary stock.

  • LC-MS/MS Method Issues:

    • Verify that the correct MRM transition is being monitored.

    • Ensure the instrument method has the correct polarity and source/gas settings.

    • Check for leaks in the LC system or a blockage in the sample flow path.[10][13]

  • Deuterium (B1214612) Back-Exchange: For deuterated standards, the deuterium label can sometimes exchange with hydrogen from the solvent (e.g., water), rendering it unsuitable for use.[14]

Issue 7: My SIL internal standard shows consistently low recovery after sample preparation. How can I improve this?

Low recovery indicates that a significant portion of the internal standard is being lost during the sample preparation process.[4]

• Potential Causes & Solutions:

  • Suboptimal Extraction Conditions: The extraction solvent and pH may not be appropriate for the physicochemical properties of the analyte and SIL-IS. Experiment with different extraction solvents or solvent mixtures and adjust the sample pH to optimize extraction efficiency.[4]

  • Binding to Labware: The analyte and IS may be adsorbing to the surface of plastic tubes or well plates. Try different types of labware or add a small amount of organic solvent to the sample matrix.

  • Incomplete Elution (SPE): If using solid-phase extraction, ensure the elution solvent is strong enough to completely remove the IS from the sorbent.

Issue 8: What are matrix effects, and can SIL internal standards always compensate for them?

Matrix effects are the alteration of ionization efficiency by co-eluting components in the sample matrix, leading to ion suppression or enhancement.[15][16] While SIL internal standards are the gold standard for compensating for matrix effects due to their nearly identical chemical and physical properties to the analyte, they are not always a perfect solution.[11][15]

• When SIL-IS Compensation Fails:

  • Chromatographic Separation: If the SIL-IS does not perfectly co-elute with the analyte (e.g., due to the deuterium isotope effect), they may experience different degrees of ion suppression.[14]

  • Differential Extraction Recovery: In some cases, the analyte and SIL-IS can have different extraction recoveries.[14]

  • High Matrix Load: In very "dirty" samples, the degree of ion suppression can be so severe that it affects the analyte and IS differently.

• Experimental Protocol: Assessing Matrix Effects

  • Prepare Three Sets of Samples:

    • Set A: Analyte in a neat (clean) solvent.

    • Set B: Blank matrix extract spiked with the analyte post-extraction.

    • Set C: Blank matrix (no analyte or IS).

  • Calculate Matrix Factor (MF):

    • MF = (Peak Response in Set B) / (Peak Response in Set A)

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

  • Calculate IS-Normalized MF: Repeat the process for the internal standard and calculate the ratio of the analyte MF to the IS MF. A value close to 1 indicates effective compensation.

Issue 9: What is "cross-talk" between the analyte and the SIL internal standard, and how can I address it?

Cross-talk refers to signal interference between the analyte and its SIL-IS.[5][17][18]

• Potential Causes & Solutions:

  • Isotopic Contribution: The analyte may have naturally abundant heavy isotopes (e.g., ¹³C, ³⁴S, ³⁷Cl, ⁸¹Br) that give a signal at the mass of the SIL-IS.[6][7][18] This is a common cause of non-linearity.

    • Solution: Select an IS with a larger mass difference or monitor a less abundant, but non-interfering, isotope of the internal standard.[4][6]

  • Unlabeled Analyte in SIL-IS: The SIL-IS may contain a small amount of the unlabeled analyte as an impurity.[4]

    • Solution: This will create a non-zero intercept in the calibration curve. The contribution can be subtracted, but it's best to use a high-purity standard.

Issue 10: What does non-parallelism between calibration curves in different matrices indicate?

Parallelism is assessed to ensure that the response of the analyte is consistent across different biological matrices or dilutions.[19][20] Non-parallelism suggests that a component in one of the matrices is affecting the assay in a way that is not being corrected by the internal standard.

• Potential Causes & Solutions:

  • Differential Matrix Effects: The magnitude of ion suppression or enhancement differs between the matrices being compared.

  • Analyte Stability Issues: The analyte may be less stable in one matrix compared to another.

  • Binding Differences: The analyte may bind to proteins or other components differently in various matrices.

  • Solution: The bioanalytical method likely needs further optimization to improve sample cleanup and remove the interfering components.[11] If the issue is with diluted samples, it indicates a dilution integrity problem that needs to be addressed.[20]

Data & Acceptance Criteria Summary

Parameter	Acceptance Criteria	Notes
Correlation Coefficient (r)	≥ 0.99	Often reported as r² (≥ 0.98)
Calibration Standard Accuracy	Within ±15% of nominal value	Within ±20% at the LLOQ[8]
Quality Control (QC) Accuracy	Within ±15% of nominal value	For Low, Medium, and High QCs
Precision (%CV or %RSD)	≤ 15%	≤ 20% at the LLOQ[8]
Matrix Factor (MF)	Should be close to 1	Values between 0.8 and 1.2 are often considered acceptable
Dilution Integrity	Accuracy and precision within ±15%[20]	Ensures samples can be diluted to fall within the curve range

Visualizations

Troubleshooting Workflow for Non-Linear Calibration Curves

Caption: Troubleshooting decision tree for a non-linear calibration curve.

Conceptual Diagram of Matrix Effects

Caption: How co-eluting matrix components can suppress analyte ionization.

References

• 1. benchchem.com [benchchem.com]
• 2. why internal standards? - Chromatography Forum [chromforum.org]
• 3. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. m.youtube.com [m.youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. zefsci.com [zefsci.com]
• 13. agilent.com [agilent.com]
• 14. waters.com [waters.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Determination of parallelism and nonparallelism in bioassay dilution curves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. e-b-f.eu [e-b-f.eu]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for L-Carnitine Quantification Using a Deuterated Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methods for the quantification of L-carnitine (B1674952) in biological matrices, with a specific focus on the use of deuterated L-carnitine as an internal standard. The primary technique discussed is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific method for this application.

Introduction

L-carnitine and its acyl esters are crucial for fatty acid metabolism, and their quantification in biological samples is essential for diagnosing metabolic disorders and for pharmacokinetic studies.[1][2] The use of a stable isotope-labeled internal standard, such as deuterated L-carnitine (e.g., L-carnitine-d3 or -d9), is critical for accurate and precise quantification, as it effectively compensates for variations in sample preparation and instrument response.[3][4] This guide compares key performance parameters of various validated LC-MS/MS methods to aid researchers in selecting the most appropriate approach for their specific needs.

Comparison of Validated LC-MS/MS Methods

The following tables summarize the validation parameters of different LC-MS/MS methods for the analysis of L-carnitine and its derivatives. These methods utilize a deuterated internal standard and have been applied to various biological matrices.

Table 1: Comparison of Method Validation Parameters for L-Carnitine Analysis

Parameter	Method 1 (Human Serum)[5]	Method 2 (Infant Formula)[3]	Method 3 (Human Plasma)[6]	Method 4 (Mouse Plasma)[4]
Linearity Range	> 0.999	Not Specified	Not Specified	1–1000 ng/mL
Intra-day Precision (%CV)	< 9.84%	Not Specified	Not Specified	2.1% - 7.8%
Inter-day Precision (%CV)	< 9.84%	Not Specified	Not Specified	Not Specified
Accuracy (Relative Error)	-10.4% to 10.0%	Not Specified	Not Specified	-7.8% to 4.7%
Recovery	91.29% - 98.23%	90.2% - 94.2%	Not Specified	82.6% - 95.4%[7]
Limit of Quantitation (LOQ)	Not Specified	Not Specified	Not Specified	1 ng/mL

Table 2: Chromatographic and Mass Spectrometric Conditions

Parameter	Method 1 (Human Serum)[5]	Method 2 (Infant Formula)[3]	Method 3 (Human Plasma)[6]	Method 4 (Mouse Plasma)[4]
Chromatographic Column	XSelect HSS T3 C18 (2.5-μm)	Multi-mode ODS	Not Specified	Atlantis HILIC silica (B1680970) (50 x 2.0 mm, 4 µm)
Mobile Phase	Methanol-water (with 0.01% ammonia (B1221849) water)	Not Specified	Not Specified	A: 5% ACN in 5mM ammonium (B1175870) acetate; B: 95% ACN in 5mM ammonium acetate
Flow Rate	0.2 mL/min	Not Specified	Not Specified	0.4 mL/min
Ionization Mode	ESI Positive	ESI Positive	ESI Positive	ESI Positive
MS/MS Transition (L-Carnitine)	Not Specified	m/z 162 → 103/85	Not Specified	Not Specified
MS/MS Transition (Deuterated IS)	Not Specified (ALC-d3 used)	m/z 165 → 103/85 (L-carnitine-d3)	Not Specified	m/z 207 → 145 (d3-acetyl carnitine)

Experimental Workflow

The general workflow for the validation of an analytical method for L-carnitine using a deuterated standard involves several key steps from sample receipt to data analysis.

Caption: Workflow for L-carnitine analytical method validation.

Detailed Experimental Protocols

Below are generalized experimental protocols based on commonly employed techniques for L-carnitine analysis.

Sample Preparation for Free L-Carnitine

• Protein Precipitation: To 100 µL of plasma or serum, add a deuterated internal standard.[8][9] Precipitate proteins by adding 300-400 µL of acetonitrile (B52724) or methanol.[8][9]

• Vortex and Centrifuge: Vortex the mixture for 1-2 minutes and then centrifuge at high speed (e.g., 13,000 rpm) for 5-10 minutes.[6]

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or vial for LC-MS/MS analysis. The supernatant may be evaporated and reconstituted in the mobile phase if necessary.

Sample Preparation for Total L-Carnitine

• Alkaline Hydrolysis: To determine total carnitine, which includes free and acylated forms, an initial hydrolysis step is required.[8][9] To a plasma or serum sample containing the deuterated internal standard, add a strong base such as potassium hydroxide (B78521) (KOH) and incubate at an elevated temperature (e.g., 65°C) for a set time to hydrolyze the acylcarnitines to free carnitine.[6][9]

• Neutralization: After hydrolysis, neutralize the reaction by adding an acid like hydrochloric acid (HCl).[9]

• Protein Precipitation: Proceed with the protein precipitation step as described for free L-carnitine.

LC-MS/MS Analysis

• Chromatographic Separation: Separation is typically achieved using either Hydrophilic Interaction Liquid Chromatography (HILIC) or reversed-phase chromatography.[4][5] HILIC is often preferred for retaining the highly polar L-carnitine.[4][6]

• Mass Spectrometric Detection: The analysis is performed on a tandem mass spectrometer, usually with electrospray ionization (ESI) in the positive ion mode.[3][5] Quantification is achieved using Multiple Reaction Monitoring (MRM), where specific precursor-to-product ion transitions for both L-carnitine and the deuterated internal standard are monitored.[3][8]

Alternative Analytical Methods

While LC-MS/MS is the gold standard, other methods have been used for L-carnitine determination. However, they may lack the sensitivity, specificity, or high-throughput capability of LC-MS/MS.[10]

• High-Performance Liquid Chromatography (HPLC) with UV or Fluorescence Detection: These methods often require a derivatization step to make the L-carnitine molecule detectable by UV or fluorescence.[4][7]

• Enzymatic Assays: These methods are based on enzymatic reactions that produce a detectable signal. They can be less specific than chromatographic methods.[3]

• Capillary Electrophoresis: This technique separates compounds based on their charge and size and has also been applied to L-carnitine analysis.[11]

Conclusion

The validation of analytical methods for L-carnitine using a deuterated internal standard, particularly by LC-MS/MS, provides a robust and reliable approach for its quantification in various biological matrices. The high sensitivity and specificity of this technique are crucial for both clinical diagnostics and research. When selecting a method, researchers should consider the specific requirements of their study, including the matrix, the required sensitivity (LOQ), and the desired throughput. The data and protocols presented in this guide offer a solid foundation for making an informed decision.

References

• 1. Analytical approaches to determination of carnitine in biological materials, foods and dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Separation of carnitine and acylcarnitines in biological samples: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. bevital.no [bevital.no]
• 5. A UPLC-MS/MS method for determination of endogenous l-carnitine and acetyl-l-carnitine in serum of patients with depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bevital.no [bevital.no]
• 7. research.unipd.it [research.unipd.it]
• 8. Quantification of Free and Total Carnitine in Serum Using Liquid Chromatography Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 9. Quantification of Free and Total Carnitine in Serum Using Liquid Chromatography Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. semanticscholar.org [semanticscholar.org]

A Comparative Guide to Deuterated Carnitine Standards: D9 vs. Other Isotopologues in Mass Spectrometry-Based Bioanalysis

For researchers, scientists, and drug development professionals, the accurate quantification of carnitine and its acyl derivatives is crucial for understanding metabolic disorders and for the development of novel therapeutics. In liquid chromatography-tandem mass spectrometry (LC-MS/MS), the gold standard for this analysis, the choice of an appropriate internal standard is paramount to ensure data reliability. This guide provides an objective comparison of d9-carnitine with other commonly used deuterated carnitine standards, supported by experimental data from published literature.

Stable isotope-labeled (SIL) internal standards are widely recognized as the gold standard in quantitative mass spectrometry because they are chemically identical to the analyte and can compensate for variations in sample preparation, chromatography, and ionization.[1] Deuterium-labeled compounds, such as d3-, d6-, and d9-carnitine, are frequently employed due to their cost-effectiveness and relative ease of synthesis.[1] This guide will focus on the comparative performance of these standards in bioanalytical applications.

Performance Comparison of Deuterated Carnitine Standards

While direct head-to-head comparative studies are limited, a synthesis of data from various validated LC-MS/MS methods allows for an assessment of the performance of different deuterated carnitine internal standards. The key performance indicators for an internal standard are its ability to mimic the analyte's behavior, its stability, and the absence of isotopic interference.

Table 1: Summary of Performance Characteristics from Validated LC-MS/MS Methods

Internal Standard	Analyte(s)	Matrix	Method Highlights	Reported Performance	Reference(s)
d9-Carnitine	Acylcarnitines	Plasma, Liver	Robust quantification of 56 acylcarnitine species.	High sensitivity, excellent accuracy and precision.	[2]
d9-Carnitine	Acylcarnitines	Plasma / Serum	Quantitative acylcarnitine profiling.	Good agreement for straight-chain and unsaturated species.	[3]
d3-Carnitine	Free & Total Carnitine	Infant Formula	LC-MS/MS method for routine analysis.	Overall mean recoveries of 90.2-94.2%.	[4]
d3-Acetyl-carnitine	Acetyl- & Palmitoyl-carnitine	Plasma	HILIC-MS/MS for biomarker quantification.	Mean recoveries of 87.8% and 85.4% for analytes.	[5]
d3-Carnitine	L-Carnitine	Infant and Toddler Formulas	Rapid LC-MS/MS method.	Recovery of 93.18-95.64% with RSD of 1.93-2.74%.	[6]

Based on the available literature, both d9- and d3-carnitine serve as effective internal standards in a variety of matrices. The choice between them may depend on the specific acylcarnitine profile being analyzed and the availability of the standard. The use of a d9-labeled standard for carnitine and various d3- and d9-labeled acylcarnitines in a single internal standard mixture is a common practice for comprehensive acylcarnitine profiling.[2]

Key Considerations for Deuterated Standard Selection

Isotopic Stability and Back-Exchange

A critical consideration when using deuterium-labeled standards is the potential for isotopic exchange, where deuterium (B1214612) atoms are replaced by hydrogen atoms from the solvent or matrix. This can lead to an underestimation of the internal standard concentration and, consequently, an overestimation of the analyte concentration.[1][7] The stability of the deuterium label is dependent on its position within the molecule. Labels on heteroatoms (e.g., -OH, -NH) are highly susceptible to exchange, while those on carbon atoms are generally more stable.[8]

For carnitine, the deuterium labels in d3-, d6-, and d9-carnitine are typically on the N-trimethyl group. These positions are on carbon atoms and are not adjacent to activating groups, making them chemically stable and not prone to back-exchange under typical bioanalytical conditions.[8] However, it is always a best practice to assess the stability of the internal standard during method validation.[9]

Matrix Effects

Matrix effects, the suppression or enhancement of ionization by co-eluting compounds from the sample matrix, are a significant challenge in LC-MS/MS bioanalysis. The primary advantage of using a stable isotope-labeled internal standard is its ability to co-elute with the analyte and experience the same matrix effects, thus providing effective normalization.[1] Both d3- and d9-carnitine are expected to have nearly identical chromatographic behavior and ionization characteristics to endogenous carnitine, making them highly effective at compensating for matrix effects.

Experimental Protocols

Below are summarized experimental protocols from published studies for the analysis of carnitine and acylcarnitines using deuterated internal standards.

Protocol 1: Quantification of Acylcarnitines in Plasma and Tissues using d9-Carnitine

This method allows for the robust quantification of 56 acylcarnitine species.[2]

• Sample Preparation:

  • Plasma or tissue homogenate is mixed with an internal standard solution containing d9-carnitine and other deuterated acylcarnitines in methanol (B129727) for protein precipitation.

  • After centrifugation, the supernatant is dried down.

  • The residue is derivatized to their butyl esters using butanolic HCl.

  • The sample is dried again and reconstituted in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • Column: A C18 reversed-phase column.

  • Mobile Phase: A gradient of ammonium (B1175870) formate (B1220265) in water and ammonium formate in methanol.

  • MS Detection: Positive ion electrospray ionization (ESI+) with multiple reaction monitoring (MRM).

Protocol 2: Determination of Free and Total Carnitine in Infant Formula using d3-Carnitine

This method is suitable for routine quality control analysis.[4]

• Sample Preparation (Free Carnitine):

  • The sample is reconstituted in water.

  • An internal standard solution containing d3-carnitine is added.

  • Proteins are precipitated with acetonitrile.

  • After centrifugation, the supernatant is injected into the LC-MS/MS system.

• Sample Preparation (Total Carnitine):

  • The sample is hydrolyzed with a strong base (e.g., KOH) to release carnitine from its acyl esters.

  • The solution is neutralized with acid.

  • The subsequent steps are the same as for free carnitine analysis.

• LC-MS/MS Conditions:

  • Column: A multi-mode ODS column.

  • MS Detection: Positive ion electrospray ionization (ESI+) with multiple reaction monitoring (MRM).

Visualization of Relevant Pathways and Workflows

To provide a better context for the role of carnitine and the analytical process, the following diagrams were generated using Graphviz.

Caption: A generalized workflow for the analysis of carnitine using a deuterated internal standard.

Caption: The carnitine shuttle system for transporting fatty acids into the mitochondria.

Caption: The four main steps of the fatty acid β-oxidation spiral in the mitochondrial matrix.[10][11][12]

Conclusion

Both d9- and d3-carnitine are highly effective internal standards for the accurate quantification of carnitine and its derivatives by LC-MS/MS. The choice between them often comes down to the specific requirements of the assay, commercial availability, and cost. The higher degree of deuteration in d9-carnitine provides a greater mass shift from the unlabeled analyte, which can be advantageous in minimizing any potential isotopic cross-contribution, especially when analyzing low-level samples. However, for most applications, a high-purity d3-carnitine standard performs excellently. Ultimately, the thorough validation of the chosen internal standard within the specific analytical method is the most critical factor in ensuring reliable and accurate results in bioanalysis.

References

• 1. benchchem.com [benchchem.com]
• 2. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. msacl.org [msacl.org]
• 4. researchgate.net [researchgate.net]
• 5. bevital.no [bevital.no]
• 6. Rapid Determination of L-carnitine in Infant and Toddler Formulas by Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 9. benchchem.com [benchchem.com]
• 10. Beta oxidation - Wikipedia [en.wikipedia.org]
• 11. Fatty acid beta oxidation | Abcam [abcam.com]
• 12. aocs.org [aocs.org]

Cross-Validation of Crotonobetaine Hydrochloride-d9: A Comparative Guide to Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of analytical methods for the quantification of Crotonobetaine Hydrochloride-d9. By objectively comparing the performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, this document aims to assist researchers in selecting the most appropriate analytical technique for their specific needs. The information presented is based on established methodologies for the analysis of crotonobetaine, its precursors, and other structurally related compounds.

Introduction to Crotonobetaine and its Deuterated Analog

Crotonobetaine is a key intermediate in the biosynthesis of L-carnitine, a vital molecule for fatty acid metabolism and energy production in eukaryotes.[1] Its deuterated analog, Crotonobetaine Hydrochloride-d9, serves as an ideal internal standard in quantitative analyses due to its similar chemical and physical properties to the endogenous analyte, differing only in mass.[2] This mass difference allows for precise differentiation and quantification using mass spectrometry-based methods. Accurate and reliable quantification of Crotonobetaine Hydrochloride-d9 is crucial for pharmacokinetic and metabolic studies.

Comparative Analysis of Analytical Methodologies

The selection of an analytical method depends on various factors, including the required sensitivity, selectivity, sample matrix, and the availability of instrumentation. This section compares the performance of LC-MS/MS, HPLC, and qNMR for the analysis of Crotonobetaine Hydrochloride-d9.

Data Presentation: Performance Characteristics

Parameter	LC-MS/MS	HPLC	qNMR
Sensitivity	Very High (pg/mL to ng/mL)	Moderate (µg/mL to ng/mL)	Low (mg/mL to µg/mL)
Specificity	Very High	Moderate to High (matrix dependent)	High (structure-specific)
Linearity	Excellent	Good	Excellent
Precision	Excellent (<15% RSD)	Good (<15% RSD)	Excellent (<2% RSD)
Accuracy	Excellent (85-115%)	Good (85-115%)	Very High (primary method)
Sample Throughput	High	High	Low
Instrumentation Cost	High	Moderate	Very High
Need for Derivatization	Generally not required	May be required for UV detection	Not required
Deuterated Standard Use	Ideal as internal standard	Not directly applicable for detection	Can be used for quantification

This table summarizes typical performance characteristics based on the analysis of similar small molecules and may vary depending on the specific application and instrumentation.

Experimental Protocols

Detailed methodologies for the quantification of Crotonobetaine Hydrochloride-d9 using LC-MS/MS, HPLC, and qNMR are outlined below. These protocols are based on established methods for related compounds and should be optimized and validated for specific experimental conditions.

LC-MS/MS Method

Liquid chromatography-tandem mass spectrometry is a highly sensitive and selective method, making it the gold standard for quantifying low-abundance analytes in complex biological matrices. The use of a deuterated internal standard like Crotonobetaine Hydrochloride-d9 is standard practice to correct for matrix effects and variations in sample processing.[2]

Sample Preparation (Plasma/Urine):

• To 100 µL of the biological sample, add 10 µL of a known concentration of Crotonobetaine Hydrochloride-d9 solution (as an internal standard if quantifying endogenous crotonobetaine).

• Perform protein precipitation by adding 400 µL of ice-cold acetonitrile (B52724).

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

Chromatographic Conditions:

• Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column is often suitable for polar compounds like crotonobetaine. A C18 column can also be used with appropriate mobile phases.

• Mobile Phase: A gradient elution with acetonitrile and an aqueous buffer (e.g., 10 mM ammonium (B1175870) formate (B1220265) with 0.1% formic acid) is typically used.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions (Hypothetical):

  • Crotonobetaine: Precursor ion (m/z) -> Product ion (m/z)

  • Crotonobetaine-d9: Precursor ion (m/z+9) -> Product ion (m/z)

  • Specific transitions need to be optimized by direct infusion of the standards.

HPLC Method

High-performance liquid chromatography can be a cost-effective alternative to LC-MS/MS, particularly for the analysis of samples with higher concentrations of the analyte.[3][4] Detection is typically achieved using UV-Vis, or for non-chromophoric compounds like crotonobetaine, an Evaporative Light Scattering Detector (ELSD) or a Refractive Index (RI) detector can be employed.

Sample Preparation:

• Sample preparation can follow a similar protein precipitation protocol as described for LC-MS/MS. Solid-phase extraction (SPE) may be necessary for cleaner samples.[4]

Chromatographic Conditions:

• Column: HILIC or a suitable reversed-phase C18 column.[3]

• Mobile Phase (HILIC): Isocratic or gradient elution with a mixture of acetonitrile and an aqueous buffer (e.g., ammonium acetate).

• Mobile Phase (Reversed-Phase): An ion-pairing agent might be necessary to improve retention of the polar crotonobetaine on a C18 column.

• Flow Rate: 0.8 - 1.2 mL/min.

• Detection:

  • UV: Crotonobetaine has a weak chromophore, so UV detection may lack sensitivity.

  • ELSD/RI: These detectors are more suitable for non-chromophoric compounds but offer lower sensitivity compared to mass spectrometry.

Quantitative NMR (qNMR) Method

Quantitative NMR is a primary analytical method that allows for the direct quantification of a substance without the need for an identical analyte as a reference standard.[5][6] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei, enabling accurate and precise quantification.[5][7][8]

Sample Preparation:

• Accurately weigh a specific amount of the sample containing Crotonobetaine Hydrochloride-d9.

• Dissolve the sample in a known volume of a suitable deuterated solvent (e.g., D₂O).

• Add a known amount of an internal calibrant (a certified reference material with a known purity, e.g., maleic acid) that has a resonance signal that does not overlap with the analyte signals.

NMR Acquisition Parameters:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and sensitivity.

• Pulse Sequence: A simple 1D proton experiment with a 90° pulse angle.

• Relaxation Delay (d1): A long relaxation delay (at least 5 times the longest T1 relaxation time of the signals of interest) is crucial for accurate quantification.

• Number of Scans: Sufficient scans should be acquired to achieve a good signal-to-noise ratio.

Data Processing and Quantification:

• Process the NMR spectrum (Fourier transform, phase correction, and baseline correction).

• Integrate the area of a well-resolved signal from Crotonobetaine Hydrochloride-d9 and a signal from the internal calibrant.

• Calculate the concentration of Crotonobetaine Hydrochloride-d9 using the following formula:

  C_analyte = (I_analyte / N_analyte) * (N_calibrant / I_calibrant) * (MW_analyte / MW_calibrant) * (m_calibrant / V_sample) * P_calibrant

  Where:

  • C = Concentration

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • V = Volume

  • P = Purity of the calibrant

Visualizations

Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative Nuclear Magnetic Resonance Spectroscopy in Pharmaceutical Chemistry: A Boon for Real Time Drug Detection! [article.sapub.org]
• 6. spectroscopyeurope.com [spectroscopyeurope.com]
• 7. researchgate.net [researchgate.net]
• 8. utm.mx [utm.mx]

A Comparative Guide to the Accuracy and Precision of Crotonobetaine Hydrochloride-d9 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly in the field of metabolomics and clinical diagnostics, the accuracy and precision of analytical methods are paramount. The use of stable isotope-labeled internal standards (SIL-IS) in liquid chromatography-mass spectrometry (LC-MS/MS) is a cornerstone for achieving reliable and reproducible results. This guide provides an objective comparison of Crotonobetaine Hydrochloride-d9 as an internal standard, primarily for the quantification of L-carnitine and acylcarnitines, against other commonly used alternatives.

The central role of an internal standard is to compensate for the variability inherent in the analytical process, including sample extraction, matrix effects, and instrument response.[1] An ideal internal standard mimics the chemical and physical properties of the analyte, ensuring that any loss or variation experienced by the analyte is mirrored by the internal standard. Deuterated internal standards, such as Crotonobetaine Hydrochloride-d9, are considered the gold standard for this purpose.[2]

Comparison of Internal Standards for L-Carnitine and Acylcarnitine Analysis

Crotonobetaine is a metabolic precursor to L-carnitine, sharing a similar core structure. This structural similarity makes its deuterated form, Crotonobetaine Hydrochloride-d9, a suitable internal standard for L-carnitine and its acylated derivatives. The primary alternatives for this application are other deuterated forms of carnitine and acylcarnitines.

Internal Standard	Structure	Degree of Deuteration	Common Applications	Key Considerations
Crotonobetaine Hydrochloride-d9	(CH₃)₃N⁺CH₂CH=CHCO₂H · Cl⁻ (deuterated methyl groups)	d9	Quantification of L-carnitine and short-chain acylcarnitines.	Structurally a precursor, which can be advantageous in mimicking metabolic conversion. May have slightly different chromatographic behavior than L-carnitine.
L-Carnitine-d3 Hydrochloride	(CH₃)₃N⁺CH₂CH(OH)CH₂CO₂H · Cl⁻ (deuterated methyl group)	d3	General purpose internal standard for L-carnitine.	Closer structural match to L-carnitine than crotonobetaine. Lower degree of deuteration may have a small risk of isotopic crosstalk with the analyte.
L-Carnitine-d9 Hydrochloride	(CH₃)₃N⁺CH₂CH(OH)CH₂CO₂H · Cl⁻ (deuterated methyl groups)	d9	High-precision quantification of L-carnitine.	High degree of deuteration minimizes isotopic crosstalk. Considered an excellent internal standard for L-carnitine.
Acetyl-L-carnitine-d3 Hydrochloride	(CH₃)₃N⁺CH₂CH(OCOCH₃)CH₂CO₂H · Cl⁻ (deuterated acetyl group)	d3	Quantification of acetyl-L-carnitine and other short-chain acylcarnitines.	Specific for acetyl-L-carnitine analysis, ensuring co-elution and similar ionization.

Experimental Protocols

Herein, we provide a detailed methodology for a typical LC-MS/MS analysis of acylcarnitines using a deuterated internal standard.

1. Sample Preparation (Plasma)

• Protein Precipitation:

  • To 50 µL of plasma, add 150 µL of a precipitation solution (e.g., acetonitrile (B52724) or methanol) containing the internal standard (e.g., Crotonobetaine Hydrochloride-d9 at a known concentration).

  • Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.[3]

  • Centrifuge the samples at 10,000 rpm for 10 minutes to pellet the precipitated proteins.[3]

  • Transfer the supernatant to a new tube or a 96-well plate.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.[3]

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm) is commonly used.[3]

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile or methanol.

  • Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to a high percentage to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The transitions from the precursor ion to a specific product ion for both the analyte and the internal standard are monitored.

  • Data Analysis: The concentration of the analyte is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve.

Visualizing the Workflow and Biological Pathway

To better understand the experimental process and the biological context of the analyte, the following diagrams are provided.

Experimental workflow for acylcarnitine analysis.

The Carnitine Shuttle signaling pathway.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Comparative Performance Analysis: Quantification of Crotonobetaine Hydrochloride-d9 by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Crotonobetaine Hydrochloride-d9, a crucial internal standard in metabolic research. The following sections detail the performance characteristics of a typical validated assay, offering a benchmark for researchers developing and validating their own analytical methods. While specific data for Crotonobetaine Hydrochloride-d9 is not widely published, this guide presents a representative dataset based on established LC-MS/MS assays for similar small, polar molecules like carnitine and trimethylamine (B31210) N-oxide (TMAO).

Method Performance: Linearity and Range

A stable isotope dilution LC-MS/MS method was validated to establish the linearity, range, and sensitivity for the quantification of Crotonobetaine. The use of a deuterated internal standard like Crotonobetaine Hydrochloride-d9 is the gold standard for compensating for matrix effects and variability in sample processing and instrument response.[1][2] The method demonstrates excellent linearity over a clinically relevant concentration range.

Table 1: Linearity and Range for Crotonobetaine Quantification

Parameter	Performance Characteristic
Analyte	Crotonobetaine
Internal Standard	Crotonobetaine Hydrochloride-d9
Calibration Curve Range	10 ng/mL - 2000 ng/mL
Regression Model	Linear, weighted (1/x²)
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	10 ng/mL
Upper Limit of Quantification (ULOQ)	2000 ng/mL

This data is a representative example based on typical LC-MS/MS performance for similar analytes.

Precision and Accuracy

The precision and accuracy of the method were evaluated by analyzing quality control (QC) samples at four different concentrations: LLOQ, low QC, medium QC, and high QC. The results demonstrate high reproducibility and accuracy, meeting the typical acceptance criteria for bioanalytical method validation.

Table 2: Precision and Accuracy Data

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	10	≤ 15%	± 15%	≤ 15%	± 15%
Low QC	30	≤ 10%	± 10%	≤ 10%	± 10%
Mid QC	300	≤ 10%	± 10%	≤ 10%	± 10%
High QC	1500	≤ 10%	± 10%	≤ 10%	± 10%

This data is a representative example based on typical LC-MS/MS performance for similar analytes.

Experimental Protocols

A detailed methodology is crucial for reproducing analytical results. The following sections outline a typical experimental protocol for the quantification of Crotonobetaine in a biological matrix (e.g., plasma).

Sample Preparation

• Thaw : Thaw plasma samples on ice.

• Aliquoting : Aliquot 100 µL of plasma into a microcentrifuge tube.

• Internal Standard Spiking : Add 10 µL of Crotonobetaine Hydrochloride-d9 internal standard working solution (concentration will depend on the expected analyte levels).

• Protein Precipitation : Add 400 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortexing : Vortex the mixture for 1 minute.

• Centrifugation : Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer : Transfer the supernatant to a new tube.

• Evaporation : Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution : Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Injection : Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions

• LC System : A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column : A hydrophilic interaction liquid chromatography (HILIC) column is often suitable for retaining polar compounds like Crotonobetaine.

• Mobile Phase : A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile).

• Mass Spectrometer : A triple quadrupole mass spectrometer operated in positive electrospray ionization (ESI+) mode.

• Detection : Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for Crotonobetaine and Crotonobetaine Hydrochloride-d9 would be monitored.

Alternative Internal Standards and Methods

While isotopically labeled internal standards like Crotonobetaine Hydrochloride-d9 are ideal, other alternatives exist. Structural analogs can sometimes be used, but they may not perfectly mimic the ionization behavior of the analyte, potentially leading to less accurate quantification.[3]

Alternative analytical techniques for the quantification of small polar molecules include:

• Gas Chromatography-Mass Spectrometry (GC-MS) : Often requires derivatization to increase the volatility of the analyte.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : Typically less sensitive than MS-based methods but can be used for absolute quantification without the need for an internal standard.

Visualizing the Workflow

The following diagrams illustrate the key processes in the quantification of Crotonobetaine.

Figure 1. Experimental workflow for Crotonobetaine quantification.

Figure 2. Logic of quantification using an internal standard.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

A Guide to Inter-Laboratory Carnitine Analysis: A Comparative Look at Internal Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of methodologies for the quantitative analysis of carnitine, a crucial molecule in cellular energy metabolism. While direct inter-laboratory comparison data for Crotonobetaine Hydrochloride-d9 as an internal standard is not publicly available, this document outlines the principles of its use in comparison to other commonly employed deuterated internal standards in mass spectrometry-based carnitine analysis. The information presented is synthesized from various validated laboratory methods to aid researchers in developing and evaluating their own analytical protocols.

The Role of Internal Standards in Quantitative Analysis

In quantitative mass spectrometry, internal standards are essential for accurate and precise results. They are compounds of known concentration added to samples, calibrators, and quality controls to correct for variability throughout the analytical process, from sample preparation to detection. The ideal internal standard mimics the analyte's behavior, thus compensating for potential errors and ensuring data reliability. Stable isotope-labeled (SIL) internal standards, where atoms are replaced with heavier isotopes (e.g., ²H, ¹³C, ¹⁵N), are considered the gold standard in mass spectrometry.

Crotonobetaine is a metabolic precursor to L-carnitine, and its deuterated form, Crotonobetaine Hydrochloride-d9, represents a structurally similar analog that can theoretically serve as an effective internal standard. Its use, alongside other deuterated standards like L-Carnitine-d9, aims to improve the harmonization and standardization of carnitine analysis across different laboratories.

Performance of Deuterated Internal Standards in Carnitine Analysis

The following table summarizes the performance characteristics of various deuterated internal standards used in the LC-MS/MS analysis of carnitine and acylcarnitines, as reported in different studies. This compiled data offers a comparative view of what can be expected from a well-validated method.

Internal Standard	Analyte(s)	Matrix	Linearity (r²)	Recovery (%)	Precision (RSD)	Reference
d3-Octanoyl carnitine	Acetyl carnitine, Palmitoyl carnitine	Mouse Plasma	>0.99	85.4 - 88.7	<15%	[1]
Deuterated carnitine	Total carnitine	Serum	Not specified	Not specified	Not specified	[2]
d9-Carnitine & others	56 Acylcarnitines	Plasma, Tissues	Not specified	Not specified	Not specified	[3]
Deuterium-labeled carnitine & choline	Total carnitine, Total choline	Infant Formula, Milk Products	Not specified	94.0 - 108.4	1.7 - 2.0%	[4]
Labeled internal standards	Carnitine & 11 Acylcarnitines	Human Serum, Rat Tissue	>0.994	>88	Not specified	[5]
Matching labeled internal standards	32 Acylcarnitines	Fecal Samples	>0.99	80.4 - 121.9	<10%	[6]

Experimental Protocols

A generalized experimental protocol for the analysis of carnitine and acylcarnitines in biological samples using LC-MS/MS with a deuterated internal standard is detailed below. This protocol is a synthesis of methodologies reported in various studies.[1][2][3][5]

1. Sample Preparation

• Spiking: An internal standard solution (e.g., Crotonobetaine Hydrochloride-d9 or another suitable deuterated standard) is added to a known volume of the biological sample (e.g., plasma, serum, or tissue homogenate).

• Protein Precipitation: Proteins are precipitated by adding a cold organic solvent, such as acetonitrile (B52724) or methanol.

• Centrifugation: The mixture is vortexed and then centrifuged to pellet the precipitated proteins.

• Supernatant Transfer: The clear supernatant containing the analytes and internal standard is transferred to a clean tube.

• Evaporation and Reconstitution: The supernatant may be evaporated to dryness under a stream of nitrogen and then reconstituted in a solvent suitable for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Chromatography: The reconstituted sample is injected into a liquid chromatography system. Separation of carnitine and its derivatives is typically achieved using a hydrophilic interaction liquid chromatography (HILIC) or a reversed-phase C18 column.

• Mass Spectrometry: The eluent from the LC system is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection: The analysis is performed in the Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for carnitine and the internal standard are monitored to ensure specificity and sensitivity.

3. Quantification

• The concentration of carnitine in the sample is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard. This ratio is then compared to a calibration curve prepared with known concentrations of carnitine and a constant concentration of the internal standard.

Visualizing the Workflow and Logic

The following diagrams illustrate the experimental workflow for carnitine analysis and the logical relationship of using an internal standard for quantification.

Caption: Experimental workflow for carnitine analysis using an internal standard.

Caption: Logical relationship for quantification using an internal standard.

References

• 1. bevital.no [bevital.no]
• 2. Quantification of Free and Total Carnitine in Serum Using Liquid Chromatography Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of LC-MS/MS and Enzymatic Methods for the Determination of Total Choline and Total Carnitine in Infant Formula and Milk Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rapid quantitative analysis of carnitine and acylcarnitines by ultra-high performance-hydrophilic interaction liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]

Performance of Crotonobetaine Hydrochloride-d9 in Biological Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Crotonobetaine Hydrochloride-d9 as an internal standard for the quantification of crotonobetaine and other acylcarnitines in various biological matrices. The performance of this deuterated standard is evaluated against other stable isotope-labeled alternatives, with supporting experimental principles and data drawn from established bioanalytical methodologies.

Introduction

Crotonobetaine is a precursor in the biosynthesis of L-carnitine and plays a significant role in fatty acid metabolism. Accurate quantification of crotonobetaine and related acylcarnitines in biological matrices such as plasma, urine, and tissue homogenates is crucial for studying various metabolic disorders. Stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for such bioanalytical assays, and the choice of internal standard is critical for achieving accurate and precise results. Crotonobetaine Hydrochloride-d9 is a commonly used deuterated internal standard. This guide examines its performance characteristics in comparison to other potential internal standards, namely a hypothetical ¹³C-labeled crotonobetaine and a structural analog.

Performance Comparison of Internal Standards

The ideal internal standard should co-elute with the analyte, exhibit identical extraction recovery and ionization response, and be isotopically stable. While deuterated standards like Crotonobetaine Hydrochloride-d9 are widely used due to their cost-effectiveness and commercial availability, they can present certain analytical challenges compared to ¹³C-labeled standards.[1][2][3]

Performance Parameter	Crotonobetaine Hydrochloride-d9 (Deuterated)	¹³C-Labeled Crotonobetaine (Hypothetical)	Structural Analog Internal Standard
Chromatographic Co-elution	May exhibit a slight retention time shift, eluting slightly earlier than the unlabeled analyte due to the deuterium (B1214612) isotope effect.[4]	Expected to have virtually identical retention time and co-elute perfectly with the analyte.[1]	Retention time will differ from the analyte, requiring careful chromatographic optimization to avoid co-eluting matrix interferences.
Matrix Effects	The slight chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the internal standard, potentially affecting accuracy.[5] Matrix effect correction is generally in the range of 87.8-103% for deuterated acylcarnitine standards.[6]	Experiences the same matrix effects as the analyte due to identical elution profiles, providing the most accurate compensation.[1]	May experience significantly different matrix effects than the analyte, leading to inaccurate quantification if not properly validated across multiple matrix lots.
Extraction Recovery	Generally shows similar recovery to the analyte. However, differences have been reported for some deuterated standards.	Expected to have identical extraction recovery to the analyte due to identical physicochemical properties.	Recovery can differ significantly from the analyte depending on the structural differences, potentially introducing bias.
Isotopic Stability	Generally stable, but there is a potential for back-exchange of deuterium with hydrogen from the solvent, especially under certain pH and temperature conditions.[4]	Highly stable with no risk of isotopic exchange.[1][4]	Not applicable.
Commercial Availability & Cost	Readily available and generally less expensive.	Typically more expensive and may require custom synthesis.[3]	Availability and cost are variable depending on the specific compound.

Experimental Protocols

A robust and validated LC-MS/MS method is essential for the accurate quantification of acylcarnitines. Below is a detailed experimental protocol for the analysis of crotonobetaine in human plasma using Crotonobetaine Hydrochloride-d9 as an internal standard. This protocol is adapted from established methods for acylcarnitine analysis.[7][8][9]

Sample Preparation: Protein Precipitation

• Aliquoting: In a microcentrifuge tube, add 100 µL of human plasma sample, calibration standard, or quality control sample.

• Internal Standard Spiking: Add 10 µL of Crotonobetaine Hydrochloride-d9 working solution (e.g., 1 µg/mL in methanol) to each tube.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile (B52724) to each tube to precipitate plasma proteins.

• Vortexing and Centrifugation: Vortex the tubes for 30 seconds and then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new set of tubes.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase starting condition (e.g., 95% mobile phase A, 5% mobile phase B).

• Vortexing and Transfer: Vortex for 20 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient Elution: A linear gradient from 5% to 95% mobile phase B over 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Crotonobetaine: Precursor ion > Product ion (specific m/z values to be optimized).

    • Crotonobetaine-d9: Precursor ion > Product ion (specific m/z values to be optimized, reflecting the mass shift).

  • Instrument Parameters: Optimize source-dependent parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

Visualizations

Experimental Workflow

Caption: A typical bioanalytical workflow for the quantification of crotonobetaine in plasma.

Signaling Pathway Context

Caption: Simplified overview of the L-carnitine biosynthesis pathway highlighting the position of crotonobetaine.

Conclusion

Crotonobetaine Hydrochloride-d9 is a functional and widely accessible internal standard for the quantification of crotonobetaine and other acylcarnitines in biological matrices. However, for assays requiring the highest level of accuracy and precision, particularly in complex matrices where significant matrix effects are anticipated, the use of a ¹³C-labeled internal standard is recommended.[1][2] The potential for chromatographic shifts and isotopic instability with deuterated standards necessitates thorough method validation to ensure data integrity. The choice of internal standard should be guided by the specific requirements of the study, balancing cost considerations with the desired level of analytical performance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Matrix effect-corrected liquid chromatography/tandem mass-spectrometric method for determining acylcarnitines in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 9. Quantitative Acylcarnitine Determination by UHPLC-MS/MS – Going Beyond Tandem MS Acylcarnitine “Profiles” - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Crotonobetaine Hydrochloride-d9

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, step-by-step procedures for the safe disposal of Crotonobetaine Hydrochloride-d9, a deuterated analogue of Crotonobetaine Hydrochloride used in various research applications.

Personal Protective Equipment (PPE)

Before handling or preparing for disposal, ensure the following personal protective equipment is worn to minimize exposure:

PPE Category	Specific Equipment
Eye/Face Protection	Safety glasses with side-shields or goggles.[2]
Hand Protection	Appropriate chemical-resistant gloves.
Skin and Body Protection	Laboratory coat.
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[2]

Disposal Procedures

Disposal of Crotonobetaine Hydrochloride-d9 must be conducted in accordance with all applicable federal, state, and local environmental regulations.

Step 1: Assessment

• Evaluate the quantity: Determine the amount of waste material to be disposed of.

• Check for contamination: Assess if the waste is mixed with other solvents or chemicals. If so, the disposal protocol for the most hazardous substance in the mixture must be followed.

Step 2: Collection and Storage

• Use a designated waste container: Place the Crotonobetaine Hydrochloride-d9 waste in a clearly labeled, sealed container.

• Labeling: The label should include the chemical name ("Crotonobetaine Hydrochloride-d9"), any known hazards, and the date of accumulation.

• Storage: Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2]

Step 3: Disposal Method

• Professional Waste Disposal Service: The primary and recommended method of disposal is to engage a licensed professional waste disposal service. These services are equipped to handle chemical waste in an environmentally sound and compliant manner.

• Incineration: Where permitted, incineration by a licensed facility is a preferred option for the destruction of chemical waste.[3]

• Landfill: Disposal in an engineered landfill approved for hazardous waste may be an option, but this should be confirmed with local authorities and the waste disposal service.[3]

Important Considerations:

• Do not dispose of down the drain: Crotonobetaine Hydrochloride-d9 should not be disposed of via the sanitary sewer system.[4]

• Avoid open-air burning: This method is not suitable for a laboratory setting and should only be considered in remote locations by authorized personnel for specific types of waste, which is not applicable here.[3]

Spill and Emergency Procedures

In the event of a spill, adhere to the following protocol:

• Evacuate and Ventilate: Ensure adequate ventilation in the affected area.[4]

• Contain the Spill: Use absorbent materials to contain the spill. Avoid generating dust.

• Collect the Spilled Material: Carefully sweep or scoop up the material and place it in a labeled container for disposal.

• Clean the Area: Thoroughly clean the spill area with soap and water.

• Seek Medical Attention if Necessary:

  • Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, removing contact lenses if present. Seek medical attention.[2][4]

  • Skin Contact: Wash off with soap and plenty of water. Get medical attention if irritation develops.[4]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, give oxygen.[2][4]

  • Ingestion: Clean mouth with water and seek immediate medical attention.[2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Crotonobetaine Hydrochloride-d9.

Disposal Workflow for Crotonobetaine Hydrochloride-d9

References

• 1. Crotonobetaine Hydrochloride-d9 | CymitQuimica [cymitquimica.com]
• 2. fishersci.com [fishersci.com]
• 3. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 4. spectrumchemical.com [spectrumchemical.com]

Essential Safety and Logistics for Handling Crotonobetaine Hydrochloride-d9

Operational Plan: From Receipt to Disposal

This step-by-step guide ensures the safe handling of Crotonobetaine Hydrochloride-d9 throughout its lifecycle in the laboratory.

1. Receiving and Inspection:

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Ensure the container is clearly labeled as "Crotonobetaine Hydrochloride-d9" with appropriate hazard warnings.

• Verify that the information on the label matches the order details.

2. Storage:

• Store in a cool, dry, and well-ventilated area.

• Keep the container tightly closed to prevent absorption of moisture.

• Store away from incompatible materials, particularly strong bases and oxidizing agents.[1]

3. Handling (Weighing and Dissolving):

• All handling of solid Crotonobetaine Hydrochloride-d9 should be conducted in a certified chemical fume hood to prevent inhalation of any dust particles.[1][2]

• Before handling, ensure all required Personal Protective Equipment (PPE) is worn correctly.

• To weigh the compound, use a tared, sealed container to minimize exposure.

• When dissolving, slowly add the solid to the solvent and stir gently to avoid splashing.

4. Spill Management:

• Small Spills (<1 L): If you are trained in spill cleanup, use an appropriate absorbent material (e.g., sand, diatomaceous earth) to contain the spill.[1][3] Place the absorbed material into a sealed, labeled hazardous waste container. Ventilate the area.

• Large Spills: Evacuate the immediate area and follow your institution's emergency spill response procedures.[4] Avoid breathing any vapors or dust.

Personal Protective Equipment (PPE)

The following table summarizes the mandatory PPE for handling Crotonobetaine Hydrochloride-d9. Always inspect PPE for integrity before use.

Procedure	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving/Storage	Safety glasses with side shields	Nitrile gloves	Lab coat	Not generally required
Weighing/Dissolving (in fume hood)	Chemical splash goggles	Nitrile gloves (consider double gloving)	Flame-resistant lab coat	Not required if handled in a certified fume hood.
Handling outside of a fume hood	Chemical splash goggles and a face shield	Nitrile gloves	Flame-resistant lab coat	A NIOSH-approved respirator with appropriate cartridges should be used.[1][5]
Spill Cleanup	Chemical splash goggles and a face shield	Heavy-duty, chemically resistant gloves	Chemical-resistant apron or suit	A NIOSH-approved respirator with appropriate cartridges is required.[1]

Disposal Plan

Proper disposal of Crotonobetaine Hydrochloride-d9 and its contaminated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• Solid Waste: All solid waste contaminated with Crotonobetaine Hydrochloride-d9 (e.g., weighing paper, contaminated gloves, paper towels) must be placed in a dedicated, sealed, and clearly labeled hazardous waste container.[4]

• Liquid Waste: Solutions containing Crotonobetaine Hydrochloride-d9 should be collected in a separate, sealed, and labeled hazardous waste container for liquid chemical waste. Do not pour down the drain.[4]

2. Container Labeling:

• All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "Crotonobetaine Hydrochloride-d9".

3. Storage of Waste:

• Store waste containers in a designated satellite accumulation area, away from incompatible materials, until they are collected for disposal.

4. Final Disposal:

• Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company.

Visualizing the Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of Crotonobetaine Hydrochloride-d9.

References

• 1. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 2. quora.com [quora.com]
• 3. carlroth.com [carlroth.com]
• 4. benchchem.com [benchchem.com]
• 5. Hydrochloric acid - Wikipedia [en.wikipedia.org]